4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

• CAS: 50670-51-4

Core Science & Biosynthesis

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile chemical properties

An In-Depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: Properties, Synthesis, and Applications

Introduction

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound featuring a rigid biphenyl scaffold. This structure is strategically derivatized with a reactive bromomethyl group at one end and a cyano group at the other. This unique arrangement makes it a highly valuable and versatile intermediate in organic synthesis. The bromomethyl group serves as an excellent electrophilic site for alkylation reactions, while the cyano group can be hydrolyzed to a carboxylic acid or transformed into other functional groups.

Its primary significance lies in its application as a key building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and materials science sectors.[1] For researchers and drug development professionals, understanding the nuanced chemical properties and reactivity of this molecule is paramount for its effective utilization in designing novel therapeutics and functional materials.

Core Compound Data and Physicochemical Properties

Precise identification and understanding of the physical properties of a chemical intermediate are foundational to its successful application in synthesis.

Chemical Identity

• IUPAC Name : 4'-[4-(bromomethyl)phenyl]benzonitrile[]

• CAS Number : 50670-51-4[][3]

• Molecular Formula : C₁₄H₁₀BrN[][3]

• Synonyms : 4'-(Bromomethyl)biphenyl-4-carbonitrile, 4-(4-Bromomethylphenyl)benzonitrile[]

• Molecular Weight : 272.14 g/mol [3][4]

Physicochemical Properties

The properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are summarized in the table below. These characteristics are critical for determining appropriate reaction conditions, solvent systems, and purification methods.

Property	Value	Source(s)
Appearance	White to light yellow solid/powder	[3]
Melting Point	125-128 °C	[5]
Boiling Point	413.2±38.0 °C (Predicted)	[5]
Solubility	Slightly soluble in acetonitrile and chloroform	[5]
Storage Conditions	Store at 2-8°C under an inert atmosphere	[3][6][7]

A Note on Isomers: It is critical to distinguish this compound from its isomer, 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (CAS: 114772-54-2) . While structurally similar, the position of the cyano group significantly influences its application. The 2-carbonitrile isomer is a widely documented and crucial intermediate in the synthesis of several Angiotensin II Receptor Blockers (ARBs), such as Telmisartan and Irbesartan.[5][8][9][10] The 4-carbonitrile isomer, the subject of this guide, finds use in constructing molecules where para-substitution on both phenyl rings is required.

Synthesis and Reactivity

The synthetic utility of this compound is dictated by the reactivity of its distinct functional groups.

Reactivity Profile

The molecule's reactivity is dominated by the bromomethyl group . As a benzylic bromide, it is an excellent substrate for nucleophilic substitution reactions (SN2), readily reacting with a wide range of nucleophiles such as amines, alcohols, thiols, and carbanions. The biphenyl system helps to stabilize the transition state of these reactions. This predictable reactivity is the cornerstone of its use as an alkylating agent for introducing the 4-cyanobiphenyl moiety into a target structure.

The cyano group is relatively stable under the conditions typically used for alkylation. However, it can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid, 4'-(bromomethyl)-[1,1'-biphenyl]-4-carboxylic acid, or reduced to an amine, further expanding its synthetic potential.

Representative Synthesis Protocol: Radical Bromination

A common and efficient method for preparing 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is through the radical bromination of its methyl precursor, 4-Cyano-4'-methylbiphenyl.

Workflow for the Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Caption: Workflow diagram for the synthesis via radical bromination.

Step-by-Step Methodology:

• Reaction Setup : In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-Cyano-4'-methylbiphenyl (1 equivalent) in a dry, non-polar solvent such as carbon tetrachloride or cyclohexane.

• Addition of Reagents : Add N-Bromosuccinimide (NBS, ~1.1 equivalents) and a catalytic amount of a radical initiator, such as benzoyl peroxide or azobisisobutyronitrile (AIBN).

• Reaction Execution : Heat the mixture to reflux. The reaction is often initiated by shining a bright lamp on the flask. Monitor the reaction's progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up : Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Purification : Transfer the filtrate to a separatory funnel and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Isolation : The resulting crude solid is purified by recrystallization from a suitable solvent system (e.g., ethanol or isopropyl ether) to yield pure 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.[11]

Applications in Research and Development

The bifunctional nature of this compound makes it a strategic building block in several advanced fields.

Pharmaceutical Synthesis

While its 2-cyano isomer is more famous for its role in sartan synthesis, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a crucial intermediate for constructing drug candidates that require a para-substituted biphenyl scaffold.[1] The bromomethyl group provides a reliable anchor point for attaching the biphenyl moiety to a core heterocyclic system via nucleophilic substitution.

Generalized Alkylation Scheme in Drug Synthesis

Caption: General reaction scheme illustrating the compound's role as an alkylating agent.

This reaction is fundamental in synthesizing various biologically active compounds where the rigid biphenyl structure is essential for binding to target receptors or enzymes.

Materials Science

The rigid, aromatic structure of the biphenyl core makes this compound an attractive building block for advanced materials.[1]

• Liquid Crystals : Biphenyl derivatives are a cornerstone of liquid crystal technology. This compound can be used as an intermediate to synthesize liquid crystal molecules for display technologies.[1]

• Organic Semiconductors & Polymers : The reactive handle allows for its incorporation into conjugated polymers and other organic materials used in electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors.[1]

Safety and Handling

Due to its reactivity, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile requires careful handling. It is classified as a hazardous substance.

• Hazard Identification :

  • Harmful if swallowed, in contact with skin, or if inhaled.[5][12]

  • Causes skin irritation and serious eye irritation.[12][13]

  • May cause an allergic skin reaction and respiratory irritation.[12][14]

  • Very toxic to aquatic life with long-lasting effects.[14]

• Precautionary Measures :

  • Engineering Controls : Handle only in a well-ventilated area, preferably within a chemical fume hood.

  • Personal Protective Equipment (PPE) : Wear protective gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[13][14]

  • Handling : Avoid breathing dust. Wash hands thoroughly after handling.[13]

  • Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place. Store under an inert atmosphere.[6]

  • Disposal : Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[13]

Conclusion

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a synthetically powerful and versatile chemical intermediate. Its well-defined reactivity, centered on the benzylic bromide, allows for its strategic incorporation into a multitude of complex molecules. For scientists in drug discovery and materials science, a thorough understanding of its properties, synthesis, and handling is essential for leveraging its full potential in the development of next-generation pharmaceuticals and advanced functional materials.

References

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• PharmaCompass.com. 4'-(bromomethyl)-1,1'-biphenyl-2-carbonitrile | Drug Information, Uses, Side Effects, Chemistry. [Link]

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• ChemDmart. Safety Data Sheet. [Link]

• RJPBCS. Efficient Synthesis of Telmisartan: An Antihypertensive Drug. [Link]

• PubMed Central (PMC) - NIH. Efficient and improved synthesis of Telmisartan. [Link]

• Ingenta Connect. Synthesis of telmisartan impurity B. [Link]

• RSC Publishing. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines. [Link]

Sources

• 1. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 3. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 4. 4'-(bromomethyl)-1,1'-biphenyl-2-carbonitrile | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. 114772-54-2 | CAS DataBase [m.chemicalbook.com]
• 6. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 7. biosynth.com [biosynth.com]
• 8. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ingentaconnect.com [ingentaconnect.com]
• 10. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o -haloarylamidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00886A [pubs.rsc.org]
• 11. 4-Bromomethyl-2-cyanobiphenyl | 114772-54-2 [chemicalbook.com]
• 12. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 13. fishersci.com [fishersci.com]
• 14. chemdmart.com [chemdmart.com]

An In-depth Technical Guide on the Structure Elucidation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a key intermediate in the synthesis of pharmaceuticals, notably angiotensin II receptor antagonists.[1] This document is tailored for researchers, scientists, and professionals in drug development, offering a deep dive into the analytical methodologies required for unambiguous structure confirmation. We will explore the application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. The causality behind experimental choices, detailed step-by-step protocols, and the interpretation of spectral data are central to this guide, ensuring a blend of theoretical understanding and practical application.

Introduction: The Significance of a Bifunctional Biphenyl

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (Molecular Formula: C₁₄H₁₀BrN, Molecular Weight: 272.14 g/mol ) is a bifunctional molecule of considerable interest in synthetic organic chemistry.[2][3][][5] Its structure, featuring a reactive bromomethyl group and a cyano group on a biphenyl scaffold, makes it a versatile building block. The biphenyl core itself is a common motif in pharmaceuticals and advanced materials, with the dihedral angle between the two phenyl rings being a critical structural parameter influencing molecular conformation.[6][7]

The precise characterization of this molecule is paramount to ensure the purity and identity of subsequent, more complex synthetic targets. An incorrect structural assignment can have profound implications on the efficacy and safety of a final drug product. This guide, therefore, emphasizes a multi-technique approach to structure elucidation, where each analytical method provides a unique and complementary piece of the structural puzzle.

Foundational Analytical Workflow

The structural confirmation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile relies on a logical and systematic workflow. The primary techniques employed are chosen for their ability to probe different aspects of the molecule's architecture.

Diagram: Structure Elucidation Workflow

Caption: A typical workflow for the synthesis and structural elucidation of organic compounds.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying the Key Functional Groups

Principle: FTIR spectroscopy is an indispensable technique for the rapid identification of functional groups.[8] Infrared radiation is absorbed by the molecule, causing vibrations of its chemical bonds at specific frequencies.[9] These absorption frequencies are characteristic of the types of bonds present.

Experimental Protocol:

• Sample Preparation: A small amount of the purified solid sample is intimately mixed with dry potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet. Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, the solid sample is placed directly on the ATR crystal.

• Data Acquisition: The sample is placed in the FTIR spectrometer, and a spectrum is recorded, typically over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and subtracted from the sample spectrum.

Data Interpretation: The FTIR spectrum of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is expected to exhibit several characteristic absorption bands.

Table 1: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Expected Intensity
~2220-2230	Nitrile (C≡N)	Stretching	Sharp, Strong
~3100-3000	Aromatic C-H	Stretching	Medium to Weak
~1600, ~1480, ~1400	Aromatic C=C	Ring Stretching	Medium to Strong
~1250	C-Br	Stretching	Medium
~800-850	p-disubstituted benzene	C-H out-of-plane bending	Strong

The most diagnostic peak is the sharp, strong absorption around 2220 cm⁻¹, which is a hallmark of the nitrile functional group.[10] The presence of aromatic C-H and C=C stretching bands confirms the biphenyl core.

Mass Spectrometry (MS): Determining the Molecular Weight and Formula

Principle: Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[11] For the initial structural elucidation, Electron Ionization (EI) is a common technique that provides both the molecular ion peak and a characteristic fragmentation pattern.

Experimental Protocol:

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, where it is vaporized.

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron to form a molecular radical cation (M•⁺).[12]

• Mass Analysis: The ions are accelerated into a mass analyzer, which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate a mass spectrum.

Data Interpretation:

• Molecular Ion Peak (M•⁺): The peak with the highest m/z value that corresponds to the intact molecule will be observed at m/z 272, corresponding to the molecular weight of C₁₄H₁₀⁷⁹BrN. A crucial observation will be the isotopic pattern for bromine. Due to the nearly equal natural abundance of the ⁷⁹Br and ⁸¹Br isotopes, there will be an M+2 peak at m/z 274 with an intensity almost equal to the M•⁺ peak.[13]

• Fragmentation Pattern: The energetic ionization process causes the molecular ion to break into smaller, charged fragments. The fragmentation pattern provides valuable structural information.

Table 2: Predicted Mass Spectrometry Fragmentation

m/z	Fragment	Loss from Molecular Ion
193	[C₁₄H₁₀N]⁺	Loss of •Br
192	[C₁₃H₈N]⁺	Loss of •CH₂Br
165	[C₁₂H₇]⁺	Loss of •CH₂Br and HCN

The loss of a bromine radical (m/z 79/81) to give a peak at m/z 193 is a highly probable fragmentation pathway. The stability of the resulting benzyl-type cation favors this fragmentation.

Diagram: Key Mass Spectrometry Fragmentation

Caption: Primary fragmentation pathways for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in EI-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

Principle: NMR spectroscopy is arguably the most powerful tool for structure elucidation. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule. We will focus on ¹H (proton) and ¹³C (carbon-13) NMR.

Experimental Protocol:

• Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small amount of a reference standard, typically tetramethylsilane (TMS), is added.

• Data Acquisition: The sample tube is placed in the NMR spectrometer. For ¹H NMR, a single pulse experiment is usually sufficient. For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to produce the NMR spectrum.

¹H NMR Spectroscopy

Data Interpretation: The ¹H NMR spectrum will provide information on the number of different types of protons, their chemical environment (chemical shift), their neighboring protons (spin-spin coupling), and the number of protons of each type (integration).

Table 3: Predicted ¹H NMR Chemical Shifts and Multiplicities

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.5 - 7.8	Multiplet	8H	Aromatic Protons	Protons on the biphenyl rings are in a complex electronic environment, leading to overlapping signals in the aromatic region.[10]
~4.5	Singlet	2H	-CH₂Br	The methylene protons are adjacent to an electron-withdrawing bromine atom and an aromatic ring, causing a downfield shift.[14][15] They are isolated from other protons, hence a singlet.

Note: The exact chemical shifts of the aromatic protons can be complex due to the restricted rotation around the biphenyl C-C bond and the influence of the substituents.

¹³C NMR Spectroscopy

Data Interpretation: The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom in the molecule. The chemical shift of each peak is indicative of the carbon's chemical environment.

Table 4: Predicted ¹³C NMR Chemical Shifts

Chemical Shift (δ, ppm)	Assignment	Rationale
~145	Quaternary C (ipso-C attached to other ring)	Aromatic carbons involved in the biphenyl linkage are typically downfield.
~139	Quaternary C (ipso-C attached to other ring)	Aromatic carbons involved in the biphenyl linkage are typically downfield.
~132	Aromatic CH	Aromatic carbons.
~127-130	Aromatic CH	Aromatic carbons.
~119	Quaternary C (ipso-C attached to CN)	The carbon attached to the electron-withdrawing cyano group is shifted downfield.[16]
~111	Nitrile (C≡N)	The cyano carbon has a characteristic chemical shift in this region.[16][17]
~33	-CH₂Br	The benzylic carbon attached to the electronegative bromine atom is shifted downfield relative to an unsubstituted methyl group.[15]

Note: Quaternary carbon signals are often of lower intensity than protonated carbons.[18] DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.[18]

Conclusion: A Self-Validating Structural Assignment

The structural elucidation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is achieved through the synergistic integration of data from FTIR, MS, and NMR.

• FTIR confirms the presence of the key nitrile and aromatic functional groups.

• MS establishes the correct molecular weight and elemental formula (via isotopic pattern), and its fragmentation pattern is consistent with the proposed structure.

• ¹H NMR verifies the presence and ratio of aromatic and benzylic protons.

• ¹³C NMR accounts for all the unique carbon atoms in the molecule, with chemical shifts corresponding to the expected electronic environments.

Each technique provides a layer of evidence that, when combined, creates a self-validating system, leading to the unambiguous confirmation of the molecular structure. This rigorous analytical approach is fundamental to ensuring the quality and reliability of this important chemical intermediate in research and development.

Safety Considerations

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a potentially hazardous chemical. It may cause skin and serious eye irritation, and may cause respiratory irritation.[19] It is harmful if swallowed, in contact with skin, or if inhaled.[19] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times.[20][21] All manipulations should be carried out in a well-ventilated fume hood.[22] Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[19][23]

References

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL. Available from: [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0034437). Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Biphenyl. Available from: [Link]

• New Journal of Chemistry. Supporting Information The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate. Available from: [Link]

• Unknown. The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Available from: [Link]

• WIPO Patentscope. WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE. Available from: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• Unknown. 13C NMR Spectroscopy. Available from: [Link]

• Oregon State University. 13C NMR Chemical Shift. Available from: [Link]

• ResearchGate. ¹H NMR spectra of (A) 4-cyano-4′-ethynylbiphenyl, (B) polyoxazoles in.... Available from: [Link]

• PubChem - NIH. 4-Cyano-4'-pentylbiphenyl | C18H19N | CID 92319. Available from: [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available from: [Link]

• PubChem. 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716. Available from: [Link]

• PubChem - NIH. Biphenyl | C6H5C6H5 | CID 7095. Available from: [Link]

• Wikipedia. Fragmentation (mass spectrometry). Available from: [Link]

• Slideshare. Biphenyl derivatives & Atropisomerism | PPTX. Available from: [Link]

• Unknown. Interpretation of mass spectra. Available from: [Link]

• EAG Laboratories. Fourier Transform Infrared Spectroscopy (FTIR) Services. Available from: [Link]

• Unknown. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Available from: [Link]

• ResearchGate. MS/MS spectra and proposed fragmentation patterns of the four newly found metabolites. A. Available from: [Link]

• Indonesian Journal of Science & Technology. How to Read and Interpret FTIR Spectroscope of Organic Material. Available from: [Link]

• PubMed. Functional Group Identification for FTIR Spectra Using Image-Based Machine Learning Models. Available from: [Link]

• Unknown. Experimental Spectroscopic (FT-IR, FT-Raman, NMR) and DFT Studies of 7-methoxy-4-bromomethylcoumarin. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 3. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Biphenyl derivatives & Atropisomerism | PPTX [slideshare.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Functional Group Identification for FTIR Spectra Using Image-Based Machine Learning Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. eag.com [eag.com]
• 10. Buy 4-Cyano-4'-methylbiphenyl | 50670-50-3 [smolecule.com]
• 11. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 12. uni-saarland.de [uni-saarland.de]
• 13. whitman.edu [whitman.edu]
• 14. 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum [chemicalbook.com]
• 15. web.pdx.edu [web.pdx.edu]
• 16. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 17. rsc.org [rsc.org]
• 18. che.hw.ac.uk [che.hw.ac.uk]
• 19. fishersci.com [fishersci.com]
• 20. 2-氰基-4′-溴甲基联苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 21. cleanchemlab.com [cleanchemlab.com]
• 22. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 23. fishersci.com [fishersci.com]

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile molecular weight

An In-depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Abstract

This technical guide provides a comprehensive overview of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a pivotal intermediate in contemporary synthetic organic chemistry and drug discovery. The document elucidates the molecule's fundamental physicochemical properties, explores validated synthetic and analytical methodologies, and details its significant applications, particularly in the synthesis of pharmacologically active compounds. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical insights to facilitate its effective utilization in research and development endeavors.

Introduction: The Strategic Importance of a Bifunctional Reagent

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound featuring a biphenyl scaffold, a reactive bromomethyl group, and a cyano moiety. This unique structural arrangement makes it a highly valuable building block in medicinal chemistry and materials science. The biphenyl structure provides a rigid and planar backbone, often found in pharmacologically active molecules and liquid crystal materials.[1] The bromomethyl group serves as a versatile handle for introducing the biphenyl-4-carbonitrile motif into larger molecular architectures through nucleophilic substitution reactions. The cyano group, on the other hand, can be a key pharmacophore or a precursor for other functional groups such as carboxylic acids or tetrazoles, the latter being a common bioisostere for carboxylic acids in drug design.

The primary application of this compound lies in its role as a key intermediate in the synthesis of various pharmaceuticals.[1] Its structural components are integral to the development of Angiotensin II receptor blockers (ARBs), a class of drugs widely used to treat hypertension and heart failure.[2] A thorough understanding of its properties, synthesis, and handling is therefore crucial for any organization involved in the research and development of such therapeutic agents.

Physicochemical Properties and Data

A precise understanding of the physicochemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is paramount for its effective use in synthesis and for the accurate interpretation of experimental outcomes. The key quantitative data for this compound are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₄H₁₀BrN	[1][][4]
Molecular Weight	272.14 g/mol	[1][4][5]
CAS Number	50670-51-4	[1][][5]
Appearance	White to off-white crystalline powder	[2]
Melting Point	125-128 °C
LogP	4.12	[4]
SMILES	N#Cc1ccc(cc1)c1ccc(CBr)cc1	[5]
InChI Key	RGZWLQDGQDLMJX-UHFFFAOYSA-N	[]

These properties dictate the compound's solubility, reactivity, and chromatographic behavior, all of which are critical considerations in its synthetic manipulation and purification.

Synthesis and Purification: A Validated Protocol

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a critical process that requires careful control to ensure high purity and yield. A common and effective method involves the bromination of the corresponding methyl-biphenyl precursor, 4-cyano-4'-methylbiphenyl.[6] This section details a robust protocol for this transformation.

Synthetic Workflow

The overall workflow for the synthesis and purification of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is depicted in the following diagram.

Caption: A generalized workflow for the synthesis and purification of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Step-by-Step Experimental Protocol

The following protocol is a representative example of the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• Reactant Preparation: In a suitable reaction vessel equipped with a stirrer, thermometer, and reflux condenser, dissolve 4-methyl-[1,1'-biphenyl]-4'-carbonitrile in a suitable organic solvent such as dichloromethane or methylcyclohexane.[7]

• Brominating Agent Addition: Prepare a solution of a brominating agent. A common choice is a combination of sodium bromate and sodium bisulfite in water, which generates bromine in situ.[7] Alternatively, N-bromosuccinimide (NBS) with a radical initiator like benzoyl peroxide can be used.

• Reaction Execution: Add the brominating agent solution to the solution of the starting material at a controlled temperature, typically between 0°C and room temperature.[7] The reaction mixture is then stirred for a specified period, often several hours, until the reaction is complete, which can be monitored by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[7]

• Work-up: Upon completion, the reaction is quenched, for instance, by the addition of a reducing agent like sodium thiosulfate to consume any excess bromine. The organic phase is separated, washed with water and brine, and then dried over an anhydrous drying agent like magnesium sulfate.

• Purification: The solvent is removed under reduced pressure to yield the crude product. Purification is typically achieved by recrystallization from a suitable solvent system, such as ethyl acetate/hexane, to afford the pure 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile as a crystalline solid.[7]

Applications in Drug Discovery and Development

The utility of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is most prominently demonstrated in the synthesis of Angiotensin II receptor blockers (ARBs). These drugs are a cornerstone in the management of cardiovascular diseases.

Role in the Synthesis of Sartan-Class Drugs

The biphenyl-tetrazole moiety is a key structural feature of many sartan drugs, and 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile serves as a crucial precursor to this pharmacophore. The synthesis typically involves the reaction of the bromomethyl group with a protected tetrazole derivative, followed by the conversion of the nitrile group to a tetrazole ring.

The logical flow of this synthetic strategy is illustrated below.

Caption: Simplified synthetic pathway to sartan drugs utilizing 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

This synthetic approach highlights the importance of the title compound as a versatile and indispensable building block in the pharmaceutical industry.

Safety and Handling

As with any reactive chemical, proper safety precautions must be observed when handling 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• Hazard Identification: The compound is classified as an irritant and may cause skin and eye irritation.[8][9] It may also be harmful if swallowed or inhaled.[10][11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[8][9] Work in a well-ventilated area or a fume hood to avoid inhalation of dust.[8]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[5][12] Keep the container tightly closed.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[8]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.[8][9][10][12][13]

Conclusion

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a compound of significant strategic importance in organic synthesis, particularly in the realm of pharmaceutical development. Its unique combination of a rigid biphenyl core, a reactive bromomethyl group, and a versatile cyano functionality makes it an invaluable precursor for a range of complex molecules. This guide has provided a comprehensive overview of its properties, synthesis, applications, and safe handling, with the aim of equipping researchers and drug development professionals with the necessary knowledge to effectively utilize this key chemical intermediate.

References

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Covestro Solution Center. SAFETY DATA SHEET. [Link]

• ChemDmart. Safety Data Sheet. [Link]

• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL. [Link]

• WIPO Patentscope. WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE. [Link]

• Amerigo Scientific. 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile. [Link]

Sources

• 1. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. guidechem.com [guidechem.com]
• 5. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 6. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 7. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 8. fishersci.com [fishersci.com]
• 9. solutions.covestro.com [solutions.covestro.com]
• 10. chemdmart.com [chemdmart.com]
• 11. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 12. fishersci.com [fishersci.com]
• 13. cleanchemlab.com [cleanchemlab.com]

An In-depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

This guide provides a comprehensive technical overview of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4), a pivotal intermediate in modern synthetic chemistry. Designed for researchers, medicinal chemists, and process development scientists, this document delves into the compound's synthesis, reactivity, core applications, and safe handling protocols, grounding theoretical knowledge in practical, field-proven insights.

Introduction and Strategic Importance

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound featuring a rigid biphenyl scaffold. This structure is strategically important for several reasons. The bromomethyl group serves as a highly reactive electrophilic handle, ideal for alkylation reactions, while the cyano group offers a site for diverse chemical transformations or acts as a key pharmacophoric element.[1]

Its most prominent role is as a cornerstone building block in the synthesis of Angiotensin II Receptor Blockers (ARBs), a class of drugs widely prescribed for hypertension and heart failure, collectively known as the "sartans".[2] The biphenyl moiety is a core structural feature of these drugs, and the reactive bromomethyl group facilitates the crucial coupling step to construct the final active pharmaceutical ingredient (API).[2][3] Beyond pharmaceuticals, its unique structure lends itself to applications in materials science, including the synthesis of liquid crystals and functionalized polymers.[4]

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical properties is fundamental to its effective use in experimental design, ensuring proper handling, storage, and reaction setup.

Property	Value	Source(s)
CAS Number	50670-51-4	[5][][7]
Molecular Formula	C₁₄H₁₀BrN	[5][][8]
Molecular Weight	272.14 g/mol	[4][5][8]
IUPAC Name	4-[4-(bromomethyl)phenyl]benzonitrile	[5][]
Appearance	White to light yellow solid/crystalline powder	[8]
Boiling Point	400.1 ± 38.0 °C (Predicted)	[8]
Density	1.43 ± 0.1 g/cm³ (Predicted)	[8]
Storage Temperature	2-8°C, under inert atmosphere	[7][8]
SMILES	N#CC1=CC=C(C2=CC=C(CBr)C=C2)C=C1	[][7]
InChI Key	RGZWLQDGQDLMJX-UHFFFAOYSA-N	[5][]

Synthesis and Mechanistic Considerations

The primary industrial and laboratory-scale synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile involves the selective bromination of the benzylic methyl group of its precursor, 4-cyano-4'-methylbiphenyl (CAS 50670-50-3).[9] This transformation is a classic example of a free radical halogenation.

Causality of Experimental Design: The choice of a radical-initiated pathway is critical for achieving regioselectivity. The benzylic C-H bonds of the methyl group are significantly weaker than the aromatic C-H bonds of the biphenyl rings. A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, generates radicals upon thermal or photochemical decomposition. These radicals abstract a hydrogen atom from the methyl group, forming a resonance-stabilized benzylic radical. This benzylic radical then reacts with a bromine source, like N-Bromosuccinimide (NBS), to form the desired product and a new bromine radical, propagating the chain reaction.[10][11] The use of NBS is often preferred in lab-scale synthesis as it provides a low, constant concentration of Br₂, minimizing side reactions such as dibromination.

Caption: Synthetic workflow for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Protocol 1: Synthesis via Radical Bromination

This protocol is a self-validating system; reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) by observing the consumption of the starting material and the appearance of the product spot.

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add 4-cyano-4'-methylbiphenyl (1.0 eq).

• Solvent and Reagents: Add a suitable inert solvent such as carbon tetrachloride (CCl₄) or acetonitrile. Add N-Bromosuccinimide (NBS) (1.05 - 1.1 eq) and a catalytic amount of a radical initiator, such as AIBN (0.02 - 0.1 eq).

• Reaction Execution: Heat the mixture to reflux (typically ~80°C for CCl₄) under a nitrogen atmosphere. The reaction is often initiated with a heat lamp to ensure consistent radical formation.

• Monitoring: Monitor the reaction progress by TLC, staining with potassium permanganate. The starting material is less polar than the product. The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Purification: Wash the filtrate with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by a brine wash. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Isolation: The crude product is often a solid and can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the final product as a white to off-white crystalline solid.[3]

Reactivity and Core Application in Drug Discovery

The synthetic utility of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is dominated by the reactivity of its benzylic bromide. It is an excellent electrophile for SN2 reactions with a wide range of nucleophiles, including phenols, amines, imidazoles, and carboxylates.[1][4][12]

Application Focus: Synthesis of Angiotensin II Receptor Blockers (ARBs)

The primary industrial application is the synthesis of ARBs.[2] These drugs function by blocking the AT₁ receptor within the Renin-Angiotensin System (RAS), a critical hormonal cascade that regulates blood pressure and fluid balance. By preventing angiotensin II from binding to its receptor, ARBs inhibit vasoconstriction and aldosterone release, leading to a decrease in blood pressure.[2][13]

Caption: The Renin-Angiotensin System and the blocking action of ARBs.

In the synthesis of sartans like Losartan or Valsartan, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (or a closely related 2'-substituted analogue) is used to alkylate the nitrogen atom of a heterocyclic core, typically an imidazole derivative.[14][15] This key C-N bond-forming reaction assembles the final drug scaffold.

Protocol 2: General N-Alkylation for Sartan Precursor Synthesis

This protocol describes a general, robust procedure for the alkylation of an imidazole nucleophile, a key step in many sartan syntheses.

• Base-Mediated Deprotonation: In a suitable aprotic polar solvent like N,N-Dimethylformamide (DMF) or acetonitrile, dissolve the imidazole-containing heterocycle (1.0 eq).

• Activation: Add a suitable base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5 - 2.0 eq), to deprotonate the imidazole N-H, forming the more nucleophilic imidazolide anion. The choice of a weaker base like K₂CO₃ is often sufficient and cost-effective for large-scale synthesis.

• Electrophile Addition: Dissolve 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 - 1.1 eq) in a minimal amount of the reaction solvent and add it dropwise to the reaction mixture at room temperature.

• Reaction Progression: Stir the reaction at room temperature or with gentle heating (40-60°C) for 2-12 hours. The reaction progress should be monitored by TLC or LC-MS.

• Quenching and Extraction: Upon completion, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate. The aqueous quench removes inorganic salts.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Final Isolation: The resulting crude product can be purified via column chromatography on silica gel or by recrystallization to yield the pure N-alkylated biphenyl product.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper handling is paramount to ensure laboratory safety. The compound is classified as an irritant and is harmful if swallowed or inhaled.[16]

Hazard Type	GHS Statement(s)	Precautionary Measures
Acute Toxicity	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.	P261: Avoid breathing dust. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/clothing.[16][17]
Skin/Eye Irritation	H315: Causes skin irritation. H319: Causes serious eye irritation.	P264: Wash skin thoroughly after handling. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[16][17]
Respiratory Irritation	H335: May cause respiratory irritation.	P271: Use only outdoors or in a well-ventilated area.[16]

First Aid Measures:

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[18][19]

• Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing.[18][19]

• Eye Contact: Rinse cautiously with water for at least 15 minutes. Seek immediate medical attention.[17][19]

• Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[19]

Storage and Handling:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][19]

• Recommended storage is at 2-8°C under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis and degradation.[7][8]

• Handle in a chemical fume hood using appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

References

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11129429, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• ChemDmart. Safety Data Sheet - 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. [Link]

• Google Patents. KR100885148B1 - Method for preparing 4'-bromomethyl-2-cyanobiphenyl.

• Seki, M., & Nagahama, M. (2011). Synthesis of angiotensin II receptor blockers by means of a catalytic system for C-H activation. The Journal of Organic Chemistry, 76(24), 10198–10206. [Link]

• Google Patents.

• Paz Orellana, R., & Dueñas, A. (2024). Unlocking Novel Therapeutic Potential of Angiotensin II Receptor Blockers. International Journal of Molecular Sciences, 25(5), 2736. [Link]

• ResearchGate. Bromination of 2-cyano-4′-methylbiphenyl using N-bromosuccinimide (NBS).... [Link]

• Zhang, J., et al. (2015). Discovery of novel, potent and low-toxicity angiotensin II receptor type 1 (AT1) blockers: Design, synthesis and biological evaluation of 6-substituted aminocarbonyl benzimidazoles with a chiral center. European Journal of Medicinal Chemistry, 105, 124-138. [Link]

Sources

• 1. CAS 50670-51-4: 4'-(bromomethyl)biphenyl-4-carbonitrile [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 5. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile | C14H10BrN | CID 11129429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 8. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 9. 4-Cyano-4'-methylbiphenyl | 50670-50-3 [chemicalbook.com]
• 10. KR100885148B1 - Method for preparing 4'-bromomethyl-2-cyanobiphenyl - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis of angiotensin II receptor blockers by means of a catalytic system for C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Discovery of novel, potent and low-toxicity angiotensin II receptor type 1 (AT1) blockers: Design, synthesis and biological evaluation of 6-substituted aminocarbonyl benzimidazoles with a chiral center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 17. fishersci.com [fishersci.com]
• 18. 4'-(Dibromomethyl)-[1,1'-Biphenyl]-2-Carbonitrile - Safety Data Sheet [chemicalbook.com]
• 19. fishersci.com [fishersci.com]

An In-depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: A Core Moiety in Modern Synthesis

Introduction: The Strategic Importance of a Bifunctional Building Block

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. Its rigid biphenyl scaffold, combined with two distinct and strategically positioned reactive sites—a benzylic bromide and a nitrile group—makes it an exceptionally versatile intermediate. The true value of this molecule lies in its role as a cornerstone for constructing complex molecular architectures.

In the pharmaceutical industry, it is a pivotal precursor in the synthesis of Angiotensin II receptor blockers (ARBs), a class of drugs widely prescribed for hypertension and heart failure.[1] The bromomethyl group serves as a reactive handle for alkylation, while the biphenyl nitrile moiety is often a key pharmacophoric element or a precursor to other functional groups, such as the tetrazole ring found in many "sartan" drugs.[1][2] Beyond pharmaceuticals, its structural properties are leveraged in the development of liquid crystals and organic semiconductors.[3] This guide provides an in-depth examination of its physical and chemical properties, synthesis, and applications, offering field-proven insights for researchers and development professionals.

Core Physicochemical Properties

The physical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are fundamental to its handling, storage, and application in synthetic protocols. These characteristics, summarized in the table below, dictate solvent choice, reaction conditions, and purification strategies. The compound typically presents as a white to light yellow solid, a crystalline form that lends itself well to purification by recrystallization.[4]

Property	Value	Source(s)
CAS Number	50670-51-4	[5][6]
Molecular Formula	C₁₄H₁₀BrN	[5][6]
Molecular Weight	272.14 g/mol	[5][6]
Appearance	White to light yellow solid	[4]
Melting Point	125-128 °C	[7][8]
Boiling Point	~400.1 °C (Predicted)	[4][9]
Density	~1.43 g/cm³ (Predicted)	[4][9]
Flash Point	~195.8 °C	[9][10]
Refractive Index	~1.641	[9]
Storage Temperature	2-8°C, under inert gas	[3][4]

Chemical Profile: Reactivity and Stability

The chemical behavior of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is dominated by the interplay of its three key structural components: the biphenyl system, the bromomethyl group, and the nitrile group.

The Biphenyl Core

The biphenyl framework provides a rigid, aromatic backbone. This structural rigidity is crucial for its application in liquid crystals and as a scaffold in drug design, where it helps to orient other functional groups in a specific, three-dimensional arrangement for optimal interaction with biological targets.

The Bromomethyl Group: The Reactive Hub

The primary site of reactivity is the bromomethyl (-CH₂Br) group. As a benzylic halide, it is an excellent electrophile and readily participates in nucleophilic substitution reactions (Sₙ2). This high reactivity is the cornerstone of its utility, allowing for the facile introduction of various functionalities. Common transformations include:

• Alkylation: Reaction with alcohols, phenols, thiols, and amines to form ethers, thioethers, and substituted amines. This is the key step in the synthesis of many sartan drugs.[1]

• Cyanation: Displacement of bromide with a cyanide source to introduce an additional nitrile group.

• Esterification: Reaction with carboxylate salts to form esters.

The causality behind this heightened reactivity stems from the stabilization of the Sₙ2 transition state by the adjacent phenyl ring. The pi system of the aromatic ring delocalizes the developing partial charges, lowering the activation energy of the reaction compared to a simple alkyl halide.

The Nitrile Group: A Versatile Functional Handle

The cyano (-C≡N) group is a robust and versatile functional group. While less reactive than the bromomethyl group under standard alkylating conditions, it can be transformed into other important functionalities under more forcing conditions:

• Hydrolysis: Can be hydrolyzed to a carboxylic acid or an amide.

• Reduction: Can be reduced to a primary amine.

• Cycloaddition: Famously, it can undergo [2+3] cycloaddition with azides (e.g., sodium azide) to form a tetrazole ring, a critical bioisostere for a carboxylic acid in many sartan drugs.

Stability and Storage

The compound is generally stable under normal conditions.[11] However, due to the reactive nature of the benzylic bromide, it should be stored in a cool, dry place (2-8°C) under an inert atmosphere to prevent slow hydrolysis by atmospheric moisture and decomposition.[3][4] It is incompatible with strong oxidizing agents, strong bases, and acids.[11][12]

Synthesis and Purification Workflow

A common and industrially relevant method for preparing 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile involves the selective bromination of the corresponding methyl-substituted precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile.[6] Patent literature describes methods that offer high purity and yield, avoiding common byproducts like di-brominated species.[13][14][15]

Representative Synthesis Protocol: Radical Bromination

The following protocol is a conceptual representation based on established chemical principles and patent literature.[13][14]

Step 1: Reaction Setup

• Charge a reaction vessel with 4'-methyl-[1,1'-biphenyl]-4-carbonitrile and a suitable organic solvent (e.g., dichloromethane, methylcyclohexane).[13]

• Add an aqueous solution of a brominating agent system. A common system involves reacting a bromide source (like hydrogen bromide) with an oxidizing agent (like sodium percarbonate) in situ to generate bromine.[13]

Step 2: Bromination

• Initiate the reaction, often with a radical initiator or under UV light, to facilitate benzylic bromination.

• Maintain the reaction at a controlled temperature (e.g., 25-40°C) and stir for several hours until analysis (e.g., by HPLC) shows complete consumption of the starting material.[13]

Step 3: Work-up and Isolation

• Cool the reaction mixture to room temperature.

• Separate the organic phase from the aqueous phase.

• Wash the organic phase with water and then with a mild basic solution (e.g., sodium bicarbonate) to neutralize any remaining acid.

• Dry the organic phase over an anhydrous drying agent (e.g., sodium sulfate).

Step 4: Purification and Drying

• Concentrate the solution under reduced pressure. The crude product will often precipitate.[13]

• Filter the solid product.

• Purify the product further by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

• Dry the purified white crystals under vacuum at a low temperature (e.g., 30°C) to yield the final product.[13]

This self-validating system relies on in-process controls like HPLC to monitor reaction completion and purity, ensuring the final product meets the required specifications.

Caption: Synthetic workflow for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Applications in Drug Development and Materials Science

The utility of this compound is a direct consequence of its chemical properties. The diagram below illustrates its central role as an intermediate.

Caption: Key application areas for the title compound.

Its most prominent application is in the synthesis of ARBs.[1] For instance, in the synthesis of Valsartan, the bromomethyl group is used to alkylate the valine methyl ester derivative. The nitrile group on the other ring is then converted to the characteristic tetrazole ring later in the synthetic sequence. This highlights the compound's value in providing a pre-formed biphenyl core, streamlining what would otherwise be a more complex multi-step process involving cross-coupling reactions.

Safety and Handling Protocols

As a reactive chemical intermediate, proper handling of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is essential. The compound is classified as hazardous.[12][16]

• Hazards: It is harmful if swallowed, inhaled, or in contact with skin.[7][12][16] It causes skin and serious eye irritation.[7][12]

• Handling: Use only in a well-ventilated area, such as a chemical fume hood.[12] Avoid breathing dust.[12] Wash hands and any exposed skin thoroughly after handling.[12]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection.[12][16]

• First Aid:

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[12]

  • In case of skin contact: Wash with plenty of soap and water. Remove contaminated clothing.[12]

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.[12]

  • If swallowed: Rinse mouth and call a poison center or doctor if you feel unwell.[12]

• Storage: Store in a well-ventilated place, keeping the container tightly closed and locked up.[12] Recommended storage is at 2-8°C.[3][4]

Conclusion

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile stands out as a high-value synthetic intermediate due to its unique combination of a rigid aromatic scaffold and two distinct, reactive functional groups. The benzylic bromide provides a reliable site for nucleophilic substitution, while the nitrile group offers a gateway to other critical functionalities like tetrazoles. This dual-reactivity, embedded within a core structure relevant to both pharmaceuticals and advanced materials, ensures its continued importance in modern chemical synthesis. A thorough understanding of its properties, reactivity, and handling is paramount for any scientist or researcher aiming to leverage its full potential in their development programs.

References

• 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile 50670-51-4 - Guidechem.

• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 - ChemicalBook.

• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents.

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile - PubChem.

• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 - ChemicalBook Suppliers.

• 4'-(bromomethyl)-1,1'-biphenyl-2-carbonitrile | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com.

• CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile - BOC Sciences.

• 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile - Apollo Scientific.

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile - MySkinRecipes.

• SAFETY DATA SHEET - Fisher Scientific.

• SAFETY DATA SHEET - Covestro Solution Center.

• 4-Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2 - Sigma-Aldrich.

• Safety Data Sheet - ChemDmart.

• [1,1'-Biphenyl]-2-carbonitrile,4'-(bromomethyl)-;114772-54-2 - Axsyn.

• 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile - Echemi.

• SAFETY DATA SHEET - 4-(Bromomethyl)biphenyl.

• Supporting Information A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water - The Royal Society of Chemistry.

• MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL - Cleanchem Laboratories.

• WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE - WIPO Patentscope.

• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook.

• 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% | Fisher Scientific.

• Biphenyl]-2-carboxylic Acid, 4'-(Bromomethyl)-, 1,1-Dimethylethyl Ester: A Versatile Chemical Building Block.

• 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716 - PubChem.

• 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm.

• 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum - ChemicalBook.

• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-2-CARBONITRILE | CAS 114772-54-2 - Matrix Fine Chemicals.

• 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile - Daicel Pharma Standards.

• An In-depth Technical Guide to 4-Bromomethylbiphenyl for Researchers and Drug Development Professionals - Benchchem.

• 114772-54-2|4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile|BLD Pharm.

• CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2' - Google Patents.

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.

• CAS 50670-51-4 | 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE - Suppliers list.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 114772-54-2|4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile|BLD Pharm [bldpharm.com]
• 3. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 4. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [chemicalbook.com]
• 5. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile | C14H10BrN | CID 11129429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 7. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 8. [1,1'-Biphenyl]-2-carbonitrile,4'-(bromomethyl)-;114772-54-2 [axsyn.com]
• 9. guidechem.com [guidechem.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 14. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 15. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 16. chemdmart.com [chemdmart.com]

An In-depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

January 17, 2026

Abstract

This technical guide provides a comprehensive overview of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a key intermediate in the synthesis of advanced materials and pharmaceuticals. The document details its chemical identity, physicochemical properties, and established synthesis protocols. A significant focus is placed on the mechanistic underpinnings of its synthesis and its critical role as a building block in the development of liquid crystals and angiotensin II receptor blockers (ARBs). Safety protocols and handling guidelines are also thoroughly addressed to ensure its safe and effective use in a laboratory setting. This guide is intended to be an essential resource for researchers and professionals engaged in organic synthesis, medicinal chemistry, and materials science.

Introduction: A Molecule of Versatility

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, with the IUPAC name 4-[4-(bromomethyl)phenyl]benzonitrile , is a bifunctional organic compound of significant interest in modern chemical synthesis.[] Its structure, featuring a rigid biphenyl core, a reactive bromomethyl group, and a polar cyano group, makes it a highly versatile intermediate.[2] The biphenyl scaffold is a common motif in liquid crystal materials and a number of blockbuster pharmaceuticals. The bromomethyl group serves as a key reactive handle for introducing the biphenyl moiety into larger molecular frameworks, typically through nucleophilic substitution reactions. The cyano group, on the other hand, can be a precursor to other functional groups, such as the tetrazole ring, which is a critical component of many 'sartan' drugs.[3] This guide will explore the synthesis, properties, and applications of this pivotal molecule, providing both theoretical insights and practical, field-proven protocols.

Chemical Identity and Physicochemical Properties

A foundational understanding of a molecule's properties is paramount for its effective application in research and development. This section outlines the key identifiers and physicochemical characteristics of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Chemical Identifiers

Identifier	Value	Source(s)
IUPAC Name	4-[4-(bromomethyl)phenyl]benzonitrile	[]
CAS Number	50670-51-4	[4][5][6]
Molecular Formula	C₁₄H₁₀BrN	[][5][6]
Molecular Weight	272.14 g/mol	[][5][6]
Canonical SMILES	C1=CC(=CC=C1CBr)C2=CC=C(C=C2)C#N	[]
InChI Key	RGZWLQDGQDLMJX-UHFFFAOYSA-N	[]

Physicochemical Data

Property	Value	Source(s)
Appearance	White to off-white crystalline solid	[4]
Melting Point	125-128 °C (for the 2-carbonitrile isomer)
LogP	4.12018	[5]
PSA	23.79000	[5]

Note: Some physical properties, such as the melting point, are reported for the closely related 2-carbonitrile isomer due to a lack of specific data for the 4-carbonitrile isomer in the available literature. These values should be considered as estimates.

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: A Detailed Protocol

The synthesis of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is most commonly achieved through the radical bromination of its precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile. This method is analogous to the well-established Wohl-Ziegler reaction for benzylic bromination.[7]

Reaction Mechanism: Free Radical Halogenation

The benzylic C-H bonds in 4'-methyl-[1,1'-biphenyl]-4-carbonitrile are significantly weaker than other C-H bonds in the molecule. This is due to the resonance stabilization of the resulting benzylic radical, where the unpaired electron can be delocalized over the adjacent aromatic ring.[8][9] The reaction proceeds via a classic free-radical chain mechanism:

• Initiation: The reaction is initiated by the homolytic cleavage of a radical initiator, such as azobisisobutyronitrile (AIBN), upon heating or exposure to UV light. The initiator radical then abstracts a bromine atom from N-bromosuccinimide (NBS) to generate a bromine radical.[10]

• Propagation: The bromine radical abstracts a hydrogen atom from the benzylic position of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile, forming a resonance-stabilized benzylic radical and hydrogen bromide (HBr). This benzylic radical then reacts with a bromine molecule (Br₂), which is present in low concentrations from the reaction of NBS with HBr, to yield the desired product and a new bromine radical, which continues the chain reaction.[8][11]

• Termination: The chain reaction is terminated when any two radical species combine.

Caption: Free radical mechanism for benzylic bromination.

Experimental Protocol

The following protocol is adapted from established procedures for the benzylic bromination of similar compounds.[12][13]

Materials:

• 4'-Methyl-[1,1'-biphenyl]-4-carbonitrile

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄) or another suitable solvent (e.g., methylene chloride)

• Water

• Hexane (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4'-methyl-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in carbon tetrachloride.

• Add N-bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq).

• Heat the mixture to reflux (approximately 77°C for CCl₄) and irradiate with a UV lamp or a standard incandescent light bulb to initiate the radical reaction.[14]

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to yield the crude 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• The crude product can be purified by recrystallization from a suitable solvent such as hexane.

Applications in Scientific Research and Development

The unique structural features of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile make it a valuable intermediate in several high-value applications.

Synthesis of Angiotensin II Receptor Blockers (Sartans)

A primary application of bromomethyl-biphenyl-carbonitrile derivatives is in the synthesis of angiotensin II receptor blockers (ARBs), commonly known as 'sartans'.[3][15] These drugs are crucial in the management of hypertension. The synthesis of sartans like Irbesartan and Olmesartan often involves the alkylation of a heterocyclic moiety with a bromomethyl-biphenyl-nitrile intermediate.[16][17] The biphenyl-nitrile portion of the molecule serves as a key pharmacophore that ultimately gets converted to the biphenyl-tetrazole structure, which is essential for binding to the AT₁ receptor.

Caption: General workflow for sartan synthesis.

Precursor for Liquid Crystal Materials

The rigid biphenyl core of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a common structural element in calamitic (rod-shaped) liquid crystals.[2][18] The cyano group provides a strong dipole moment, which is crucial for the alignment of the molecules in an electric field, a fundamental principle behind liquid crystal displays (LCDs). The bromomethyl group allows for the attachment of various terminal groups, which can be tailored to fine-tune the mesomorphic properties (e.g., melting point, clearing point, and phase behavior) of the final liquid crystal material.[18] While specific examples directly utilizing the 4-carbonitrile isomer are not widely reported, the general class of cyanobiphenyls, such as the 4-alkyl-4'-cyanobiphenyls, are foundational materials in the liquid crystal industry.[19][20]

Safety and Handling

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a hazardous chemical and should be handled with appropriate precautions in a well-ventilated fume hood.

Hazard Identification

Based on the Safety Data Sheet (SDS) for CAS 50670-51-4, the following hazards are identified:[4]

• Potential Health Effects:

  • Eye: May cause eye irritation.

  • Skin: May be harmful if absorbed through the skin and may cause skin irritation.

  • Ingestion: May be harmful if swallowed.

  • Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

For the closely related 2-carbonitrile isomer, the hazards are more explicitly defined and include skin irritation, serious eye irritation, and may cause an allergic skin reaction.[21][22] It is also classified as very toxic to aquatic life with long-lasting effects.[22] Given the structural similarity, it is prudent to handle the 4-carbonitrile isomer with similar precautions.

Recommended Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: Laboratory coat and appropriate protective clothing.

• Respiratory Protection: Use a NIOSH-approved respirator or equivalent if dusts are generated or if working outside of a fume hood.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

• Skin Contact: Wash off with soap and plenty of water.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.

• Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

In all cases of exposure, seek immediate medical attention.

Storage and Disposal

• Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended storage temperature is 2-8°C under an inert atmosphere.[6]

• Disposal: Dispose of contents/container in accordance with local, regional, national, and international regulations.

Conclusion

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a molecule of significant synthetic utility. Its well-defined structure and reactive functional groups make it an indispensable building block in the creation of complex molecules for the pharmaceutical and materials science industries. A thorough understanding of its synthesis, properties, and handling is crucial for any researcher or professional working with this compound. This guide has aimed to provide a comprehensive and practical resource to facilitate its safe and effective use in the laboratory. As research in these fields continues to advance, the demand for versatile intermediates like 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is only expected to grow.

References

• KM Pharma Solution Private Limited. (n.d.). MSDS - Valsartan Impurity 30. [Link]

• Yan, S., et al. (n.d.). Synthesis of a novel angiotensin II receptor antagonist olmesartan medoxomil. ResearchGate. [Link]

• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Capot Chemical. (n.d.). 50670-51-4 | 4`-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• SciSpace. (n.d.). A Review on Synthesis of Antihypertensive Sartan Drugs. [Link]

• ChemDmart. (n.d.). Safety Data Sheet: 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. [Link]

• Google Patents. (n.d.).

• Osbourn, J. (2021, June 27). Benzylic Bromination [Video]. YouTube. [Link]

• Google Patents. (n.d.). Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• European Patent Office. (n.d.). A synthesis of 4-bromomethyl-2'-formylbiphenyl and 4-bromomethyl-2'-hydroxymethylbiphenyl and its use in preparation of angiotensin ii antagonists. [Link]

• European Patent Office. (n.d.). Process for producing 4-bromomethylbiphenyl compounds. [Link]

• Ashenhurst, J. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. [Link]

• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. [Link]

• PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)-. [Link]

• Chad's Prep. (2020, December 16). 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry [Video]. YouTube. [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. [Link]

• MySkinRecipes. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• ResearchGate. (2025, October 15). (PDF) Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. [Link]

Sources

• 2. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 3. scispace.com [scispace.com]
• 4. kmpharma.in [kmpharma.in]
• 5. Page loading... [wap.guidechem.com]
• 6. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. EP1871764A1 - A synthesis of 4-bromomethyl-2'-formylbiphenyl and 4-bromomethyl-2'- hydroxymethylbiphenyl and its use in preparation of angiotensin ii antagonists - Google Patents [patents.google.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. ossila.com [ossila.com]
• 20. researchgate.net [researchgate.net]
• 21. fishersci.es [fishersci.es]
• 22. chemdmart.com [chemdmart.com]

Introduction: Navigating a Key Intermediate in Advanced Material and Pharmaceutical Synthesis

An In-Depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic molecule of significant interest to researchers in materials science and drug discovery. Its rigid biphenyl core, coupled with a reactive bromomethyl group and a versatile cyano moiety, makes it a valuable building block for the synthesis of complex molecular architectures. This guide provides a comprehensive overview of its synonyms, synthesis, properties, and applications, with a focus on practical insights for laboratory professionals.

A crucial point of clarification is the common confusion between the 4-carbonitrile and 2-carbonitrile isomers. The vast majority of commercially available information and published literature focuses on 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (CAS 114772-54-2) , a key intermediate in the synthesis of the antihypertensive drug Telmisartan. This guide, however, will focus on the 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4) isomer, while also providing comparative information where relevant to aid in unambiguous identification and use.

Compound Identification: Synonyms and Registry Information

Accurate identification is paramount in chemical synthesis. The following table provides a comprehensive list of synonyms and identifiers for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and its commonly confused isomer.

Identifier	4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile	4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile
IUPAC Name	4-[4-(bromomethyl)phenyl]benzonitrile[1][]	2-[4-(bromomethyl)phenyl]benzonitrile[3]
CAS Number	50670-51-4[4][5]	114772-54-2[3][6][7][8][9]
Molecular Formula	C₁₄H₁₀BrN[10][4][5]	C₁₄H₁₀BrN[3][6][7]
Molecular Weight	272.14 g/mol [10][4][5]	272.14 g/mol [6][7]
Synonyms	4'-(Bromo)methylphenylsulfone, 4-(4-Bromomethylphenyl)benzonitrile[]	2-Cyano-4'-bromomethylbiphenyl, 4'-(Bromomethyl)-2-cyanobiphenyl, Irbesartan Bromo Nitrile Impurity[6][9]

Physicochemical Properties

The physicochemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are critical for designing reaction conditions and purification protocols.

Property	Value	Source
Density	1.435 g/cm³ (Predicted)	[11]
Boiling Point	400.074°C at 760 mmHg (Predicted)	[11]
Flash Point	195.758°C (Predicted)	[11]
Refractive Index	1.641 (Predicted)	[11]
Storage	2-8°C, Inert atmosphere	[10]

Synthesis and Mechanistic Insights

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile can be approached in a two-stage process: formation of the biphenyl backbone followed by functionalization of the methyl group.

Stage 1: Formation of the Biphenyl Backbone via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds, particularly for creating biaryl structures.[1][12][13][14] The synthesis of the precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile, can be achieved by the palladium-catalyzed cross-coupling of a boronic acid derivative with an aryl halide.

Suzuki-Miyaura coupling for the synthesis of the biphenyl precursor.

Causality Behind Experimental Choices: The choice of a palladium catalyst, such as Pd(PPh₃)₄, and a base (e.g., Na₂CO₃ or K₂CO₃) is crucial. The base activates the boronic acid, facilitating the transmetalation step where the organic moiety is transferred to the palladium center. The solvent system, often a mixture of an organic solvent like toluene and water, is selected to dissolve both the organic reactants and the inorganic base.

Stage 2: Benzylic Bromination

The conversion of the methyl group of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile to a bromomethyl group is typically achieved through a radical substitution reaction known as benzylic bromination.[15]

General mechanism of benzylic bromination.

Experimental Protocol: Benzylic Bromination

The following is a representative protocol for the benzylic bromination of a methylarene, which can be adapted for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4'-methyl-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in a suitable solvent such as carbon tetrachloride (CCl₄) or acetonitrile.

• Addition of Reagents: Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with water and a saturated solution of sodium bicarbonate to remove any remaining acidic byproducts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Applications in Research and Development

While specific applications for the 4-carbonitrile isomer are less documented than for its 2-carbonitrile counterpart, its structural motifs suggest significant potential in several areas.

Liquid Crystal Synthesis

The rigid biphenyl core is a common feature in liquid crystalline materials.[16][17] The introduction of a polar cyano group and a reactive bromomethyl handle allows for the synthesis of more complex liquid crystal structures with tailored properties for applications in display technologies.

Pharmaceutical Intermediate

Biphenyl derivatives are prevalent in medicinal chemistry, with many exhibiting a wide range of biological activities.[18][19][20] The cyano group can act as a bioisostere for other functional groups, and the bromomethyl group allows for the covalent attachment of the biphenyl scaffold to other molecules, making 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile a valuable intermediate for the synthesis of novel therapeutic agents.

Safety and Handling

As with any reactive chemical, proper safety precautions are essential when handling 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Hazard Category	Precautionary Measures
Skin and Eye Irritation	Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][21]
Inhalation	Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.[7][21]
Ingestion	Avoid ingestion. In case of accidental ingestion, seek immediate medical attention.[21]
Storage	Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong bases.[10][22]

Note: The safety information is based on data for the closely related 2-carbonitrile isomer and general principles for benzylic bromides. A specific Safety Data Sheet (SDS) for the 4-carbonitrile isomer should be consulted before use.

Analytical Characterization

Distinguishing between the 4-carbonitrile and 2-carbonitrile isomers is critical. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used for separation and purity assessment. Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for structural elucidation. The substitution pattern on the aromatic rings will result in distinct chemical shifts and coupling patterns in the ¹H and ¹³C NMR spectra, allowing for unambiguous identification of each isomer.

References

• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• ChemDmart. (n.d.). Safety Data Sheet. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Supercoiled fibres of self-sorted donor-acceptor stacks: a turn-off/turn-on platform for sensing volatile aromatic compounds - Supporting Information. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.

• Pharmaffiliates. (n.d.). CAS No : 114772-54-2 | Product Name : Irbesartan Bromo Nitrile Impurity. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 4-(Bromo(phenyl)methyl)benzonitrile. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved January 17, 2026, from [Link]

• WIPO Patentscope. (n.d.). WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE. Retrieved January 17, 2026, from [Link]

• Manasa Life Sciences. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. Retrieved January 17, 2026, from [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010).

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of biphenyl via sustainable Suzuki-Miyaura coupling reaction using mesoporous MCF-supported tin-palladium nanoparticles. Retrieved January 17, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Properties and Applications of Biphenyl Derivatives. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)-. Retrieved January 17, 2026, from [Link]

• IJSDR. (n.d.). Biological deeds of Biphenyl derivatives - A short Review. Retrieved January 17, 2026, from [Link]

• ACS Publications. (n.d.). Discovery of 1,1′-Biphenyl-4-sulfonamides as a New Class of Potent and Selective Carbonic Anhydrase XIV Inhibitors. Retrieved January 17, 2026, from [Link]

• Scientific Update. (2022, October 26). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). EP1057801A2 - Process for benzylic bromination.

• Amerigo Scientific. (n.d.). 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile. Retrieved January 17, 2026, from [Link]

• ACS Publications. (n.d.). N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 4'-(Bromomethyl)-2-cyanobiphenyl. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Retrieved January 17, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 3. escientificsolutions.com [escientificsolutions.com]
• 4. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 5. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 6. 2-氰基-4′-溴甲基联苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 11. guidechem.com [guidechem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. scientificupdate.com [scientificupdate.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. nbinno.com [nbinno.com]
• 18. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 19. ijsdr.org [ijsdr.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. chemdmart.com [chemdmart.com]
• 22. fishersci.com [fishersci.com]

A Comprehensive Guide to the Theoretical Yield Calculation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Theoretical Yield in Synthesis

In the realm of chemical synthesis, particularly in the development of pharmaceutical intermediates and complex organic molecules, the concept of yield is paramount. The theoretical yield represents the maximum quantity of a product that can be formed from a given amount of reactants, assuming 100% reaction efficiency with no loss of material. Its calculation is a cornerstone of synthetic planning, enabling chemists to assess the efficiency of a reaction, identify potential areas for process optimization, and ensure the economic viability of a synthetic route. For a molecule like 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a key building block in medicinal chemistry, a precise understanding of its theoretical yield is indispensable for scalable and reproducible production.

This guide will focus on a common and efficient method for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: the free-radical bromination of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile using N-Bromosuccinimide (NBS) as the brominating agent and Azobisisobutyronitrile (AIBN) as a radical initiator. This specific reaction, known as the Wohl-Ziegler bromination, is widely employed for the selective bromination of allylic and benzylic positions.[1][2]

The Chemical Transformation: Wohl-Ziegler Bromination

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile from 4'-methyl-[1,1'-biphenyl]-4-carbonitrile is achieved through a benzylic bromination reaction. The balanced chemical equation for this transformation is as follows:

Figure 1: Balanced chemical equation for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

This reaction is a free-radical chain reaction initiated by the thermal decomposition of AIBN.[3] The resulting radicals abstract a hydrogen atom from the methyl group of the starting material, forming a resonance-stabilized benzylic radical. This radical then reacts with NBS to yield the desired product and a succinimidyl radical, which continues the chain reaction. The use of NBS is crucial as it provides a low, constant concentration of bromine in the reaction mixture, which favors the desired substitution reaction over competing electrophilic addition to the aromatic rings.[4]

Core Principles: Stoichiometry and the Limiting Reagent

The foundation of any theoretical yield calculation lies in the stoichiometry of the balanced chemical equation. Stoichiometry allows us to establish the molar relationships between reactants and products. In most real-world synthetic scenarios, reactants are not used in exact stoichiometric amounts. One reactant will be completely consumed before the others; this is termed the limiting reagent . The limiting reagent dictates the maximum amount of product that can be formed.

To determine the limiting reagent, one must compare the mole ratio of the reactants used in the experiment to the mole ratio prescribed by the balanced chemical equation.

Step-by-Step Theoretical Yield Calculation: A Practical Example

To illustrate the theoretical yield calculation, we will use a procedural example adapted from a patented synthesis method.[5]

Experimental Protocol:

A flask is charged with 63.2 g of 4'-methylbiphenyl-2-carbonitrile, 58.8 g of N-bromosuccinimide, and 90 mg of 2,2'-azobis(2,4-dimethylvaleronitrile) (a radical initiator similar to AIBN) in 180 g of methylene chloride.[5] The reaction is conducted under reflux.[5]

Step 1: Determine the Molar Masses of Reactants and Product

To convert the mass of each substance to moles, we first need their respective molar masses.

Compound	Molecular Formula	Molar Mass ( g/mol )
4'-methyl-[1,1'-biphenyl]-4-carbonitrile	C₁₄H₁₁N	193.24[6][7]
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98[8][9]
4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile	C₁₄H₁₀BrN	272.14[10][]

Step 2: Calculate the Moles of Each Reactant

Using the masses from the experimental protocol and the molar masses from the table above, we can calculate the number of moles of each reactant.

• Moles of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile:

• Moles of N-Bromosuccinimide (NBS):

(Note: The radical initiator is used in catalytic amounts and is not part of the stoichiometric calculation for the theoretical yield of the main product).

Step 3: Identify the Limiting Reagent

The balanced chemical equation shows a 1:1 molar ratio between 4'-methyl-[1,1'-biphenyl]-4-carbonitrile and N-Bromosuccinimide.

• Moles of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile = 0.327 moles

• Moles of N-Bromosuccinimide = 0.330 moles

Since we have fewer moles of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile, it is the limiting reagent . This means that the reaction will stop once all of the 4'-methyl-[1,1'-biphenyl]-4-carbonitrile has been consumed.

Step 4: Calculate the Theoretical Yield in Moles

The stoichiometry of the reaction is 1:1. Therefore, the number of moles of the product, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, that can be theoretically formed is equal to the number of moles of the limiting reagent.

• Theoretical moles of product = 0.327 moles

Step 5: Calculate the Theoretical Yield in Grams

Finally, we convert the theoretical moles of the product to a mass in grams using its molar mass.

• Theoretical Yield (grams):

Therefore, the theoretical yield of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile for this specific experimental setup is approximately 88.98 grams .

Visualizing the Calculation Workflow

The logical flow of the theoretical yield calculation can be represented by the following diagram:

Caption: Workflow for calculating the theoretical yield.

Factors Influencing Actual Yield

It is crucial to remember that the theoretical yield is a calculated maximum. The actual yield , the amount of product physically isolated from a reaction, is almost always lower. Several factors can contribute to this discrepancy:

• Incomplete Reactions: The reaction may not go to completion, leaving some starting material unreacted.

• Side Reactions: Competing reactions can consume the starting materials or the product, leading to byproducts.

• Purification Losses: Product is inevitably lost during isolation and purification steps such as filtration, extraction, and chromatography.

• Experimental Errors: Inaccurate measurements and handling errors can also reduce the actual yield.

The efficiency of a reaction is often expressed as the percent yield , which is calculated as:

Conclusion

A thorough understanding and accurate calculation of the theoretical yield are fundamental skills for any professional in the chemical sciences. This guide has provided a detailed, step-by-step methodology for determining the theoretical yield of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile synthesized via Wohl-Ziegler bromination. By grounding the calculation in the principles of stoichiometry and providing a practical example, this document serves as a valuable resource for researchers and developers working with this important synthetic intermediate. A firm grasp of these concepts is essential for optimizing reaction conditions, improving efficiency, and ultimately achieving successful and scalable chemical syntheses.

References

• ChemBK. (2024, April 10). 4'-methyl[1,1'-biphenyl]-4-carbonitrile. Retrieved from [Link]

• Gremont Chemical Company Limited. N-Bromosuccinimide-+N. Retrieved from [Link]

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. Retrieved from [Link]

• Common Organic Chemistry. N-Bromosuccinimide (NBS). Retrieved from [Link]

• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. Retrieved from [Link]

• Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Wikipedia. N-Bromosuccinimide. Retrieved from [Link]

• Clutch Prep. Calculating Radical Yields Explained. Retrieved from [Link]

• Professor Dave Explains. (2020, November 20). Allylic/Benzylic Bromination With N-Bromo Succinimide (NBS). YouTube. Retrieved from [Link]

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Organic Chemistry Portal. Wohl-Ziegler Reaction. Retrieved from [Link]

• European Patent Office. (2010, December 13). EP 2513046 B1 - BIPHENYL]-2'-CARBONITRILE. Retrieved from [Link]

• University of Calgary. Yield calculation. Retrieved from [Link]

• Grokipedia. Wohl–Ziegler bromination. Retrieved from [Link]

• Google Patents. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.

• European Patent Office. EP 0553879 A2 - Process for producing 4-bromomethylbiphenyl compounds. Retrieved from [Link]

• Chem-Station. (2014, April 19). Wohl-Ziegler Bromination. Retrieved from [Link]

• Wikipedia. Wohl–Ziegler bromination. Retrieved from [Link]

• PubChem. (1,1'-Biphenyl)-4-carbonitrile, 4'-methyl-. Retrieved from [Link]

• Reddit. (2015, May 29). Theoretical yield calculation for the bromination of an alkene. r/chemhelp. Retrieved from [Link]

• Scribd. Chemists' Guide to Wohl-Ziegler Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, May 11). How to Find Theoretical Yield. YouTube. Retrieved from [Link]

• Study.com. (2021, May 31). How to Calculate the Theoretical Yield of a Chemical Reaction. Retrieved from [Link]

Sources

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. chembk.com [chembk.com]
• 7. (1,1'-Biphenyl)-4-carbonitrile, 4'-methyl- | C14H11N | CID 170889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N-Bromosuccinimide-+N - Products [gremont.com.tw]
• 9. N-Bromosuccinimide (NBS) [commonorganicchemistry.com]
• 10. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]

The Lynchpin of Modern Antihypertensives: A Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Abstract

This in-depth technical guide provides a comprehensive overview of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a critical intermediate in the synthesis of Angiotensin II Receptor Blockers (ARBs), widely known as sartans. We will explore the historical context of its development, delve into its synthesis methodologies with a focus on the underlying chemical principles, and discuss its pivotal role in the production of life-saving antihypertensive drugs. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering both foundational knowledge and practical insights.

Introduction: The Emergence of a Key Building Block

The story of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is intrinsically linked to the evolution of cardiovascular medicine. The renin-angiotensin system (RAS) was identified as a key regulator of blood pressure, with angiotensin II being a potent vasoconstrictor.[1][2] The therapeutic strategy of blocking the Angiotensin II Type 1 (AT₁) receptor to manage hypertension led to the development of a new class of drugs: the sartans.[1][2]

While an exact date for the "discovery" of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is not prominently documented, its significance grew with the burgeoning field of sartan-based antihypertensives. The demand for an efficient synthesis of the characteristic biphenyl scaffold of these drugs spurred the development of various synthetic routes for this key intermediate.[1] The history of this compound is therefore a history of process optimization and industrial-scale production to meet the global demand for ARBs.[3]

Physicochemical Properties

A clear understanding of the physical and chemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is essential for its handling, characterization, and application in synthesis.

Property	Value
CAS Number	50670-51-4[4][5][6][][8][9][10]
Molecular Formula	C₁₄H₁₀BrN[4][5][][9]
Molecular Weight	272.14 g/mol [4][5][10]
Appearance	White to off-white crystalline powder[1]
IUPAC Name	4'-[4-(bromomethyl)phenyl]benzonitrile[][9]
Synonyms	4'-(Bromomethyl)biphenyl-4-carbonitrile, 4-(4-Bromomethylphenyl)benzonitrile[9][11]

Synthesis Methodologies: A Tale of Chemical Refinement

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile primarily involves the bromination of its precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile. The choice of brominating agent and reaction conditions is critical to achieving high yield and purity, minimizing the formation of impurities such as the dibrominated byproduct.

Radical Bromination

A common and well-established method for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is the radical bromination of the corresponding 4'-methylbiphenyl precursor. This method leverages the reactivity of N-bromosuccinimide (NBS) in the presence of a radical initiator.

Experimental Protocol:

• Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, dissolve 4'-methyl-[1,1'-biphenyl]-4-carbonitrile in a suitable halogenated hydrocarbon solvent such as methylene chloride.[12]

• Addition of Reagents: Add N-bromosuccinimide (NBS) and a catalytic amount of a radical initiator, such as 2,2'-azobis(2,4-dimethylvaleronitrile).[13] The use of an azobis compound is considered a safer alternative to explosive initiators like dibenzoyl peroxide.[12][13]

• Reaction Execution: Heat the mixture to reflux and maintain the temperature for a specified period, typically ranging from 1 to 4 hours, while stirring.[12][13]

• Work-up and Purification: After the reaction is complete, cool the mixture. The succinimide byproduct can be removed by washing with an aqueous solution. The organic phase is then separated, dried, and the solvent is evaporated. The crude product can be further purified by recrystallization to yield the final product as white crystals.[12]

Caption: Radical Bromination Workflow for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Bromate-Based Oxidation-Bromination

An alternative and efficient method involves the use of a bromate salt in combination with a reducing agent. This approach offers a high-yield pathway to the desired product.

Experimental Protocol:

• Reaction Setup: Prepare a biphasic system with 4'-methyl-[1,1'-biphenyl]-4-carbonitrile dissolved in an organic solvent (e.g., methylcyclohexane or dichloromethane) and an aqueous solution of a bromate salt (e.g., sodium bromate).[14][15]

• Addition of Reducing Agent: To this mixture, add an aqueous solution of a reducing agent such as sodium bisulfite (NaHSO₃) or sodium pyrosulfite (Na₂S₂O₅) under controlled temperature, often starting at a low temperature (e.g., 0°C) and then warming to room temperature.[14][15]

• Reaction and Isolation: The reaction is stirred for several hours. The product, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, often precipitates from the reaction mixture and can be isolated by filtration.[14][15]

• Purification: The collected solid is washed with a suitable solvent and dried under vacuum to afford the product in high purity and yield.[14][15]

Caption: Bromate-Based Synthesis Workflow.

Role in Drug Development: The Gateway to Sartans

The primary and most significant application of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is as a cornerstone intermediate in the synthesis of Angiotensin II Receptor Blockers (ARBs).[1] The biphenyl scaffold of this molecule is a key pharmacophoric element in many sartan drugs, including Losartan, Valsartan, and Irbesartan.[1][2]

The reactive bromomethyl group provides a chemical handle for the alkylation of a heterocyclic moiety, typically an imidazole or a tetrazole derivative, to construct the final active pharmaceutical ingredient (API).[16]

Caption: Role of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in the synthesis and therapeutic action of sartan drugs.

Characterization and Quality Control

The purity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is paramount for its use in pharmaceutical synthesis. Standard analytical techniques are employed for its characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure and identify any impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial tool for determining the purity of the compound and quantifying any byproducts, such as the dibrominated species.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.

Conclusion

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile stands as a testament to the synergy between organic synthesis and medicinal chemistry. While its discovery was likely a step in the broader quest for effective antihypertensive agents, its continued importance is undeniable. The development of robust and efficient synthetic methodologies for this key intermediate has enabled the large-scale production of sartan drugs, which have had a profound impact on the management of cardiovascular diseases worldwide. For researchers and professionals in drug development, a thorough understanding of the synthesis and properties of this compound remains essential for innovation in this critical therapeutic area.

References

• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents.

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile - MySkinRecipes. Available at: [Link]

• WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE - WIPO Patentscope. Available at: [Link]

• Process for producing 4-bromomethylbiphenyl compounds - European Patent Office - EP 0553879 B1. Available at: [Link]

• Process for producing 4-bromomethylbiphenyl compounds - European Patent Office - EP 0553879 A2 - Googleapis.com. Available at: [Link]

• CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2' - Google Patents.

• 4'-(bromomethyl)-1,1'-biphenyl-2-carbonitrile | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com. Available at: [Link]

• New Journal of Chemistry Supporting Information The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate. Available at: [Link]

• Supporting Information A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water Shu-Lan Mao - The Royal Society of Chemistry. Available at: [Link]

• Discovery of a new generation of angiotensin receptor blocking drugs: Receptor mechanisms and in silico binding to enzymes relevant to SARS-CoV-2 - PMC - PubMed Central. Available at: [Link]

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile - PubChem - NIH. Available at: [Link]

• angiotensin II receptor blockers (ARBs) - European Pharmaceutical Review. Available at: [Link]

• Angiotensin II receptor blocker - Wikipedia. Available at: [Link]

• Discovery of novel, potent and low-toxicity angiotensin II receptor type 1 (AT1) blockers: Design, synthesis and biological evaluation of 6... - ChEMBL. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Angiotensin II receptor blocker - Wikipedia [en.wikipedia.org]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 5. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 6. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 8. guidechem.com [guidechem.com]
• 9. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile | C14H10BrN | CID 11129429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [chemicalbook.com]
• 11. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. data.epo.org [data.epo.org]
• 14. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 15. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 16. Discovery of a new generation of angiotensin receptor blocking drugs: Receptor mechanisms and in silico binding to enzymes relevant to SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile literature review

An In-depth Technical Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-carbonitrile Isomers for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 4'-(bromomethyl)-[1,1'-biphenyl]-carbonitrile scaffold is a cornerstone in modern synthetic chemistry, with its isomers serving as pivotal intermediates in the development of both life-saving pharmaceuticals and advanced materials. This technical guide provides a comprehensive review of the synthesis, properties, and applications of the two primary isomers: 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile and 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. With a focus on practical utility for researchers and professionals in drug development, this document elucidates the critical role of these compounds, particularly the 2-carbonitrile isomer, in the synthesis of angiotensin II receptor blockers (sartans). Furthermore, it explores the applications of the 4-carbonitrile isomer in materials science. Detailed experimental protocols, safety considerations, and mechanistic insights are provided to equip the reader with a robust understanding of these versatile chemical entities.

Introduction: The Significance of Bromomethyl Biphenyl Carbonitriles

Biphenyl derivatives are a class of organic compounds that have garnered significant attention in medicinal chemistry and materials science due to their unique structural and electronic properties.[1][2] The introduction of a reactive bromomethyl group and a cyano functionality onto the biphenyl backbone creates a versatile building block for a multitude of synthetic transformations. This guide focuses on two key isomers, 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile and its 4-carbonitrile counterpart, which, despite their structural similarity, exhibit distinct applications.

The 2-carbonitrile isomer, in particular, has become an indispensable intermediate in the pharmaceutical industry.[3][4][5] Its strategic importance lies in its role as a precursor to the sartan class of antihypertensive drugs, which are fundamental in the management of cardiovascular diseases.[6] The 4-carbonitrile isomer, while less prominent in drug discovery, is a valuable component in the synthesis of liquid crystal materials and functional polymers.[7] This document aims to provide a detailed exploration of both isomers, with a primary emphasis on the more extensively studied 2-carbonitrile due to its profound impact on modern medicine.

Core Compound Profile: 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile

This section provides a detailed overview of the chemical and physical properties of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.

Property	Value
CAS Number	114772-54-2[3][8][9]
Molecular Formula	C₁₄H₁₀BrN[3][8][9]
Molecular Weight	272.14 g/mol [3][8][9]
Appearance	White to off-white crystalline solid or liquid crystal[9]
Melting Point	125-128 °C[9]
Synonyms	4'-(Bromomethyl)-2-cyanobiphenyl, 2-(4-Bromomethylphenyl)benzonitrile, 4-(2-Cyanophenyl)benzyl Bromide[5][9][10]
Solubility	Soluble in organic solvents such as dichloromethane, ethyl acetate, and isopropyl ether.[3] Insoluble in water.[2]

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile: A Mechanistic Perspective

The synthesis of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile is a critical process, and various methods have been developed to achieve high purity and yield. The most common synthetic route involves the bromination of 4-methyl-[1,1'-biphenyl]-2'-carbonitrile. Understanding the underlying mechanisms of these bromination reactions is key to optimizing the process and minimizing the formation of impurities, such as the dibrominated byproduct.

A widely employed and patented method utilizes a reagent system of an alkali metal bromate (e.g., sodium bromate) and a reducing agent like sodium bisulfite or pyrosulfite in a biphasic aqueous-organic system.[11] This approach offers a safer and more selective alternative to traditional brominating agents like N-bromosuccinimide (NBS) with radical initiators.

Detailed Experimental Protocol: Bromination via Sodium Bromate and Sodium Pyrosulfite

This protocol is adapted from a patented industrial process, highlighting the practical steps for laboratory-scale synthesis.[11]

Materials:

• 4-methyl-[1,1'-biphenyl]-2'-carbonitrile

• Sodium bromate (NaBrO₃)

• Sodium pyrosulfite (Na₂S₂O₅)

• Methylcyclohexane

• Water

• Methyl acetate (for washing)

Procedure:

• In a reaction vessel, dissolve 16.2 g (0.107 mol) of sodium bromate in 54 ml of water.

• To this solution, add a solution of 7.0 g (0.036 mol) of 4-methyl-[1,1'-biphenyl]-2'-carbonitrile dissolved in 70 ml of methylcyclohexane at 20 °C.

• Cool the resulting mixture to 0 °C with stirring.

• Separately, prepare a solution of 11.2 g (0.058 mol) of sodium pyrosulfite in 108 ml of water.

• Slowly add the sodium pyrosulfite solution to the cooled reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, warm the reaction mixture to 15 °C and continue stirring for 5 hours.

• The product, 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile, will precipitate out of the solution.

• Filter the solid product and wash it with methyl acetate.

• Dry the product in a vacuum oven at 30 °C to a constant weight.

Expected Outcome: This procedure is reported to yield approximately 8.76 g (89.4%) of the desired product with a purity of 98.4% as determined by HPLC.[11]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.

Applications in Drug Discovery and Development: The Gateway to Sartans

The primary and most significant application of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile is as a key building block for the synthesis of angiotensin II receptor blockers (ARBs), commonly known as sartans.[6] These drugs are crucial in the management of hypertension, heart failure, and diabetic nephropathy. The biphenyl scaffold of this intermediate forms the core structure of these drugs, and the reactive bromomethyl group serves as a chemical handle for constructing the final active pharmaceutical ingredient (API).

The general synthetic strategy involves the alkylation of a suitable heterocyclic moiety, such as a tetrazole or an imidazole derivative, with 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. The cyano group is then often converted to a tetrazole ring, which is a key pharmacophore for angiotensin II receptor antagonism.

The Angiotensin II Receptor Signaling Pathway and the Role of Sartans

Sartan drugs exert their therapeutic effect by selectively blocking the Angiotensin II Type 1 (AT₁) receptor.[6] This prevents the binding of angiotensin II, a potent vasoconstrictor, thereby inhibiting its downstream signaling cascade that leads to increased blood pressure and other pathophysiological effects. A fundamental understanding of this pathway is essential for drug development professionals working with this class of drugs.

Caption: The Angiotensin II signaling pathway and the mechanism of action of sartan drugs.

The Isomer: 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

While the 2-carbonitrile isomer dominates the pharmaceutical landscape, the 4-carbonitrile isomer holds its own in the realm of materials science.

Property	Value
CAS Number	50670-51-4[7][12][13]
Molecular Formula	C₁₄H₁₀BrN[7][13][14]
Molecular Weight	272.14 g/mol [7][13][14]
Appearance	White to light yellow solid[14]
Synonyms	4'-(Bromomethyl)-biphenyl-4-carbonitrile, 4-(4-Bromomethylphenyl)benzonitrile[15][]

Synthesis and Applications

The synthesis of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile typically involves the bromination of 4-cyano-4'-methylbiphenyl.[13] One reported method utilizes phosphorus tribromide (PBr₃) in dichloromethane.[13]

Key Applications:

• Liquid Crystal Materials: This isomer serves as a key intermediate in the synthesis of liquid crystal materials for display technologies. Its rigid biphenyl core and terminal cyano group contribute to the desired mesomorphic properties.[7]

• Functional Polymers and Organic Semiconductors: The reactive bromomethyl group allows for its incorporation into polymer backbones or as a side chain, leading to the development of functionalized polymers and organic semiconductors.[7]

• Pharmaceutical Research: It is also employed in pharmaceutical research for constructing biphenyl-based compounds with potential biological activity, although to a lesser extent than its 2-carbonitrile counterpart.[7]

Safety and Handling

Both isomers of 4'-(bromomethyl)-[1,1'-biphenyl]-carbonitrile are classified as hazardous materials and require careful handling.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. A dust mask (N95) is recommended when handling the solid material.[9][17]

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[17][18]

• Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly after handling.[17][19]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[17][18] Store away from incompatible materials such as strong oxidizing agents, strong bases, and acids.[17]

Specific Hazards:

• Causes skin and serious eye irritation.[17][20]

• May cause respiratory irritation.[17][20]

• Harmful if swallowed, in contact with skin, or if inhaled.[17][20]

First Aid Measures:

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical attention.[17]

• In case of skin contact: Wash with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[17]

• If inhaled: Move the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[17]

• If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[17]

Conclusion

The 4'-(bromomethyl)-[1,1'-biphenyl]-carbonitrile isomers are prime examples of how subtle changes in molecular structure can lead to vastly different applications. The 2-carbonitrile isomer is a workhorse of the pharmaceutical industry, enabling the synthesis of a vital class of antihypertensive drugs. The 4-carbonitrile isomer, in turn, is a valuable component in the development of advanced materials. A thorough understanding of their synthesis, reactivity, and handling is crucial for researchers and scientists in these fields. This guide has provided a comprehensive overview to serve as a foundational resource for professionals working with these important chemical intermediates.

References

• Santa Cruz Biotechnology. 4′-Bromomethyl-2-biphenylcarbonitrile, CAS 114772-54-2.

• ChemicalBook. 114772-54-2 | CAS DataBase.

• Sigma-Aldrich. 4′-Bromomethyl-2-biphenylcarbonitrile 97.

• Fisher Scientific. SAFETY DATA SHEET - 4'-(Bromomethyl)biphenyl-2-carbonitrile.

• LGC Standards. 2-(4-Bromomethylphenyl)benzonitrile | CAS 114772-54-2.

• Pharmaffiliates. Irbesartan Bromo Nitrile Impurity.

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• BLD Pharm. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• Thermo Fisher Scientific. 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98%.

• Fisher Scientific. 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98%.

• ChemicalBook. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis.

• Echemi. 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• BOC Sciences. CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile.

• ChemicalBook. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE.

• Fisher Scientific. SAFETY DATA SHEET - 4-(Bromomethyl)biphenyl.

• Apollo Scientific. 4-(Bromomethyl)benzonitrile.

• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL.

• PubChem. 1,1'-Biphenyl, 4-(bromomethyl)-.

• Smolecule. Biphenyl]-2-carboxylic Acid, 4'-(Bromomethyl)-, 1,1-Dimethylethyl Ester: A Versatile Chemical Building Block.

• WIPO Patentscope. PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE.

• Apollo Scientific. 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.

• Amerigo Scientific. 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile.

• OUCI. Isolation, synthesis and medicinal chemistry of biphenyl analogs – A review.

• Royal Society of Chemistry. New Journal of Chemistry Supporting Information The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate.

• IJSDR. Biological deeds of Biphenyl derivatives - A short Review.

• Manasa Life Sciences. 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.

• ResearchGate. (PDF) A REVIEW ON SYNTHESIS AND ANTI- MICROBIAL ACTIVITY OF BIPHENYL DERIVATIVES.

• Benchchem. An In-depth Technical Guide to 4-Bromomethylbiphenyl for Researchers and Drug Development Professionals.

• Google Patents. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-.

• PubMed Central. Feature Reviews in Medicinal Chemistry.

• MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.

• ResearchGate. (PDF) Feature Reviews in Medicinal Chemistry.

Sources

• 1. ijsdr.org [ijsdr.org]
• 2. researchgate.net [researchgate.net]
• 3. 114772-54-2 | CAS DataBase [m.chemicalbook.com]
• 4. 2-(4-Bromomethylphenyl)benzonitrile | CAS 114772-54-2 | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 8. scbt.com [scbt.com]
• 9. 4 -Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2 [sigmaaldrich.com]
• 10. 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Manasa Life Sciences [manasalifesciences.com]
• 11. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 12. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 13. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 14. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 15. echemi.com [echemi.com]
• 17. fishersci.com [fishersci.com]
• 18. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 19. fishersci.com [fishersci.com]
• 20. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]

Protocols & Analytical Methods

Introduction: The Strategic Importance of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

An In-depth Technical Guide to the Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound of significant interest in medicinal chemistry and materials science. Its structure, featuring a stable biphenyl core, a reactive benzylic bromide, and a cyano group, makes it a highly versatile synthetic intermediate. The biphenyl moiety is a "privileged scaffold," frequently found in pharmacologically active molecules. Most notably, this compound serves as a critical building block in the synthesis of Angiotensin II receptor blockers (ARBs), a class of drugs widely prescribed for hypertension and heart failure, commonly known as "sartans".[1] The bromomethyl group provides a reactive handle for alkylation, while the nitrile can be hydrolyzed to a carboxylic acid or converted to a tetrazole ring, a key pharmacophore in many sartan drugs.

This guide provides a comprehensive overview of a robust and widely applicable two-step synthetic pathway to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, beginning from common starting materials. The narrative emphasizes the mechanistic rationale behind procedural choices, safety considerations, and detailed, field-proven protocols.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of the target molecule suggests a two-step approach. The primary disconnection is at the C-Br bond of the benzylic bromide, leading back to the more stable precursor, 4'-methyl-[1,1'-biphenyl]-4-carbonitrile. This is a standard transformation achieved via benzylic bromination. The second disconnection breaks the C-C bond between the two phenyl rings, a classic application for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is the reaction of choice for this transformation due to its high functional group tolerance, mild reaction conditions, and commercial availability of the required building blocks.[2][3][4]

This leads to a forward synthesis strategy that first constructs the biphenyl core and then functionalizes the methyl group.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Experimental Protocol: 4'-Methyl-[1,1'-biphenyl]-4-carbonitrile

Materials & Reagents

Reagent	Molar Eq.	MW ( g/mol )	Amount
4-Bromotoluene	1.0	171.04	(User defined)
4-Cyanophenylboronic acid	1.1	146.94	(Calculated)
Pd(PPh₃)₄	0.02	1155.56	(Calculated)
K₂CO₃ (anhydrous)	2.5	138.21	(Calculated)
Toluene	-	-	(Volume)
Water	-	-	(Volume)

Procedure

• To a three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add 4-bromotoluene, 4-cyanophenylboronic acid, and potassium carbonate.

• Evacuate the flask and backfill with nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0), to the flask.

• Add toluene and water (typically a 4:1 to 5:1 ratio of toluene to water) via cannula.

• Heat the reaction mixture to 90-100 °C with vigorous stirring under a positive pressure of nitrogen.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 6-12 hours.

• Upon completion, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer sequentially with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel to afford 4'-methyl-[1,1'-biphenyl]-4-carbonitrile as a white solid.

Part 2: Benzylic Bromination to Yield the Final Product

The second and final step is the selective bromination of the benzylic methyl group of the biphenyl intermediate. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, constant concentration of elemental bromine, which favors radical substitution over electrophilic addition to the aromatic rings. [5][6]

Principle and Mechanistic Insight

This reaction, often called the Wohl-Ziegler reaction, proceeds via a free-radical chain mechanism. [7]1. Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is homolytically cleaved by heat or light to generate initial radicals. 2. Propagation (Step A): These initiator radicals abstract a hydrogen atom from HBr (present in trace amounts) to form a bromine radical (Br•). 3. Propagation (Step B): The highly reactive bromine radical abstracts a hydrogen atom from the benzylic position of the methylarene. This step is highly selective because the resulting benzylic radical is stabilized by resonance with the adjacent aromatic ring. 4. Propagation (Step C): The benzylic radical reacts with a molecule of Br₂ (generated from the reaction of HBr with NBS) to form the desired bromomethyl product and a new bromine radical, which continues the chain. [6][8] The use of a non-polar solvent like carbon tetrachloride (historically) or methyl acetate is crucial to the success of the reaction. [9]

Experimental Protocol: 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Materials & Reagents

Reagent	Molar Eq.	MW ( g/mol )	Amount
4'-Methyl-[1,1'-biphenyl]-4-carbonitrile	1.0	193.24	(User defined)
N-Bromosuccinimide (NBS)	1.05	177.98	(Calculated)
AIBN	0.05	164.21	(Calculated)
Methyl Acetate or CCl₄	-	-	(Volume)

Procedure

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the 4'-methyl-[1,1'-biphenyl]-4-carbonitrile intermediate in a suitable solvent (e.g., methyl acetate).

• Add N-Bromosuccinimide (NBS) and the radical initiator (AIBN). Note: NBS should be recrystallized from water if it appears yellow to remove impurities that might interfere with the reaction. [7]3. Heat the mixture to reflux (the boiling point of the solvent). It is often beneficial to irradiate the flask with a broad-spectrum lamp to facilitate radical initiation. [10]4. Monitor the reaction by TLC. The reaction is typically complete when the solid succinimide (a byproduct) is observed floating at the top of the solvent, and the starting material spot has disappeared. This usually takes 2-4 hours.

• Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to precipitate the succinimide byproduct.

• Filter the mixture to remove the succinimide, washing the solid with a small amount of cold solvent.

• Combine the filtrates and wash with water and then brine to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent by rotary evaporation.

• The crude product can be purified by recrystallization from a solvent system like hexanes/ethyl acetate to yield 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile as a white crystalline solid. [11]

Overall Experimental Workflow

Caption: Complete workflow from starting materials to final product.

Safety, Handling, and Storage

Hazard Identification:

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: This compound is a lachrymator and is corrosive. It can cause severe skin burns and eye damage. [12][13]It is also harmful if swallowed. [14]* N-Bromosuccinimide (NBS): An oxidizing agent and irritant. Avoid contact with skin and eyes.

• Palladium Catalysts: Can be toxic and pyrophoric. Handle in an inert atmosphere.

• Solvents (Toluene, Methyl Acetate): Flammable and may have associated organ toxicity. Handle in a well-ventilated fume hood.

• Organoboronic Acids: Can be irritating to the respiratory system and skin.

Personal Protective Equipment (PPE):

• Safety goggles, a lab coat, and nitrile gloves are mandatory at all times.

• All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of vapors and dust. [13][14] Storage:

• Store 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).

• It should be stored in a cool, dry place, typically at 2-8°C, away from moisture and light to prevent degradation. [12]

References

• Vertex AI Search. (2023, October 13). 5.
• Chemistry Steps.
• Baltus, N. (2010, November 10). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of Southampton.
• Ashenhurst, J. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• Dalton Transactions.
• Green Chemistry.
• Green Chemistry. Bromine radical-enhanced HAT activity leading to stoichiometric couplings of methylarenes with acid chlorides. RSC Publishing.
• Wikipedia. N-Bromosuccinimide.
• Dakenchem. (2025, July 8).
• Wikipedia. Suzuki reaction.
• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• ACS Publications. (2021). Synthesis of Chiral Biphenyl Monophosphines as Ligands in Enantioselective Suzuki–Miyaura Coupling. Organic Letters.
• Google Patents.
• BLD Pharm. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• Sigma-Aldrich. 4-Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2.
• ChemDmart. Safety Data Sheet - 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• Chemicalbook. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis.
• ACS Publications.
• WIPO Patentscope. WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE.
• ChemicalBook. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4.
• Google Patents. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.
• Fisher Scientific. SAFETY DATA SHEET - 4'-(Bromomethyl)biphenyl-2-carbonitrile.
• Westfield State University.
• Fisher Scientific.
• Benchchem. Application Notes and Protocols for the Synthesis of (4-(Bromomethyl)phenyl)methanamine.
• ResearchGate. (2025, August 6).
• European Patent Office. EP 0553879 A2 - Process for producing 4-bromomethylbiphenyl compounds.
• Benchchem. An In-depth Technical Guide to 4-Bromomethylbiphenyl for Researchers and Drug Development Professionals.
• BOC Sciences. CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile.
• Fisher Scientific. 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98%.
• Amerigo Scientific. 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. Synthesis of biphenyl-based arsine ligands by Suzuki–Miyaura coupling and their application to Pd-catalyzed arsination - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. westfield.ma.edu [westfield.ma.edu]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: A Detailed Protocol for Pharmaceutical and Materials Science Research

Abstract

This comprehensive application note provides a detailed, reliable, and field-tested protocol for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a key intermediate in the development of pharmaceuticals, notably angiotensin II receptor antagonists, and in the synthesis of advanced materials. The primary method detailed herein is the free-radical bromination of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile using N-bromosuccinimide (NBS) as the bromine source and azobisisobutyronitrile (AIBN) as a radical initiator. This document offers in-depth explanations of the reaction mechanism, step-by-step experimental procedures, safety precautions, and methods for purification and characterization.

Introduction

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound of significant interest to researchers in medicinal chemistry and materials science. Its structure, featuring a reactive benzylic bromide and a cyano group on a biphenyl scaffold, makes it a versatile building block. The bromomethyl group serves as a key handle for introducing the biphenyl moiety into larger molecular architectures through nucleophilic substitution reactions. The nitrile group can be further elaborated, for instance, through hydrolysis to a carboxylic acid or conversion to a tetrazole ring, a common bioisostere for carboxylic acids in drug design.

The synthesis of this intermediate is a critical step in the multi-step preparation of various high-value compounds. Therefore, a robust and reproducible synthetic protocol is essential for researchers in these fields. This guide is designed to provide both novice and experienced chemists with the necessary details to successfully synthesize and characterize this important compound.

Reaction Mechanism: Free-Radical Bromination

The conversion of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile to its brominated derivative proceeds via a free-radical chain reaction, a cornerstone of organic synthesis.[1][2] The Wohl-Ziegler reaction, which employs N-bromosuccinimide (NBS) in the presence of a radical initiator, is the most common and effective method for this transformation.[2]

The reaction mechanism can be broken down into three key stages:

• Initiation: The process begins with the thermal decomposition of a radical initiator, such as azobisisobutyronitrile (AIBN), to generate two isobutyronitrile radicals and nitrogen gas.[3] These highly reactive radicals then abstract a hydrogen atom from a trace amount of HBr present to form a bromine radical (Br•).

• Propagation: This is a self-sustaining cycle where a bromine radical abstracts a hydrogen atom from the benzylic methyl group of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile. This step is highly selective for the benzylic position due to the resonance stabilization of the resulting benzylic radical. This newly formed benzylic radical then reacts with a molecule of NBS to yield the desired product, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, and a succinimidyl radical. The succinimidyl radical then abstracts a hydrogen from HBr to regenerate the bromine radical, which can then participate in another cycle.

• Termination: The reaction is concluded when two radicals combine to form a stable, non-radical species. This can occur through various combinations of the radicals present in the reaction mixture.

Caption: Mechanism of the free-radical bromination.

Experimental Protocol

This protocol is adapted from established procedures for benzylic bromination.[2][4]

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
4'-methyl-[1,1'-biphenyl]-4-carbonitrile	≥98%	Commercially Available	Starting material.[5][6][7]
N-Bromosuccinimide (NBS)	Reagent Grade	Commercially Available	Recrystallize from water if it appears yellow.
Azobisisobutyronitrile (AIBN)	≥98%	Commercially Available	Handle with care, potent radical initiator.[3]
Carbon Tetrachloride (CCl₄)	Anhydrous	Commercially Available	Caution: Toxic and carcinogenic. Use in a well-ventilated fume hood. Dichloromethane can be used as a less toxic alternative.
Sodium Bicarbonate (NaHCO₃)	Saturated Aqueous Solution	Prepared in-house	For work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercially Available	For drying the organic phase.
Round-bottom flask	-	-	Appropriate size for the reaction scale.
Reflux condenser	-	-
Magnetic stirrer and stir bar	-	-
Heating mantle	-	-
Separatory funnel	-	-
Rotary evaporator	-	-

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4'-methyl-[1,1'-biphenyl]-4-carbonitrile (1.0 eq.).

• Addition of Reagents: To the flask, add N-bromosuccinimide (1.1 eq.) and a catalytic amount of AIBN (0.05 eq.).

• Solvent Addition: Add anhydrous carbon tetrachloride to the flask to achieve a suitable concentration (e.g., 0.1-0.2 M).

• Reaction: Heat the reaction mixture to reflux (approximately 77 °C for CCl₄) with vigorous stirring. The reaction can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting material. The reaction time can vary from 2 to 8 hours.

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate out of the solution. Filter the mixture through a sintered glass funnel to remove the solid succinimide.

• Work-up: Transfer the filtrate to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate and then with brine. This will remove any remaining acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a solid and can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to yield the pure 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile as a white to off-white solid.

Characterization

The identity and purity of the synthesized 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile should be confirmed by standard analytical techniques:

• ¹H NMR Spectroscopy: The proton NMR spectrum should show the disappearance of the singlet corresponding to the methyl protons (-CH₃) of the starting material (around δ 2.4 ppm) and the appearance of a new singlet for the bromomethyl protons (-CH₂Br) at approximately δ 4.5 ppm. The aromatic protons will appear in the range of δ 7.3-7.8 ppm.

• Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the product (272.14 g/mol ).[5][8][9]

• Melting Point (MP): The melting point of the purified product should be sharp and consistent with literature values.

Safety Precautions

It is imperative to adhere to strict safety protocols when performing this synthesis.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Fume Hood: This entire procedure must be conducted in a well-ventilated fume hood to avoid inhalation of toxic vapors, particularly from carbon tetrachloride.

• Reagent Handling:

  • N-Bromosuccinimide (NBS): NBS is an irritant and should be handled with care. Avoid inhalation of the powder and contact with skin.[12][13]

  • Azobisisobutyronitrile (AIBN): AIBN is a potent radical initiator and should be handled with caution. It can decompose exothermically upon heating.

  • Carbon Tetrachloride (CCl₄): CCl₄ is a known carcinogen and is toxic. Handle with extreme care and use appropriate containment measures. Consider using a less toxic solvent like dichloromethane if feasible for your specific application.

• Waste Disposal: Dispose of all chemical waste, including solvents and reaction residues, in accordance with institutional and local regulations.[14]

Alternative Synthetic Routes

While the NBS/AIBN method is the most common, other procedures for the bromination of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile have been reported. One such method involves the use of sodium bromate (NaBrO₃) and sodium pyrosulfite (Na₂S₂O₅) in a biphasic water-organic solvent system.[15][16] This method can be advantageous in certain contexts as it avoids the use of chlorinated solvents and potent radical initiators. However, the reaction conditions and work-up procedures differ significantly from the protocol detailed above.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. By understanding the underlying free-radical mechanism and adhering to the detailed experimental and safety procedures, researchers can confidently prepare this valuable intermediate for their work in drug discovery and materials science.

References

• Mechanism - umich.edu. (n.d.).
• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents. (n.d.).
• 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm. (n.d.).
• 4'-(Hydroxymethyl)[1,1'-biphenyl]-4-carbonitrile - Benchchem. (n.d.).
• 4-Methyl-[1,1'-biphenyl]-2-carbonitrile synthesis - ChemicalBook. (n.d.).
• 4-Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2 - Sigma-Aldrich. (n.d.).
• Safety Data Sheet - ChemDmart. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Application Notes and Protocols for the Synthesis of (4-(Bromomethyl)phenyl)methanamine - Benchchem. (n.d.).
• Radical Reactions - Chemistry LibreTexts. (2023, November 15).
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 - ChemicalBook. (n.d.).
• WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE - WIPO Patentscope. (n.d.).
• 4 - SAFETY DATA SHEET. (n.d.).
• Radical Dehalogenation | Replace Halogens with H via Tributyltin Hydride & AIBN Mechanism - YouTube. (2021, February 13).
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook. (n.d.).
• Process for producing 4-bromomethylbiphenyl compounds - European Patent Office - EP 0553879 B1. (n.d.).
• CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2' - Google Patents. (n.d.).
• 4'-methylbiphenyl-4-carbonitrile - Advanced ChemBlocks. (n.d.).
• New Journal of Chemistry Supporting Information The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate. (n.d.).
• Supporting Information A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water Shu-Lan Mao - The Royal Society of Chemistry. (n.d.).
• N-Bromosuccinimide - Wikipedia. (n.d.).
• US6407253B1 - Method for preparing 4-methyl-biphenyl derivatives - Google Patents. (n.d.).
• NBS | AIBN | Radical Stability | 365 Chemistry | Problem | Question | Solved | Solution - YouTube. (2023, March 23).
• CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile - BOC Sciences. (n.d.).
• Photocatalytic Kharasch-Type Cyclization Cascade for Accessing Polyhalogenated 1-Indanones and Indenes | Organic Letters - ACS Publications. (2026, January 16).
• N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. (n.d.).
• N-Bromosuccinimide:Chemical synthesis,Reactions - ChemicalBook. (2023, March 20).
• N-Bromosuccinimide (NBS) - Organic Chemistry Portal. (n.d.).
• N-Bromosuccinimide (NBS) - Common Organic Chemistry. (n.d.).
• 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum - ChemicalBook. (n.d.).
• 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile 50670-51-4 - Guidechem. (n.d.).
• (1,1'-Biphenyl)-4-carbonitrile, 4'-methyl- | C14H11N - PubChem - NIH. (n.d.).
• CAS No : 114772-54-2 | Product Name : Irbesartan Bromo Nitrile Impurity - Pharmaffiliates. (n.d.).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 3. public.websites.umich.edu [public.websites.umich.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 6. 4'-methylbiphenyl-4-carbonitrile 95% | CAS: 50670-50-3 | AChemBlock [achemblock.com]
• 7. (1,1'-Biphenyl)-4-carbonitrile, 4'-methyl- | C14H11N | CID 170889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 9. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 10. chemdmart.com [chemdmart.com]
• 11. fishersci.com [fishersci.com]
• 12. N-Bromosuccinimide:Chemical synthesis,Reactions_Chemicalbook [chemicalbook.com]
• 13. N-Bromosuccinimide (NBS) [commonorganicchemistry.com]
• 14. fishersci.com [fishersci.com]
• 15. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 16. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]

applications of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in organic synthesis

An In-depth Technical Guide to the Applications of 4'-(Bromomethyl)-[1,1'-biphenyl]-carbonitriles in Organic Synthesis

Introduction

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound featuring a rigid biphenyl scaffold. This structure is decorated with two key functional groups: a highly reactive bromomethyl group, which serves as a potent electrophile for alkylation reactions, and a cyano group, which can be utilized in further synthetic transformations or valued for its electronic properties. This unique combination makes it a valuable building block in several areas of chemical synthesis, from materials science to analytical chemistry.

The reactivity of the bromomethyl group, being a benzylic bromide, is significantly enhanced, making it an excellent substrate for nucleophilic substitution reactions. This allows for the facile introduction of the 4-cyanobiphenylmethyl moiety into a wide array of molecules.

A Note on Isomeric Importance

It is critical for researchers and drug development professionals to recognize the distinction between 4'-(Bromomethyl)-[1,1'-biphenyl]-4 -carbonitrile and its isomer, 4'-(Bromomethyl)-[1,1'-biphenyl]-2 -carbonitrile (often abbreviated as Br-OTBN or BBCB). While the 4-cyano isomer finds applications in materials and as a derivatizing agent, the 2-cyano isomer is an indispensable cornerstone in the pharmaceutical industry.[1] It is the key precursor for synthesizing the "sartan" class of antihypertensive drugs, a multi-billion dollar market.[2][3] To provide a comprehensive and practical guide for the target audience, this document will first detail the applications of the titular 4-carbonitrile compound before dedicating a section to the pivotal role of its 2-carbonitrile isomer in modern drug synthesis.

Part 1: Applications of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

The linear geometry and functional handles of the 4-carbonitrile isomer make it suitable for applications where molecular rigidity and the introduction of a strong chromophore are desired.

Application 1.1: Intermediate for Liquid Crystals and Functional Materials

The rigid, rod-like structure of the biphenyl core is a common motif in liquid crystal chemistry. The 4'-(bromomethyl) group allows this mesogenic core to be incorporated into larger molecular architectures, such as polymers or other complex organic molecules.[4] The terminal cyano group contributes a strong dipole moment, which is often crucial for achieving the desired liquid crystalline phases and electro-optical properties.

Caption: Conceptual workflow for incorporating the cyanobiphenyl moiety.

Application 1.2: Derivatizing Agent for HPLC Analysis

In analytical chemistry, particularly High-Performance Liquid Chromatography (HPLC), many analytes lack a strong chromophore or fluorophore, making them difficult to detect with standard UV-Vis or fluorescence detectors.[5] Chemical derivatization is a pre-column technique used to attach a "tag" to the analyte to enhance its detectability. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is an effective derivatizing agent for this purpose, especially for carboxylic acids.[5][6]

The reaction converts a weakly-absorbing carboxylic acid into a biphenylmethyl ester, which has a strong UV absorbance due to the extended π-system of the biphenyl group, allowing for sensitive and selective quantification.[5]

Caption: Generalized synthetic pathway for sartans using Br-OTBN.

Application 2.1: Synthesis of Valsartan

Valsartan is a widely prescribed ARB used to treat high blood pressure and heart failure. [7]Its synthesis is a prime example of the utility of Br-OTBN. The process involves the N-alkylation of an L-valine ester, followed by acylation, tetrazole formation, and final deprotection. [7][8]

This protocol outlines the key transformations in a common synthetic route to Valsartan.

Step 1: N-Alkylation of L-Valine Methyl Ester

• Objective: To couple the biphenyl moiety from Br-OTBN with the L-valine backbone. Using an ester of L-valine protects the carboxylic acid and improves solubility in organic solvents.

• Procedure:

  • In a reaction vessel, dissolve L-Valine Methyl Ester Hydrochloride (1.0 eq) in a suitable solvent such as acetone or DMF.

  • Add a base, such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (2.0-2.5 eq), to neutralize the hydrochloride and deprotonate the amine, making it nucleophilic.

  • Add 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (Br-OTBN) (1.0 eq) to the mixture.

  • Heat the reaction mixture (e.g., to reflux in acetone) and monitor its progress by TLC or LC-MS. The reaction is typically complete in 4-8 hours.

  • Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure to obtain the crude N-[(2'-cyanobiphenyl-4-yl)methyl]-L-valine methyl ester. [7][9] Step 2: N-Acylation with Valeryl Chloride

• Objective: To introduce the pentanoyl (valeryl) side chain, which is essential for the drug's activity profile.

• Procedure:

  • Dissolve the crude product from Step 1 in a solvent like dichloromethane (DCM) or ethyl acetate.

  • Add a base, such as triethylamine or pyridine (1.5 eq), to scavenge the HCl byproduct.

  • Cool the mixture in an ice bath (0°C). Slowly add valeryl chloride (1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours until completion.

  • Work up the reaction by washing with aqueous acid, base, and brine, then dry the organic layer and concentrate to yield the acylated intermediate. [7] Step 3: Tetrazole Formation

• Objective: To convert the nitrile group into the acidic tetrazole ring, the key pharmacophore for receptor binding. This is a [3+2] cycloaddition reaction.

• Procedure:

  • Dissolve the acylated intermediate in a high-boiling solvent like o-xylene or toluene.

  • Add an azide source, most commonly tributyltin azide (Bu₃SnN₃) (1.2-1.5 eq). The use of organotin reagents is effective but poses toxicity and removal challenges, leading to the development of alternative methods using sodium azide with a Lewis acid catalyst. [10] 3. Heat the mixture to reflux (110-140°C) for 24-48 hours.

  • After completion, the tetrazole is typically isolated after an acidic workup to remove the tributyltin moiety.

Step 4: Saponification (Hydrolysis)

• Objective: To hydrolyze the methyl ester to the free carboxylic acid, yielding the final active pharmaceutical ingredient, Valsartan.

• Procedure:

  • Dissolve the crude product from Step 3 in a mixture of solvents like THF/water or methanol/water.

  • Add an aqueous solution of a base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (2.0 eq).

  • Stir at room temperature or with gentle heating until the ester is fully hydrolyzed.

  • Acidify the reaction mixture with aqueous HCl to pH ~3-4, which protonates the carboxylate and tetrazole, causing Valsartan to precipitate.

  • Filter the solid, wash with water, and dry under vacuum to yield Valsartan. [7]

Safety and Handling

4'-(Bromomethyl)-[1,1'-biphenyl]-carbonitrile and its isomers are benzylic bromides. These compounds are potent lachrymators and are irritating to the skin, eyes, and respiratory system. All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

The 4'-(bromomethyl)-[1,1'-biphenyl]-carbonitrile scaffold is a versatile platform in organic synthesis. The 4-cyano isomer serves as a valuable building block for functional materials and as a derivatizing agent for enhancing analytical detection. However, its 2-cyano isomer, Br-OTBN, holds a position of paramount importance in medicinal chemistry. [1][11]Its bifunctional nature provides a highly efficient and convergent route to the sartan class of ARBs, which are vital therapies for cardiovascular disease. [1]A thorough understanding of the distinct applications of these isomers is fundamental for professionals engaged in materials science, analytical chemistry, and pharmaceutical development.

References

• Benchchem. The Pivotal Role of 4-Bromobenzonitrile in the Synthesis of Angiotensin II Receptor Blockers.
• ResearchGate. Synthesis of a novel angiotensin II receptor antagonist olmesartan medoxomil.
• Benchchem. The Pivotal Role of 4-(2-Bromomethylphenyl)benzonitrile in the Synthesis of Angiotensin II Receptor Antagonists: A Technical Gui.
• Benchchem. Application Note: Synthesis of Valsartan from 4'-Bromomethyl-2-cyanobiphenyl.
• NINGBO INNO PHARMCHEM CO.,LTD. Sartan Synthesis: The Role of 4'-Bromomethyl-2-cyanobiphenyl.
• Benchchem. A Technical Guide to the Role of 4'-Bromomethyl-2-cyanobiphenyl in Modern Sartan Synthesis.
• Beilstein Journals. A short and efficient synthesis of valsartan via a Negishi reaction.
• New Drug Approvals. VALSARTAN.
• Google Patents. A process for the synthesis of valsartan.
• Google Patents. Valsartan synthesis method.
• Benchchem. Application Notes and Protocols for the Alkylation of Phenols and Carboxylic Acids with 4-Bromomethylbiphenyl.
• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• SciSpace. A Review on Synthesis of Antihypertensive Sartan Drugs.
• PYG Lifesciences. Bromo-OTBN: An Essential Intermediate in Pharmaceutical Synthesis.
• Benchchem. Application Notes and Protocols for HPLC Analysis of Carboxylic Acids Using 4-Bromomethylbiphenyl as a Derivatizing Agent.
• Chemistry LibreTexts. Derivatization.

Sources

• 1. Bromo-OTBN: An Essential Intermediate in Pharmaceutical Synthesis [pyglifesciences.com]
• 2. nbinno.com [nbinno.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BJOC - A short and efficient synthesis of valsartan via a Negishi reaction [beilstein-journals.org]
• 9. CN101450917A - Valsartan synthesis method - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

The Lynchpin of Modern Antihypertensives: Application Notes for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in Medicinal Chemistry

Introduction: The Strategic Importance of a Bifunctional Building Block

In the landscape of modern medicinal chemistry, particularly in the development of cardiovascular therapeutics, the biphenyl scaffold serves as a cornerstone for a multitude of potent pharmacological agents.[1][2] Among the vast array of biphenyl derivatives, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile stands out as a pivotal intermediate, primarily due to its indispensable role in the synthesis of Angiotensin II Receptor Blockers (ARBs), a class of drugs collectively known as 'sartans'.[3][4] These drugs are at the forefront of managing hypertension, heart failure, and diabetic nephropathy.[5][6] This technical guide provides an in-depth exploration of the applications of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, offering detailed experimental protocols, mechanistic insights, and a discussion of its strategic value for researchers, scientists, and drug development professionals.

The utility of this compound stems from its unique bifunctional nature. The reactive bromomethyl group provides a handle for facile alkylation of various nucleophiles, while the cyano group serves as a precursor to the tetrazole ring, a critical component for the biological activity of many sartans.[3] The rigid biphenyl backbone is essential for correctly orienting these functional groups to achieve high-affinity binding to the Angiotensin II type 1 (AT₁) receptor.[3][6]

Core Application: Synthesis of Angiotensin II Receptor Blockers (Sartans)

The primary and most significant application of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is as a key building block in the convergent synthesis of sartan drugs.[7][8] The general synthetic strategy involves the N-alkylation of a heterocyclic core, which varies depending on the specific sartan being synthesized (e.g., imidazole derivatives for losartan, valine derivatives for valsartan), with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.[3][8] This is a crucial step that introduces the characteristic biphenyl moiety of the sartan drug class.

Illustrative Synthetic Workflow

The following diagram outlines a generalized workflow for the synthesis of a sartan-type drug, highlighting the central role of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Caption: Generalized synthetic pathway for sartan drugs.

Experimental Protocol: N-Alkylation of a Heterocyclic Core

This protocol provides a detailed, step-by-step methodology for a representative N-alkylation reaction, a cornerstone of sartan synthesis.

Objective: To couple 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile with a model heterocyclic core via N-alkylation.

Materials:

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

• Heterocyclic core (e.g., 2-butyl-4-chloro-5-formylimidazole for losartan synthesis)[8]

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus and plates

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the heterocyclic core (1.0 equivalent) and potassium carbonate (1.5 equivalents) in anhydrous DMF.

• Reagent Addition: To the stirred suspension, add a solution of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.1 equivalents) in anhydrous DMF dropwise at room temperature.

• Reaction Monitoring: Heat the reaction mixture to 60-70 °C and monitor the progress by TLC until the starting materials are consumed (typically 4-8 hours).

• Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x). Combine the organic extracts.

• Washing: Wash the combined organic layers with water and then with brine solution to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude N-alkylated product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the pure coupled intermediate.

Safety Precautions:

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a lachrymator and an irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10]

• DMF is a skin and respiratory irritant. Avoid inhalation and skin contact.

• Always work under an inert atmosphere when using anhydrous solvents and reagents.

Mechanism of Action: Targeting the Renin-Angiotensin System

The sartan drugs synthesized using 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile exert their therapeutic effects by selectively blocking the Angiotensin II Type 1 (AT₁) receptor.[5] This prevents the binding of angiotensin II, a potent vasoconstrictor, and a key component of the Renin-Angiotensin System (RAS), a hormonal cascade that regulates blood pressure and fluid balance.[11][12]

Caption: The Renin-Angiotensin System and the inhibitory action of sartan drugs.

By blocking the AT₁ receptor, sartans inhibit the downstream effects of angiotensin II, leading to vasodilation, reduced aldosterone secretion, and consequently, a decrease in blood pressure.[5][11]

Quantitative Data Summary

The biphenyl scaffold is a common feature in many marketed drugs, contributing to their efficacy as antihypertensives.[1] The following table summarizes the in vitro binding affinities of several sartan drugs, which are synthesized using biphenyl intermediates like 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, for the human AT₁ receptor.

Drug (Sartan)	AT₁ Receptor Binding Affinity (IC₅₀, nM)
Losartan	20 - 100
Valsartan	10 - 40
Irbesartan	1 - 5
Olmesartan	5 - 10
Telmisartan	1 - 5

Note: IC₅₀ values can vary depending on the specific assay conditions. The data presented here are representative values from the scientific literature.[13]

Conclusion: An Indispensable Tool in Drug Discovery

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is more than just a chemical intermediate; it is a testament to the power of rational drug design and the importance of key building blocks in the synthesis of life-saving medicines. Its bifunctional nature allows for the efficient and convergent synthesis of a wide range of sartan antihypertensives.[3] A thorough understanding of its reactivity, handling, and application is crucial for any researcher or drug development professional working in the field of cardiovascular medicine. The protocols and mechanistic insights provided in this guide are intended to empower scientists to effectively utilize this versatile compound in their research and development endeavors.

References

• Benchchem. The Pivotal Role of 4-Bromobenzonitrile in the Synthesis of Angiotensin II Receptor Blockers.

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Chemical Potential: The Versatility of Biphenyl Derivatives and Their Applications.

• BLD Pharm. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• ResearchGate. Synthesis of a novel angiotensin II receptor antagonist olmesartan medoxomil.

• Benchchem. The Crucial Role of 4'-Bromomethyl-2-cyanobiphenyl in Sartan Synthesis: A Technical Guide.

• Jain, Z. J., Gide, P. S., & Kankate, R. S. (2017). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 10, S2051-S2066.

• RSC Publishing. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects.

• ACS Publications. Design and Evaluation of Novel Biphenyl Sulfonamide Derivatives with Potent Histamine H3 Receptor Inverse Agonist Activity. Journal of Medicinal Chemistry.

• ResearchGate. Some biologically active biphenyl derivatives.

• Sigma-Aldrich. 4′-Bromomethyl-2-biphenylcarbonitrile 97.

• Wikipedia. Renin–angiotensin system.

• Ninja Nerd. ACE-I & ARBs | Mechanism of Action, Indications, Adverse Reactions, Contraindications.

• Benchchem. A Technical Guide to the Role of 4'-Bromomethyl-2-cyanobiphenyl in Modern Sartan Synthesis.

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• NCBI Bookshelf. Angiotensin II Receptor Blockers (ARB).

• NINGBO INNO PHARMCHEM CO.,LTD. Sartan Synthesis: The Role of 4'-Bromomethyl-2-cyanobiphenyl.

• Benchchem. Application Notes and Protocols for the Alkylation of Phenols and Carboxylic Acids with 4-Bromomethylbiphenyl.

• Oxford Academic. Molecule-specific Effects of Angiotensin II–Receptor Blockers Independent of the Renin–Angiotensin System. American Journal of Hypertension.

• ChemDmart. Safety Data Sheet.

• ResearchGate. Mechanism of Action for Inhibitors of the Renin-Angiotensin System.

• Google Patents. A synthesis of 4-bromomethyl-2'-formylbiphenyl and 4-bromomethyl-2'-hydroxymethylbiphenyl and its use in preparation of angiotensin ii antagonists.

• PubMed. Synthesis of angiotensin II receptor blockers by means of a catalytic system for C-H activation.

• Fisher Scientific. SAFETY DATA SHEET.

• Fisher Scientific. SAFETY DATA SHEET.

• ChEMBL. Discovery of novel, potent and low-toxicity angiotensin II receptor type 1 (AT1) blockers: Design, synthesis and biological evaluation of 6-substituted aminocarbonyl benzimidazoles with a chiral center.

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• PharmaCompass. 4'-(bromomethyl)-1,1'-biphenyl-2-carbonitrile | Drug Information, Uses, Side Effects, Chemistry.

• Benchchem. An In-depth Technical Guide to 4-Bromomethylbiphenyl for Researchers and Drug Development Professionals.

• Benchchem. Application Notes and Protocols for the Synthesis of (4-(Bromomethyl)phenyl)methanamine.

• European Patent Office. Process for producing 4-bromomethylbiphenyl compounds.

• Google Patents. Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.

• BOC Sciences. CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. Angiotensin II Receptor Blockers (ARB) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemdmart.com [chemdmart.com]
• 10. fishersci.com [fishersci.com]
• 11. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Document: Discovery of novel, potent and low-toxicity angiotensin II receptor type 1 (AT1) blockers: Design, synthesis and biological evaluation of 6... - ChEMBL [ebi.ac.uk]

Application Notes and Protocols for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and its Isomers as Pivotal Pharmaceutical Intermediates

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

The biphenyl methylbromide scaffold is a cornerstone in the synthesis of Angiotensin II Receptor Blockers (ARBs), a class of drugs vital for the management of hypertension and other cardiovascular diseases.[1][2][3][4] This guide provides an in-depth exploration of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and its critical isomer, 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (Br-OTBN), which is extensively used in the synthesis of blockbuster drugs such as Losartan, Valsartan, and Irbesartan.[1][2][5] We will delve into the synthesis of these intermediates, their physicochemical properties, and detailed protocols for their application in pharmaceutical manufacturing, with a focus on the causality behind experimental choices to ensure both scientific integrity and practical success.

While the 4-carbonitrile isomer is specified, the vast majority of published and patented synthetic routes for major sartan drugs utilize the 2-carbonitrile isomer. This is because the 2-position of the cyano group is crucial for the subsequent formation of the tetrazole ring, a key pharmacophore that acts as a bioisostere for a carboxylic acid, essential for binding to the Angiotensin II receptor.[3] Therefore, this guide will focus on the well-documented synthesis and application of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile as a representative and commercially significant example of this class of intermediates.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile is paramount for its safe handling and effective use in synthesis.

Property	Value
CAS Number	114772-54-2[2][6]
Molecular Formula	C₁₄H₁₀BrN[7]
Molecular Weight	272.14 g/mol [7]
Appearance	White to off-white crystalline powder or liquid crystal[2]
Melting Point	125-128 °C
Purity	Typically >98.0% by GC[2]
Storage Conditions	Store in a well-ventilated place. Keep container tightly closed.[8][9] Recommended storage at 2-8°C under an inert atmosphere.[10]
GHS Hazard Statements	H314 (Causes severe skin burns and eye damage), H290 (May be corrosive to metals), H317 (May cause an allergic skin reaction), H400 (Very toxic to aquatic life), H410 (Very toxic to aquatic life with long lasting effects).[7][10]
Precautionary Statements	P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor/physician).[8][10]

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile: A Two-Step Approach

The most common and industrially scalable synthesis of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile involves two key transformations: a Suzuki-Miyaura coupling to form the biphenyl core, followed by a selective free-radical bromination of the benzylic methyl group.[1][5]

Workflow for the Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile

Caption: Synthetic pathway to 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.

Protocol 1: Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile

Materials:

• 2-Bromobenzonitrile

• 4-Methylphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• N-Bromosuccinimide (NBS)[5]

• Azobisisobutyronitrile (AIBN)[5]

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate

Step 1: Suzuki-Miyaura Coupling to form 4'-Methyl-[1,1'-biphenyl]-2-carbonitrile (OTBN)

• Reaction Setup: In a reaction vessel equipped with a reflux condenser and a nitrogen inlet, add 2-bromobenzonitrile (1.0 eq), 4-methylphenylboronic acid (1.1 eq), potassium carbonate (2.0 eq), and a palladium catalyst system such as Pd(OAc)₂ (0.02 eq) and PPh₃ (0.08 eq).

• Solvent Addition: Add a 3:1 mixture of toluene and water.[5]

• Degassing: Degas the mixture by bubbling nitrogen or argon through it for 20-30 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) and stir vigorously for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer. Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure to obtain the crude 4'-methyl-[1,1'-biphenyl]-2-carbonitrile (OTBN). This product is often of sufficient purity to be used directly in the next step.

Step 2: Free-Radical Bromination

• Reaction Setup: Dissolve the crude OTBN from Step 1 in a suitable solvent such as carbon tetrachloride or ethyl acetate.

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a radical initiator such as AIBN (0.05 eq).[5] The use of NBS is crucial as it allows for a controlled, low concentration of bromine in the reaction mixture, favoring selective benzylic bromination over aromatic bromination.

• Reaction: Heat the mixture to reflux and irradiate with a UV lamp or a standard incandescent bulb to initiate the reaction. Stir for 2-4 hours, monitoring by TLC/HPLC.

• Work-up: Cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.[5]

• Purification: Evaporate the solvent under reduced pressure to yield the crude 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.[5] The product can be further purified by recrystallization from a suitable solvent like hexane if required for high-purity applications.[5]

Application in Pharmaceutical Synthesis: The Alkylation of Imidazole Core for Losartan

The primary utility of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile lies in its role as a potent alkylating agent.[3] The bromomethyl group is highly reactive towards nucleophiles, making it ideal for attaching the biphenyl moiety to the heterocyclic core of the target sartan.[1][3] The synthesis of Losartan is a classic example of this application.

General Synthetic Route to Sartans from 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile

Caption: General synthetic route to sartan drugs from Br-OTBN.

Protocol 2: Synthesis of Losartan Intermediate via N-Alkylation

This protocol describes the reaction of 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile with 2-n-butyl-4-chloro-5-formyl imidazole (BCFI), a key step in an established Losartan synthesis route.[11]

Materials:

• 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile

• 2-n-butyl-4-chloro-5-formyl imidazole (BCFI)

• Potassium carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)

• Toluene

• Tetrabutylammonium bromide (TBAB) (as a phase transfer catalyst)

• Isopropyl alcohol

Procedure:

• Reaction Setup: To a stirred solution of demineralized water and sodium hydroxide flakes (1.1 eq), add toluene, a phase transfer catalyst like TBAB (0.02 eq), the previously synthesized 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (1.0 eq), and BCFI (1.05 eq) at room temperature (25-30 °C).[11] The use of a phase transfer catalyst is essential to bring the hydroxide ion from the aqueous phase into the organic phase to deprotonate the imidazole, facilitating the reaction.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 28-30 hours. The progress of the reaction should be monitored by TLC or HPLC.

• Work-up: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with toluene. Combine the organic layers and wash with a dilute sodium hydroxide solution, followed by a final wash with water.[11]

• Isolation: Concentrate the organic layer to yield the crude product, (1-(2′-Cyano biphenyl-4-methyl)-2-butyl-4-chloro-5-formyl imidazole).

• Purification: Triturate the crude product with isopropyl alcohol to afford the purified cyano aldehyde intermediate, which can then be carried forward to the final steps of Losartan synthesis (reduction of the aldehyde and formation of the tetrazole ring).[11]

This cyano aldehyde is then typically reduced to the corresponding alcohol with sodium borohydride, followed by the crucial conversion of the nitrile group to a tetrazole using an azide source, such as sodium azide with triethylamine hydrochloride, to yield Losartan.[11][12]

References

• Sartan Synthesis: The Role of 4'-Bromomethyl-2-cyanobiphenyl. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Safety Data Sheet - 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. ChemDmart. [Link]

• Discovery of a new generation of angiotensin receptor blocking drugs: Receptor mechanisms and in silico binding to enzymes relevant to SARS-CoV-2. PubMed Central. [Link]

• Process for the preparation of losartan.
• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Balancing Yields and Sustainability: An Eco-Friendly Approach to Losartan Synthesis Using Green Palladium Nanoparticles. PubMed Central. [Link]

• Efficient Synthesis of Losartan, A Nonpeptide Angiotensin II Receptor Antagonist. Moodle@Units. [Link]

• PREPARATION METHOD FOR LOSARTAN.

• A Convenient Method for the Preparation of Losartan Active Metabolite (EXP-3174). [Link]

• Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• A synthesis of 4-bromomethyl-2'-formylbiphenyl and 4-bromomethyl-2'- hydroxymethylbiphenyl and its use in preparation of angiotensin ii antagonists.

• PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE. WIPO Patentscope. [Link]

• Alkylation of Imidazole by Solid-Liquid Phase Transfer Catalysis in the Absence of Solvent. [Link]

• Process for producing 4-bromomethylbiphenyl compounds. European Patent Office. [Link]

• (i) N-alkylation of imidazole: RBr, (KOH/K2CO3), acetonitrile, 80°C,... ResearchGate. [Link]

• Process for preparing 1-alkylimidazoles.

• Synthesis of angiotensin II receptor blockers by means of a catalytic system for C-H activation. PubMed. [Link]

• (PDF) N-alkylation of imidazole by alkaline carbons. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. chemdmart.com [chemdmart.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 11. US7915425B2 - Process for the preparation of losartan - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Suzuki-Miyaura Coupling Reactions with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: A Guide for Advanced Synthesis

Application Note & Protocol

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the successful execution of Suzuki-Miyaura cross-coupling reactions using 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This substrate is a valuable building block in medicinal chemistry and materials science, notable for its reactive C(sp³)-Br bond which allows for the construction of complex diaryl- and aryl-alkyl methane structures.[1][2] This document elucidates the reaction mechanism, offers field-proven experimental protocols, presents strategies for optimization, and provides a thorough troubleshooting guide. The protocols are designed for researchers, chemists, and drug development professionals aiming to leverage this versatile substrate in their synthetic endeavors.

Introduction and Scientific Rationale

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[3][4] The reaction typically couples an organoboron species with an organic halide, catalyzed by a palladium(0) complex.[3][5][6] While couplings involving C(sp²)-halides are ubiquitous, reactions at C(sp³)-hybridized centers, such as the benzylic bromide in 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, present unique challenges and opportunities.[7]

The target substrate, 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, is an important intermediate for synthesizing complex molecules, including liquid crystals and biologically active compounds.[2] Its structure features a reactive benzylic bromide ripe for C-C bond formation, a stable biphenyl scaffold, and a nitrile group. The nitrile functional group is generally stable under Suzuki conditions, though its electron-withdrawing nature can influence the reactivity of the aromatic system.[8][9]

Successfully coupling at the benzylic position requires careful selection of reaction conditions to favor oxidative addition at the C(sp³)-Br bond and prevent common side reactions like β-hydride elimination (not a concern for this specific substrate) and homocoupling.[1][7] This guide provides the necessary framework to navigate these challenges effectively.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is paramount for troubleshooting and optimization. The generally accepted catalytic cycle involves three primary steps:[3][5][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromide bond of the benzylic halide, forming a Pd(II) intermediate. This is often the rate-limiting step.

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic acid) forms a boronate species, which then transfers its organic group to the palladium center, displacing the halide.[10]

• Reductive Elimination: The two organic moieties on the palladium complex couple, forming the desired C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[11]

Caption: Experimental workflow for the Suzuki-Miyaura coupling protocol.

• Reagent Preparation:

  • Weigh 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq), the arylboronic acid (1.2-1.5 eq), the base (e.g., Cs₂CO₃, 2.5 eq), and the palladium catalyst/ligand into a dry Schlenk flask equipped with a magnetic stir bar.

  • Rationale: Using a slight excess of the boronic acid ensures complete consumption of the more valuable bromide substrate. Cesium carbonate is often effective for C(sp³)-couplings due to its high solubility and basicity. [1]

• Reaction Setup:

  • Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is crucial to prevent oxidation of the Pd(0) catalyst and homocoupling of the boronic acid. [12] * Rationale: Oxygen can lead to catalyst deactivation and unwanted side reactions. [12]

• Solvent Addition and Reaction:

  • Using a syringe, add the degassed solvent system (e.g., Dioxane/H₂O, 10:1 v/v) to the flask. The total solvent volume should create a concentration of approximately 0.1 M with respect to the limiting reagent.

  • Place the flask in a preheated oil bath and stir the mixture vigorously at the desired temperature (typically 80-110 °C). [13] * Rationale: A biphasic solvent system with water is often necessary to dissolve the inorganic base and facilitate the transmetalation step. [4]

• Monitoring:

  • Monitor the reaction progress by periodically taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromide is consumed (typically 4-24 hours).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate and pour it into a separatory funnel containing water.

  • Separate the layers. Wash the organic layer sequentially with water and then brine to remove the base and inorganic byproducts.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure product.

Optimization and Data Presentation

The success of a Suzuki coupling with a benzylic bromide is highly dependent on the choice of catalyst, ligand, base, and solvent. The following table provides a starting point for optimization based on literature precedents for similar substrates. [1][14][15]

Parameter	Condition A (General Purpose)	Condition B (For Challenging Substrates)	Rationale & Reference
Catalyst	PdCl₂(dppf)·CH₂Cl₂ (2 mol%)	Pd(OAc)₂ (2 mol%)	PdCl₂(dppf) is a robust, air-stable precatalyst. [1]Pd(OAc)₂ requires a ligand but can be more active. [14]
Ligand	- (dppf from catalyst)	JohnPhos or SPhos (4 mol%)	Bulky, electron-rich phosphine ligands like JohnPhos accelerate oxidative addition and reductive elimination. [14]
Base	K₂CO₃ (3.0 eq)	Cs₂CO₃ (2.5 eq)	K₂CO₃ is a cost-effective choice. [14]Cs₂CO₃ offers better solubility and performance in difficult couplings. [1]
Solvent	Toluene/H₂O (4:1)	Dioxane/H₂O (10:1) or DMF	Toluene is a standard non-polar solvent. Dioxane and DMF can improve reagent solubility and reaction rates. [14]
Temperature	90 - 110 °C	80 - 140 °C (Microwave optional)	Higher temperatures are often needed for C(sp³)-Br activation. Microwave heating can significantly reduce reaction times. [14][16]

| Typical Yield | 60 - 85% | 75 - 95% | Yields are substrate-dependent. |

Troubleshooting Guide

Issue	Probable Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst. 2. Insufficient temperature. 3. Poor quality reagents/solvents.	1. Use a fresh bottle of catalyst or a more active system (e.g., Pd(OAc)₂/SPhos). 2. Increase the reaction temperature or switch to a higher-boiling solvent like DMF. [14] 3. Ensure solvents are anhydrous and thoroughly degassed.
Homocoupling of Boronic Acid	1. Presence of oxygen. 2. Inefficient transmetalation.	1. Improve inert gas purging technique (use freeze-pump-thaw cycles for solvents if necessary). [12] 2. Screen different bases (e.g., switch from K₂CO₃ to Cs₂CO₃ or K₃PO₄).
Dehalogenation of Starting Material	1. Hydride source in the reaction. 2. Protodeboronation of boronic acid.	1. Use high-purity, dry solvents. Avoid alcoholic solvents which can be hydride donors. [6] 2. Use the boronic acid as its pinacol ester (Bpin) or trifluoroborate salt, which are more stable. [1][17]
Formation of Side Products	1. Reaction temperature is too high, causing decomposition. 2. The nitrile group might be interfering (unlikely but possible).	1. Lower the reaction temperature and monitor for longer times. 2. While nitriles are generally stable, specialized nitrile-functionalized NHC palladium complexes have been developed to enhance stability and activity in some cases. [8]

Conclusion

The Suzuki-Miyaura coupling of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a powerful method for synthesizing complex diaryl- and aryl-alkyl methane derivatives. Success hinges on the careful control of reaction parameters, particularly the choice of catalyst system and the exclusion of oxygen. By following the detailed protocols and utilizing the optimization and troubleshooting guides presented herein, researchers can confidently and efficiently employ this versatile building block in their synthetic campaigns, accelerating progress in drug discovery and materials science.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ResearchGate. (2023). Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction.... [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• Wikipedia. Suzuki reaction. [Link]

• National Institutes of Health (NIH). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• National Institutes of Health (NIH). (2025, June 11). Employment of a C(sp3)-based nucleophile for photoinduced palladium-catalysed cross-coupling. [Link]

• National Institutes of Health (NIH). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• RSC Publishing. (2018, October 12). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. [Link]

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• ACS Publications. (2026, January 14). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. [Link]

• RSC Publishing. An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. [Link]

• National Institutes of Health (NIH). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. [Link]

• ResearchGate. (2025, August 7). Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid. [Link]

• National Institutes of Health (NIH). Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylboron Reagents via Pd(II)/Pd(0) Catalysis. [Link]

• ResearchGate. (2025, August 8). Synthesis of highly functionalized 2-(substituted biphenyl) benzimidzoles via Suzuki-Miyaura cross coupling reaction. [Link]

• Nobel Prize Outreach. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• RSC Publishing. Pd-catalyzed sp–sp3 cross-coupling of benzyl bromides using lithium acetylides. [Link]

• MDPI. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Google Patents.

• Reddit. (2024, September 4). Struggling with Suzuki Reaction. [Link]

• RSC Publishing. (2024, September 16). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• Matrix Fine Chemicals. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-2-CARBONITRILE | CAS 114772-54-2. [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 3. mt.com [mt.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Employment of a C(sp3)-based nucleophile for photoinduced palladium-catalysed cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. C(acyl)–C(sp2) and C(sp2)–C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. youtube.com [youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07841F [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of Arylethylamines via C(sp3)–C(sp3) Palladium-Catalyzed Cross-Coupling | Frontier Specialty Chemicals [frontierspecialtychemicals.com]

Application Notes & Protocols: The Pivotal Role of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile in Modern Sartan Synthesis

Abstract

The sartan class of Angiotensin II Receptor Blockers (ARBs) represents a cornerstone in the management of hypertension and cardiovascular diseases.[1] The synthesis of these structurally complex molecules is a significant undertaking in medicinal chemistry, often relying on a convergent approach that utilizes key building blocks. Among these, 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile, commonly known in the industry as Bromo-OTBN (Br-OTBN), stands out as an indispensable intermediate.[2][3] This technical guide provides an in-depth exploration of the synthesis and application of Br-OTBN in the production of leading sartans such as Losartan, Irbesartan, and Valsartan. We will dissect the causality behind synthetic strategies, provide detailed, field-proven protocols, and present quantitative data to offer a comprehensive resource for researchers, chemists, and professionals in pharmaceutical development.

The Genesis of a Keystone Intermediate: Synthesis of Br-OTBN

The efficacy of Br-OTBN in sartan synthesis stems from its bifunctional nature: a reactive bromomethyl group for alkylation and a cyano group that serves as a precursor to the critical tetrazole ring.[1] Its production is a two-step process, beginning with the formation of the biphenyl core, followed by a selective bromination.

Step 1: Forging the Biphenyl Core via Suzuki-Miyaura Coupling

The creation of the biphenyl backbone of o-Tolylbenzonitrile (OTBN), the direct precursor to Br-OTBN, is most efficiently achieved through a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[4] This reaction is prized in pharmaceutical manufacturing for its reliability and tolerance of various functional groups. It couples an aryl halide with an arylboronic acid to form a C-C bond, in this case, creating the essential biphenyl structure.[5]

Figure 1: Suzuki-Miyaura coupling to form the OTBN biphenyl core.

Protocol 1: Synthesis of o-Tolylbenzonitrile (OTBN) This protocol outlines a typical Suzuki-Miyaura coupling for the gram-scale synthesis of OTBN.

• Vessel Preparation: To a clean, dry reaction vessel equipped with a reflux condenser and nitrogen inlet, add 2-bromobenzonitrile (1.0 eq), 4-methylphenylboronic acid (1.1 eq), and a suitable palladium catalyst (e.g., Pd(OAc)₂, 0.02 eq).

• Solvent and Base Addition: Add a 3:1 mixture of toluene and water, followed by potassium carbonate (2.0 eq).[6]

• Degassing: Purge the reaction mixture by bubbling nitrogen gas through the solution for 20-30 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.[6]

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) and stir vigorously for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, cool the mixture to room temperature. Separate the organic layer and wash it sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude OTBN can be purified by recrystallization from a solvent like ethanol or hexane to yield a pure crystalline solid.[7]

Step 2: Selective Bromination to Yield Br-OTBN

The conversion of OTBN to Br-OTBN is a critical transformation that activates the intermediate for subsequent alkylation steps.[7] This is achieved via a free-radical bromination that selectively targets the benzylic methyl group. The reagent of choice is N-Bromosuccinimide (NBS), which provides a low, constant concentration of bromine, minimizing side reactions. A radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN) or benzoyl peroxide, is required to start the reaction, often with photochemical stimulation (light).[6]

Protocol 2: Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (Br-OTBN) This protocol describes a standard procedure for the benzylic bromination of OTBN.

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a light source (a standard incandescent or UV lamp), dissolve OTBN (1.0 eq) in a non-polar solvent like carbon tetrachloride (CCl₄) or chlorobenzene.[6][7]

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of AIBN (0.05 eq).[6]

• Initiation and Reaction: Heat the mixture to reflux (approx. 77 °C for CCl₄) while irradiating with the light source to initiate the radical chain reaction.[6]

• Monitoring: Monitor the reaction's progress by TLC until the starting material is fully consumed (typically 2-4 hours). The formation of the succinimide byproduct, which is denser and precipitates, is a visual indicator of reaction progress.

• Work-up: Cool the reaction mixture to room temperature and filter off the solid succinimide byproduct.[6]

• Isolation: Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄. Evaporate the solvent under reduced pressure to yield crude Br-OTBN, which can often be used directly in the next step or further purified by recrystallization.[6]

Bromination Method	Brominating Agent	Initiator	Solvent	Yield (%)	Purity (%)	Reference
Radical Bromination	N-Bromosuccinimide (NBS)	AIBN	Carbon Tetrachloride	~80-90	>98	[6]
Radical Bromination	1,3-dibromo-5,5-dimethylhydantoin	AIBN	Acetonitrile	~80	~98	[8]
Aqueous Bromination	Sodium Bromate / Na₂S₂O₅	-	Methylcyclohexane/Water	89.4	98.4	[9]

Table 1: Comparison of reported bromination methods for OTBN.

Application in Sartan Synthesis: The N-Alkylation Keystone Reaction

The highly reactive bromomethyl group in Br-OTBN makes it a superb electrophile for N-alkylation reactions.[7] This is the crucial step where the biphenyl moiety is tethered to the unique heterocyclic core of each sartan drug. The reaction is typically a nucleophilic substitution performed in a polar aprotic solvent with a base to deprotonate the heterocycle, enhancing its nucleophilicity.[2][7]

Figure 2: General N-alkylation of a sartan heterocycle with Br-OTBN.

Protocol 3a: Synthesis of Losartan Intermediate

Losartan synthesis involves the alkylation of 2-butyl-4-chloro-5-formylimidazole. A phase-transfer catalyst (PTC) is often employed in a biphasic system to facilitate the reaction between the aqueous base and the organic-soluble reactants.[10]

• Reaction Setup: To a stirred solution of demineralized water and sodium hydroxide flakes (1.1 eq), add toluene, a phase transfer catalyst like Tetrabutylammonium bromide (TBAB), Br-OTBN (1.0 eq), and 2-butyl-4-chloro-5-formylimidazole (1.05 eq) at room temperature.[10]

• Reaction: Stir the biphasic solution vigorously at room temperature for 28-30 hours. Monitor reaction completion by TLC/HPLC.[10]

• Work-up: Separate the organic layer. Extract the aqueous layer with fresh toluene. Combine the organic layers and wash with a dilute sodium hydroxide solution, followed by water.[10]

• Isolation: Concentrate the organic layer to yield the crude product, 1-((2'-cyanobiphenyl-4-yl)methyl)-2-butyl-4-chloro-5-formylimidazole. This can be purified by trituration or recrystallization from a solvent like isopropyl alcohol.[10]

Protocol 3b: Synthesis of Irbesartan Intermediate

The synthesis of Irbesartan requires the alkylation of 2-butyl-1,3-diaza-spiro[4.4]non-1-en-4-one.[8][11]

• Reactant Preparation: In a reaction vessel, dissolve the hydrochloride salt of 2-butyl-1,3-diaza-spiro[4.4]non-1-en-4-one (1.0 eq) in a solvent such as acetone. Add powdered potassium hydroxide (1.1 eq) or potassium carbonate and stir for 30 minutes to generate the free base.[6][8]

• Alkylation: Add a solution of Br-OTBN (1.0 eq) in acetone dropwise to the mixture.[6]

• Reaction: Stir the reaction at room temperature for 2-3 hours, monitoring by TLC.[6]

• Isolation: Once the reaction is complete, filter off the inorganic salts and wash the filter cake with acetone. Concentrate the filtrate under reduced pressure to obtain the crude intermediate, which is often of sufficient purity to be carried directly to the next step.[6]

Protocol 3c: Synthesis of Valsartan Intermediate

Valsartan synthesis uniquely involves the N-alkylation of an amino acid derivative, L-valine benzyl ester.[1][12]

• Reaction Setup: Prepare a mixture of L-valine benzyl ester (1.0 eq) and a base such as sodium carbonate (2.0 eq) in ethyl acetate in a reaction vessel. Heat the mixture to a mild reflux.[1]

• Reagent Addition: Slowly add a solution of Br-OTBN (1.2 eq) dissolved in ethyl acetate to the refluxing mixture over several hours at approximately 70°C.[1]

• Monitoring and Work-up: Continue heating until the reaction is complete as monitored by HPLC. Cool the mixture, wash with water to remove inorganic salts, and separate the organic phase.

• Purification: Dry the ethyl acetate layer over Na₂SO₄ and concentrate under vacuum. The resulting crude N-[(2'-cyanobiphenyl-4-yl)methyl]-L-valine benzyl ester can be purified by column chromatography or used directly.

The Final Transformation: Tetrazole Ring Formation

The final key step in the synthesis of most sartans is the conversion of the nitrile group (-CN) into a 1H-tetrazole ring.[7] This transformation is crucial as the acidic tetrazole moiety acts as a bioisostere for a carboxylic acid, which is vital for binding to the angiotensin II receptor.[1] The reaction is a [2+3] cycloaddition between the nitrile and an azide source. While organotin reagents like tributyltin azide were historically used, concerns over toxicity have led to the increased use of sodium azide with catalysts like triethylamine hydrochloride or zinc chloride.[7][13]

Figure 3: Conversion of the cyano group to the final tetrazole ring.

Protocol 4: General Procedure for Tetrazole Formation This protocol provides a general method applicable to various sartan intermediates.

• Reaction Setup: In a suitable reaction vessel, dissolve the cyanobiphenyl-alkylated intermediate (1.0 eq) in a high-boiling polar solvent such as N-methyl-2-pyrrolidone (NMP) or DMF.[7]

• Reagent Addition: Add sodium azide (NaN₃) (1.5-2.0 eq) and a catalyst, such as triethylamine hydrochloride (1.5 eq).

• Reaction: Heat the reaction mixture to a high temperature (e.g., 120-140 °C) and maintain for 12-24 hours. The reaction must be monitored carefully by HPLC for the disappearance of the starting material.

• Work-up and Isolation: Cool the reaction mixture and carefully pour it into acidified water to quench excess azide and precipitate the product. The pH is adjusted to precipitate the free acid form of the sartan.

• Purification: Filter the solid product, wash thoroughly with water, and dry. The crude sartan can be further purified by recrystallization or by forming a salt (e.g., losartan potassium) to achieve pharmaceutical-grade purity.[7]

Summary and Conclusion

4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile is an indispensable cornerstone in the synthesis of the sartan class of ARBs.[1] Its bifunctional nature—a reactive alkylating agent on one end and a tetrazole precursor on the other—provides a highly efficient and convergent route to these complex and vital pharmaceutical agents. An understanding of the reaction conditions, protocols, and quantitative outcomes associated with its use is fundamental for professionals engaged in the research, development, and manufacturing of antihypertensive therapies. The protocols detailed herein represent robust and scalable methods that form the foundation of modern sartan production.

References

• Bromo-OTBN: An Essential Intermediate in Pharmaceutical Synthesis. (2025, January 21). PYG Lifesciences. Retrieved January 17, 2026, from [Link]

• The Role of Bromo-OTBN in Pharma. (2024, December 20). PYG Lifesciences. Retrieved January 17, 2026, from [Link]

• Rao, G. K., & Babu, K. S. (2011). An improved and efficient synthesis of Irbesartan, an antihypertensive drug. Organic Communications, 4(4), 105-111. ACG Publications. Retrieved January 17, 2026, from [Link]

• Irbesartan. (2013, December 6). New Drug Approvals. Retrieved January 17, 2026, from [Link]

• Sartan Synthesis: The Role of 4'-Bromomethyl-2-cyanobiphenyl. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 17, 2026, from [Link]

• Application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans. (n.d.). New Journal of Chemistry. RSC Publishing. Retrieved January 17, 2026, from [Link]

• A process for synthesis of o-Tolylbenzonitrile (OTBN), an advanced intermediate for anti-hypertensive - sartan group of drugs. (n.d.). Bhabha Atomic Research Centre (BARC). Retrieved January 17, 2026, from [Link]

• Balancing Yields and Sustainability: An Eco-Friendly Approach to Losartan Synthesis Using Green Palladium Nanoparticles. (2025, May 25). PubMed Central. Retrieved January 17, 2026, from [Link]

• A process for the synthesis of valsartan. (n.d.). Google Patents.

• Commercial Scalable Process for the Preparation of Irbesartan Intermediate. (n.d.). Rasayan Journal of Chemistry. Retrieved January 17, 2026, from [Link]

• Valsartan. (2013, September 24). New Drug Approvals. Retrieved January 17, 2026, from [Link]

• Losartan. (n.d.). New Drug Approvals. Retrieved January 17, 2026, from [Link]

• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile. (n.d.). Google Patents.
• Process for the preparation of losartan. (n.d.). Google Patents.
• An improved process for preparing losartan potassium. (n.d.). Google Patents.

• The Suzuki Reaction. (2014, February 6). Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bromo-OTBN: An Essential Intermediate in Pharmaceutical Synthesis [pyglifesciences.com]
• 3. nbinno.com [nbinno.com]
• 4. Application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. ocf.berkeley.edu [ocf.berkeley.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 10. US7915425B2 - Process for the preparation of losartan - Google Patents [patents.google.com]
• 11. acgpubs.org [acgpubs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. newdrugapprovals.org [newdrugapprovals.org]

Application Notes and Protocols for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: A Key Building Block in Modern Medicinal Chemistry

Abstract

This technical guide provides an in-depth exploration of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a pivotal intermediate in contemporary organic synthesis and medicinal chemistry. With a primary focus on its application in the synthesis of Angiotensin II Receptor Blockers (ARBs), this document offers detailed experimental protocols, mechanistic insights, and safety considerations. The content is tailored for researchers, scientists, and drug development professionals, aiming to equip them with the necessary knowledge for the effective and safe utilization of this versatile reagent.

Introduction: The Strategic Importance of the Biphenyl Moiety

The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Its rigidity and ability to present functional groups in a defined three-dimensional space make it ideal for targeted interactions with biological macromolecules. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile serves as a critical building block for introducing this biphenyl moiety, particularly in the synthesis of the "sartan" class of drugs.

These drugs, such as Valsartan, are potent and selective antagonists of the angiotensin II type 1 (AT₁) receptor, a key player in the renin-angiotensin system which regulates blood pressure.[1][2] By blocking the AT₁ receptor, these drugs induce vasodilation and reduce aldosterone production, leading to a decrease in blood pressure.[3] The biphenyl structure in these molecules is essential for their high-affinity binding to the AT₁ receptor.[4]

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, with its reactive bromomethyl group and the strategically placed cyano group, is an ideal precursor for the elaboration of the complex structures of these life-saving medicines.[5] The cyano group often serves as a precursor to the tetrazole ring found in many ARBs, a crucial acidic group for receptor binding.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its successful application in synthesis.

Property	Value	Reference
CAS Number	50670-51-4	[6][7]
Molecular Formula	C₁₄H₁₀BrN	[7][8]
Molecular Weight	272.14 g/mol	[7][8]
Appearance	White to light yellow solid	[6]
Boiling Point	~400.1 °C (Predicted)	[6]
Storage	2-8°C, under inert atmosphere	[6][7]

Core Application: Synthesis of Angiotensin II Receptor Blocker (ARB) Precursors

The primary application of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile lies in its role as an electrophile in nucleophilic substitution reactions. The benzylic bromide is an excellent leaving group, making the adjacent carbon atom susceptible to attack by a variety of nucleophiles. This reactivity is harnessed in the synthesis of ARBs to introduce the biphenylmethyl moiety.

A key transformation is the N-alkylation of an amino acid derivative, a crucial step in the assembly of valsartan and related molecules.[9][10]

Workflow for N-Alkylation

Caption: General workflow for the N-alkylation of L-valine methyl ester.

Detailed Experimental Protocol: N-Alkylation of L-Valine Methyl Ester

This protocol describes a representative procedure for the N-alkylation of L-valine methyl ester with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This reaction forms a key intermediate in the synthesis of valsartan.[9][10]

Materials:

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq)

• L-Valine methyl ester hydrochloride (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Inert gas (Nitrogen or Argon)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Inert gas inlet

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Addition of Reagents: Add anhydrous DMF to the flask, followed by L-valine methyl ester hydrochloride (1.2 eq). Note: The base will neutralize the hydrochloride salt in situ to generate the free amine.

• Reaction: Stir the mixture at room temperature for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-((4'-cyano-[1,1'-biphenyl]-4-yl)methyl)-L-valine methyl ester.

Mechanism of N-Alkylation

The reaction proceeds via a classic SN2 (bimolecular nucleophilic substitution) mechanism. The nitrogen atom of the L-valine methyl ester acts as the nucleophile, attacking the electrophilic benzylic carbon of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This concerted step involves the simultaneous formation of the C-N bond and cleavage of the C-Br bond, with bromide acting as the leaving group.

Sources

• 1. Angiotensin II receptor blocker - Wikipedia [en.wikipedia.org]
• 2. CV Pharmacology | Angiotensin Receptor Blockers (ARBs) [cvpharmacology.com]
• 3. bhf.org.uk [bhf.org.uk]
• 4. rjpbcs.com [rjpbcs.com]
• 5. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 6. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [chemicalbook.com]
• 7. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 8. 4'-(bromomethyl)-1,1'-biphenyl-2-carbonitrile | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. EP1661891A1 - A process for the synthesis of valsartan - Google Patents [patents.google.com]

Application Notes and Protocols for the Reaction of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile with Nucleophiles

Introduction: A Versatile Scaffold for Innovation in Drug Discovery and Materials Science

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic molecule of significant interest to researchers in medicinal chemistry and materials science. Its rigid biphenyl framework provides a defined spatial orientation for appended functional groups, while the reactive benzylic bromide and the electron-withdrawing nitrile moiety offer orthogonal handles for chemical modification. The paramount importance of this scaffold is underscored by its role as a key intermediate in the synthesis of sartans, a class of angiotensin II receptor blockers used in the management of hypertension.[1][2]

This technical guide provides a comprehensive overview of the reactivity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile with a diverse range of nucleophiles. We will delve into the mechanistic underpinnings of these reactions and present detailed, field-proven protocols for the synthesis of various derivatives. The aim is to equip researchers, scientists, and drug development professionals with the practical knowledge to effectively utilize this versatile building block in their synthetic endeavors.

Mechanistic Considerations: Navigating the Path of Nucleophilic Substitution

The reactivity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is dominated by the benzylic bromide group. Benzylic halides are particularly susceptible to nucleophilic substitution reactions due to the ability of the adjacent aromatic ring to stabilize the transition state.[3] These reactions can proceed through either an SN1 or SN2 mechanism, with the pathway being influenced by the nature of the nucleophile, the solvent, and the reaction temperature.

Given that 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a primary benzylic halide, the SN2 pathway is generally favored, especially with moderately to strongly basic nucleophiles.[3] This mechanism involves a backside attack of the nucleophile on the electrophilic carbon atom bearing the bromine, leading to an inversion of stereochemistry if the carbon were chiral. The biphenyl system, particularly with the electron-withdrawing cyano group, can influence the reactivity of the benzylic position.

Diagram 1: General Mechanism of Nucleophilic Substitution

Caption: Generalized SN2 reaction pathway.

Experimental Protocols: A Guide to Synthetic Transformations

The following protocols are designed to be self-validating systems, providing a starting point for the synthesis of a variety of derivatives from 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

I. Reactions with N-Nucleophiles: Building Blocks for Bioactive Molecules

The alkylation of nitrogen-containing functional groups is a cornerstone of medicinal chemistry. The reaction of 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile with various N-nucleophiles provides access to a wide array of amines, amides, and heterocyclic derivatives.

Protocol 1: Synthesis of 4'-(Azidomethyl)-[1,1'-biphenyl]-4-carbonitrile

The introduction of an azide group serves as a versatile handle for further transformations, such as "click" chemistry or reduction to a primary amine.

• Rationale: Sodium azide is a potent nucleophile that readily displaces the benzylic bromide. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this SN2 reaction, facilitating the dissolution of the reactants and promoting a rapid reaction rate. The reaction is typically conducted at room temperature to minimize side reactions.[4]

• Materials:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

  • Sodium azide (NaN₃)

  • Anhydrous Dimethylformamide (DMF)

  • Deionized water

  • Ethyl acetate

• Procedure:

  • In a round-bottom flask, dissolve 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in anhydrous DMF.

  • Add sodium azide (1.2 eq) to the solution and stir the mixture at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into deionized water and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by column chromatography on silica gel.

Protocol 2: N-Alkylation of a Heterocyclic Amine (e.g., Imidazole)

This protocol is representative of the key bond-forming reaction in the synthesis of many sartan drugs.

• Rationale: A suitable base is required to deprotonate the N-H of the heterocycle, generating a more potent nucleophile. Potassium carbonate is a commonly used inorganic base that is effective and easily removed after the reaction. Acetonitrile is a suitable polar aprotic solvent. Heating the reaction can increase the rate of substitution.

• Materials:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

  • Imidazole (or other N-H containing heterocycle)

  • Potassium carbonate (K₂CO₃)

  • Anhydrous Acetonitrile (MeCN)

  • Deionized water

  • Ethyl acetate

• Procedure:

  • To a suspension of potassium carbonate (2.0 eq) and the heterocyclic amine (1.1 eq) in anhydrous acetonitrile, add a solution of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in acetonitrile.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • After completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the crude product.

  • Purify by column chromatography or recrystallization.

Table 1: Representative Reaction Conditions for N-Alkylation

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Azide	-	DMF	Room Temp.	2-4	>90	[4]
Imidazole	K₂CO₃	Acetonitrile	Reflux	6-12	85-95	Adapted from[2]
L-Valine Methyl Ester	K₂CO₃	DMF	60-80	10-12	~80	Adapted from[3]

II. Reactions with O-Nucleophiles: Crafting Ethers and Esters

The formation of ether and ester linkages is fundamental in organic synthesis, often employed to modify solubility, introduce new functionalities, or act as protecting groups.

Protocol 3: Williamson Ether Synthesis with a Phenol

• Rationale: The Williamson ether synthesis is a classic and reliable method for preparing ethers. A base is used to deprotonate the phenol, forming a more nucleophilic phenoxide anion, which then attacks the benzylic bromide. The choice of base and solvent can be critical to avoid side reactions. Phase transfer catalysts can be employed to facilitate the reaction between a solid base and the organic reactants.[5][6]

• Materials:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

  • Phenol (or a substituted phenol)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

  • Anhydrous Acetonitrile or DMF

  • Tetrabutylammonium bromide (TBAB) (optional, as a phase transfer catalyst)

• Procedure:

  • In a round-bottom flask, combine the phenol (1.1 eq), potassium carbonate (1.5 eq), and a catalytic amount of TBAB (if used) in anhydrous acetonitrile.

  • Add 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) to the suspension.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and filter to remove the inorganic salts.

  • Concentrate the filtrate and purify the resulting ether by column chromatography.

Protocol 4: Esterification with a Carboxylic Acid

• Rationale: The reaction of a carboxylate anion with an alkyl halide is a standard method for ester formation. The carboxylic acid is first deprotonated with a suitable base to form the more nucleophilic carboxylate.

• Materials:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

  • Carboxylic acid

  • Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

  • Anhydrous DMF

• Procedure:

  • To a solution of the carboxylic acid (1.1 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) and continue stirring at room temperature or with gentle heating (50-60 °C).

  • Monitor the reaction by TLC.

  • Once complete, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the ester by column chromatography.

III. Reactions with S-Nucleophiles: Forging Thioether Bonds

Thioethers are important functionalities in many biologically active molecules and can also serve as versatile synthetic intermediates.

Protocol 5: Synthesis of a Thioether from a Thiol

• Rationale: Thiols are generally more nucleophilic than their corresponding alcohols and can be readily deprotonated by a mild base to form a thiolate. The resulting thiolate is an excellent nucleophile for SN2 reactions.

• Materials:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

  • Thiol (e.g., thiophenol)

  • Potassium carbonate (K₂CO₃)

  • Anhydrous Acetonitrile

• Procedure:

  • To a suspension of potassium carbonate (1.5 eq) in anhydrous acetonitrile, add the thiol (1.1 eq).

  • Stir the mixture at room temperature for 15-20 minutes.

  • Add a solution of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in acetonitrile.

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, filter off the inorganic salts and concentrate the filtrate.

  • Purify the crude thioether by column chromatography.

IV. Reactions with C-Nucleophiles: Extending the Carbon Framework

The formation of carbon-carbon bonds is a central theme in organic synthesis, allowing for the construction of more complex molecular architectures.

Protocol 6: Alkylation of a Malonic Ester Derivative

• Rationale: The α-protons of malonic esters are acidic and can be removed by a suitable base to generate a stabilized enolate. This enolate is a soft nucleophile that readily undergoes alkylation with benzylic halides. This reaction is a powerful tool for the synthesis of substituted carboxylic acids after subsequent hydrolysis and decarboxylation.[7][8]

• Materials:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

  • Diethyl malonate

  • Sodium ethoxide (NaOEt)

  • Anhydrous Ethanol (EtOH)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, prepare a solution of sodium ethoxide in anhydrous ethanol.

  • Cool the solution to 0 °C and add diethyl malonate (1.05 eq) dropwise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add a solution of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in a minimal amount of anhydrous ethanol.

  • Allow the reaction to warm to room temperature and then heat to reflux.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction and quench with a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the alkylated malonic ester by vacuum distillation or column chromatography.

Diagram 2: Experimental Workflow for a Typical Nucleophilic Substitution

Caption: A standard workflow for nucleophilic substitution.

Conclusion: A Gateway to Molecular Diversity

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile stands as a highly valuable and versatile building block for the synthesis of a wide range of organic molecules. Its predictable reactivity, centered on the benzylic bromide, allows for the facile introduction of diverse functionalities through nucleophilic substitution reactions. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthetic potential of this compound. By understanding the underlying mechanistic principles and carefully selecting reaction conditions, scientists can leverage the unique properties of this biphenyl scaffold to design and create novel molecules with tailored properties for applications in drug discovery, materials science, and beyond.

References

• University of Calgary. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides. Retrieved from [Link]

• Goossen, L. J., & Lauth, J. (2007). Synthesis of Valsartan via Decarboxylative Biaryl Coupling. Organic Letters, 9(18), 3527–3529.
• Jain, Z. J., Gide, P. S., & Kankate, R. S. (2015). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 11(2), S2051-S2066.

• LibreTexts Chemistry. (2021). The Williamson Ether Synthesis. Retrieved from [Link]

• Gesmundo, N. J., et al. (2023). Redox Reaction between Benzyl Azides and Aryl Azides: Concerted Synthesis of Aryl Nitriles and Anilines.

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• Semantic Scholar. (2020). Malonic Ester Synthesis. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Phase Transfer Catalysis. Retrieved from [Link]

• ScienceMadness. (2025). Alkylation of β-keto esters under mild solid-liquid phase-transfer catalysis. Retrieved from [Link]

• Wikipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 9.6: Williamson Ether Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Preparation of mono-substituted malonic acid half oxyesters (SMAHOs). Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• ResearchGate. (2025). Design, synthesis and pharmacological analysis of 5-[4'-(substituted-methyl)[1,1'-biphenyl]-2-yl]-1H-tetrazoles. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Retrieved from [Link]

• PubChem. (n.d.). 4'-(Bromomethyl)-2-cyanobiphenyl. Retrieved from [Link]

• Macmillan Group, Princeton University. (2008). Phase-Transfer Catalysis (PTC). Retrieved from [Link]

• Google Patents. (n.d.). Alkylation of phenols.

• GalChimia. (2010). R&D work: Alkylation of amines with alkylboronic acids. Retrieved from [Link]

• Polish Journal of Chemistry. (2002). Phase Transfer Catalysis in Pharmaceutical Industry – Where Are We? Retrieved from [Link]

• Biomedres. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. Retrieved from [Link]

• Google Patents. (n.d.). Alkylation of phenols.

• National Center for Biotechnology Information. (2009). Alkylation of phenol: a mechanistic view. Retrieved from [Link]

• ResearchGate. (2021). The determination of two analogues of 4-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Utilization of bromine azide to access vicinal-azidobromides from arylidene malononitrile. Retrieved from [Link]

• ResearchGate. (2019). N-alkylation of (hetero)aromatic amines using (hetero)aromatic and aliphatic alcohols. Retrieved from [Link]

• Semantic Scholar. (1974). Alkylation of dianions of .beta.-keto esters. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• National Center for Biotechnology Information. (2023). One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Retrieved from [Link]

• ResearchGate. (2025). Alkylation of Phenol: A Mechanistic View. Retrieved from [Link]

• Wiley Online Library. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2022). Vicinal ketoesters – key intermediates in the total synthesis of natural products. Retrieved from [Link]

• Royal Society of Chemistry. (2013). N-Dealkylation of aliphatic amines and selective synthesis of monoalkylated aryl amines. Retrieved from [Link]

Sources

• 1. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry [arabjchem.org]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. cactus.utahtech.edu [cactus.utahtech.edu]
• 6. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Malonic Ester Synthesis [organic-chemistry.org]

Comprehensive Analytical Characterization of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: Protocols and Methodologies

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed framework of analytical techniques for the comprehensive characterization of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS No. 50670-51-4). As a critical intermediate in the synthesis of angiotensin II receptor antagonists (sartans) and other pharmaceuticals, rigorous verification of its identity, purity, and stability is paramount. This document outlines field-proven protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC), explaining the causality behind experimental choices to ensure robust and reliable results.

Introduction: The Importance of Rigorous Characterization

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional molecule featuring a reactive bromomethyl group and a cyano-substituted biphenyl core. This structure makes it an invaluable building block in medicinal chemistry. However, the presence of the benzylic bromide makes the compound susceptible to degradation and the formation of impurities through hydrolysis or side reactions. Therefore, a multi-faceted analytical approach is not merely a quality control step but a foundational requirement for ensuring the integrity of subsequent synthetic transformations and the safety of the final active pharmaceutical ingredient (API). This guide provides the necessary protocols to establish a complete analytical profile of the compound.

Physicochemical Properties and Structure

A foundational understanding of the molecule's properties is essential before commencing any analytical work.

• Chemical Structure:

  (Self-generated image, not from a direct source)

• Key Physicochemical Data:

Property	Value	Source(s)
CAS Number	50670-51-4	[1][2]
Molecular Formula	C₁₄H₁₀BrN	[1][3]
Molecular Weight	272.14 g/mol	[1][3]
Appearance	White to light yellow solid	[1]
Predicted Boiling Point	400.1 ± 38.0 °C	[1]
Predicted Density	1.43 ± 0.1 g/cm³	[1]
Solubility	Soluble in acetonitrile, acetone, dichloromethane	[4]
Storage	2-8°C, inert atmosphere, sealed in dry conditions	[1][2]

Analytical Workflow for Compound Characterization

A systematic approach ensures all aspects of the compound's identity and purity are assessed. The following workflow is recommended for a new or existing batch of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Sources

• 1. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 2. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 4'-(bromomethyl)-[1,1'-biphenyl]-2-carbonitrile - Daicel Pharma Standards [daicelpharmastandards.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile Synthesis

Welcome to the technical support center for the synthesis and optimization of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working with this critical intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this synthetic transformation. The information provided is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical applicability.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, which is typically prepared via radical bromination of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile.

Issue 1: Low Yield of the Monobrominated Product

Question: My reaction is resulting in a low yield of the desired 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, with a significant amount of unreacted starting material. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion in a radical bromination reaction can stem from several factors related to the initiation and propagation of the radical chain reaction. Here’s a systematic approach to troubleshoot this issue:

• Initiator Inefficiency: The radical initiator, typically Azobisisobutyronitrile (AIBN) or benzoyl peroxide, is crucial for starting the reaction.[1]

  • Thermal Decomposition: AIBN requires a specific temperature range (typically 65-85 °C in common solvents like carbon tetrachloride or acetonitrile) to decompose at a suitable rate and generate radicals.[1] Ensure your reaction temperature is appropriate for the chosen initiator and solvent.

  • Initiator Quality: Radical initiators can degrade over time. Use a fresh, properly stored batch of AIBN. It should be a white crystalline powder; discoloration may indicate decomposition.[2]

  • Initiator Concentration: While catalytic, a sufficient amount of initiator is necessary to maintain the radical chain reaction. A typical starting point is 1-5 mol% relative to the substrate.

• Insufficient Reaction Time or Temperature: Radical reactions can be slow to initiate. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC). If the reaction has stalled, a modest increase in temperature or extending the reaction time may be beneficial. However, excessive heat can promote side reactions.

• Presence of Radical Inhibitors: Oxygen is a potent radical inhibitor. Ensure your reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Degassing the solvent prior to use can also be beneficial. Other impurities in the starting material or solvent can also quench radicals.

• Substrate Reactivity: The presence of an electron-withdrawing cyano group on the biphenyl system can slightly retard the rate of benzylic bromination compared to more electron-rich substrates.[3]

Workflow for Optimizing Conversion:

Sources

• 1. Azobisisobutyronitrile - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Welcome to the technical support center for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. We provide in-depth, field-proven insights and troubleshooting strategies to help you optimize your reaction conditions and maximize your yield and purity.

Overview of the Synthetic Pathway

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is typically achieved via a two-step process. First, a Suzuki-Miyaura cross-coupling reaction is used to construct the biphenyl backbone. This is followed by a selective free-radical bromination of the benzylic methyl group. Each step presents unique challenges that can significantly impact the overall yield and purity of the final product.

Caption: General two-step synthesis workflow.

Part 1: Troubleshooting the Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds, but its success is highly dependent on the careful optimization of several parameters.[1][2]

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling yield is low or the reaction has stalled. What are the most common causes?

Low yields are often traced back to one of three areas: the catalyst system, the base, or the reaction conditions.

• Catalyst Deactivation: The active Pd(0) catalyst can be sensitive to air. Ensure your reaction is performed under an inert atmosphere (Nitrogen or Argon) and that your solvents are properly degassed.[3]

• Suboptimal Base: The base is crucial for activating the boronic acid to facilitate the transmetalation step.[4] Its strength and solubility can dramatically affect reaction rates. If you are using a weaker base like Na₂CO₃, consider switching to a stronger base such as K₃PO₄ or Cs₂CO₃, especially if your substrates are electronically demanding.

• Incorrect Temperature: While many Suzuki couplings run well at elevated temperatures (80-110 °C), some catalyst systems are unstable at higher temperatures. Conversely, too low a temperature can lead to slow reaction rates.[1][5] Monitor your reaction by TLC or LCMS to determine if it is proceeding.

Q2: I'm observing significant amounts of homocoupled byproducts. How can I prevent this?

Homocoupling, particularly of the boronic acid, is a common side reaction. It is often caused by the presence of oxygen, which can facilitate the oxidative coupling of the boronic acid.

• Thorough Degassing: Employing robust degassing techniques is critical. A common method is to bubble an inert gas through the solvent for 20-30 minutes before adding the catalyst. Alternatively, three cycles of freeze-pump-thaw can be used for particularly sensitive reactions.

• Reagent Purity: Ensure your boronic acid is pure. Over time, boronic acids can dehydrate to form cyclic boroxines, which can have different reactivity profiles.

• Stoichiometry: Using a slight excess of the boronic acid (typically 1.1-1.5 equivalents) can help drive the desired cross-coupling reaction to completion.[3][5]

Optimization Strategies & Key Parameters

To systematically improve your yield, consider the interplay of the core reaction components. The choice of catalyst, base, and solvent are all interconnected.[1][6]

Parameter	Options & Considerations	Rationale & Expert Insights
Palladium Catalyst	Common Choices: Pd(PPh₃)₄, Pd(OAc)₂, Pd/C.[7] Ligands: Phosphine ligands (e.g., SPhos, XPhos) can improve catalyst stability and activity.[6]	Pd(PPh₃)₄ is often used but can be air-sensitive. Pd(OAc)₂ with a ligand is a versatile alternative. Pd/C is an inexpensive heterogeneous catalyst that can be removed by simple filtration, reducing palladium contamination in the product.[7]
Base	Common Choices: K₂CO₃, K₃PO₄, Cs₂CO₃, NaOH.[5][6]	The base's primary role is to form a more nucleophilic boronate species, which is essential for the transmetalation step.[4] For challenging couplings, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective. The choice of base should be matched with the solvent system.
Solvent	Common Choices: Toluene, Dioxane, THF, DMF, often with water.[1][6]	A biphasic system (e.g., Toluene/Water) is very common and effective.[6] The aqueous phase helps to dissolve the inorganic base, while the organic phase dissolves the substrates and catalyst. The choice of solvent can influence reaction rate and catalyst stability.
Temperature	Typical Range: 50-110 °C.[1]	The reaction temperature must be high enough to drive the reaction but not so high as to cause catalyst decomposition. An initial screening at 80-90 °C is a good starting point.[5]

Protocol: Optimized Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the synthesis of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile.

• Reaction Setup: To a flame-dried Schlenk flask, add 4-bromobenzonitrile (1.0 eq), 4-methylphenylboronic acid (1.2 eq), and potassium carbonate (K₂CO₃, 2.0 eq).

• Inert Atmosphere: Seal the flask and purge with nitrogen or argon for 10-15 minutes.

• Solvent Addition: Add a degassed mixture of Toluene and Water (e.g., 4:1 ratio) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.01-0.03 eq) under a positive flow of inert gas.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LCMS. Reactions are typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can often be purified by recrystallization from a solvent system like ethanol or isopropanol.

Part 2: Troubleshooting the Benzylic Bromination

The Wohl-Ziegler reaction, typically using N-Bromosuccinimide (NBS), is the standard method for this transformation.[8][9] Its success hinges on controlling the radical chain reaction to favor monosubstitution.

Caption: Simplified radical mechanism for benzylic bromination.

Frequently Asked Questions (FAQs)

Q1: My bromination reaction is sluggish or incomplete. What should I do?

• Initiator Issues: The radical initiator is critical. Azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) are common choices.[8] Ensure your initiator is not expired. The reaction requires heat or UV light to initiate homolysis of the initiator. For AIBN, a temperature of 70-80 °C is typical.

• NBS Quality: Use freshly recrystallized NBS. Over time, NBS can decompose, appearing yellow or brown due to the presence of Br₂.[8] Impure NBS can lead to inconsistent results.

• Solvent Purity: The reaction should be run in an anhydrous, non-polar solvent, classically carbon tetrachloride (CCl₄).[8] Due to toxicity concerns, solvents like acetonitrile or methylcyclohexane are now often used.[10][11] Ensure the solvent is dry, as water can react with NBS.

Q2: I'm getting significant over-bromination (dibromo- and tribromomethyl byproducts). How can I improve selectivity?

This is the most common challenge in benzylic bromination.[12] Selectivity for the monobrominated product is achieved by keeping the concentration of the bromine radical (Br•) and molecular bromine (Br₂) low throughout the reaction.

• Control Reagent Addition: Add the NBS portion-wise over the course of the reaction rather than all at once. This maintains a low steady-state concentration of bromine.

• Stoichiometry: Use a precise stoichiometry, typically 1.0 to 1.1 equivalents of NBS. Using a large excess of NBS will strongly favor over-bromination.

• Alternative Brominating Agents: For some substrates, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can offer better selectivity than NBS.[12]

Q3: How can I prevent bromination on the aromatic ring?

Ring bromination is an electrophilic aromatic substitution reaction, which competes with the desired free-radical pathway.

• Avoid Polar Solvents: Using non-polar solvents disfavors the formation of ionic intermediates required for electrophilic substitution.

• Avoid Light (Unless Intended): While UV light can be used for initiation, uncontrolled exposure to light can sometimes promote side reactions. If using a thermal initiator like AIBN, wrapping the flask in foil can be beneficial.

• Scavenge HBr: The HBr byproduct can catalyze ring bromination. The succinimide formed from NBS can help sequester some HBr, but ensuring the reaction goes to completion quickly is the best strategy.

Protocol: Selective Benzylic Bromination

This protocol is designed to maximize the yield of the desired monobrominated product.

• Reaction Setup: To a flame-dried, three-neck flask equipped with a condenser and a dropping funnel, add 4'-methyl-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) and a dry, non-polar solvent (e.g., carbon tetrachloride or acetonitrile).[11][13]

• Initiator Addition: Add the radical initiator (e.g., AIBN, 0.05-0.10 eq).

• Heating: Heat the solution to reflux.

• NBS Addition: Slowly add a solution or slurry of N-Bromosuccinimide (1.05 eq) in the reaction solvent over 1-2 hours.

• Reaction Monitoring: Monitor the reaction by TLC. A key indicator is the density of the succinimide byproduct; it will float on top of CCl₄ when the reaction is complete.

• Work-up: Cool the reaction mixture to room temperature and filter off the succinimide. Wash the filtrate with water, then with a dilute sodium thiosulfate solution to quench any remaining bromine, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is typically a solid and can be purified by recrystallization, often from a solvent like hexanes or isopropanol, to yield white crystals.[14]

References

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• ChemistryViews. (2022). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning.
• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction.
• Benchchem. (n.d.). Optimizing Suzuki coupling reaction conditions for bromonaphthalenes.
• Wikipedia. (n.d.). N-Bromosuccinimide.
• NIH. (n.d.). Highly Efficient Method for Suzuki Reactions in Aqueous Media.
• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: (How to Improve) Yield.
• ChemicalBook. (n.d.). 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis.
• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• AG Organics. (2025).
• Master Organic Chemistry. (2018).
• Benchchem. (n.d.).
• Chemistry Stack Exchange. (2015).
• Scientific Update. (2022).
• ACS Publications. (n.d.).
• Reddit. (2018).
• Wikipedia. (n.d.). Suzuki reaction.
• Reddit. (2020). Synthesis - General tips for improving yield?.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Mastering Bromination Reactions with N-Bromosuccinimide (NBS): A Comprehensive Guide.
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• University of Leeds. (2010).
• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
• Quora. (2015). What could be reason for getting a very low yield in organic chemistry?.
• MDPI. (2017).
• Google Patents. (n.d.). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.
• BOC Sciences. (n.d.). CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile.
• Chemistry Steps. (n.d.).
• European Patent Office. (n.d.). Process for producing 4-bromomethylbiphenyl compounds - EP 0553879 A2.
• Organic Chemistry Portal. (n.d.).
• European Patent Office. (n.d.). Process for producing 4-bromomethylbiphenyl compounds - EP 0553879 B1.
• ChemicalBook. (n.d.). 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4.
• WIPO Patentscope. (n.d.). WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE.
• Benchchem. (n.d.). A Comparative Guide to Benzylic Bromination: Alternatives to N-Bromosuccinimide for the Synthesis of 4-(2-Bromomethylphenyl)benz.
• Chemistry LibreTexts. (2023). 11.
• YouTube. (2020). 10.
• Apollo Scientific. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• Pharmaffiliates. (n.d.). CAS No : 114772-54-2 | Product Name : Irbesartan Bromo Nitrile Impurity.
• Royal Society of Chemistry. (n.d.).

Sources

• 1. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 2. Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning - ChemistryViews [chemistryviews.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 11. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 12. scientificupdate.com [scientificupdate.com]
• 13. rsc.org [rsc.org]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

common side reactions with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Welcome to the technical support resource for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered when using this versatile reagent. As a benzylic bromide, its high reactivity is a double-edged sword, enabling a wide range of synthetic transformations while also predisposing it to several undesired pathways.[1][2] This document provides in-depth, experience-driven insights to help you anticipate, diagnose, and troubleshoot these issues effectively.

Introduction: The Reactive Nature of the Benzylic Position

The core of this molecule's reactivity lies in the C-Br bond at the benzylic position. This position is adjacent to the biphenyl aromatic system, which significantly influences the reaction mechanisms. The aromatic rings can stabilize a carbocation (for SN1/E1 pathways) or a radical intermediate through resonance, making these pathways more favorable than for a typical alkyl halide.[1] Consequently, 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile readily participates in nucleophilic substitution (SN1 and SN2), elimination (E1 and E2), and radical reactions.[1][3] Understanding this electronic stabilization is the first step toward predicting and controlling reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete, but I see a major byproduct with roughly double the mass of my expected product. What is it?

This is a classic sign of homocoupling (dimerization), where two molecules of the starting material react to form 1,2-bis(4'-cyano-[1,1'-biphenyl]-4-yl)ethane. This is arguably the most common side reaction for benzylic bromides.[4][5] It can be promoted by certain metals, bases, or radical initiators.[6][7] Refer to the detailed troubleshooting guide on homocoupling below.

Q2: I'm attempting a Williamson ether synthesis, but my yield is low and I'm isolating an alkene. What's happening?

You are likely observing a competing E2 elimination reaction.[8] The alkoxide base used in the Williamson synthesis is also a strong base, which can promote elimination, especially at higher temperatures or with sterically hindered substrates.[9][10] The key is to favor the SN2 pathway. Using a less hindered primary alkyl halide (which this reagent is) is a good start, but reaction conditions are critical.[8]

Q3: After my reaction and workup, I've isolated a significant amount of 4'-(hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile. How can I prevent this?

This indicates hydrolysis of the bromomethyl group. Water, either from solvents that were not rigorously dried or from an aqueous workup before the reaction was truly complete, is acting as a nucleophile. To prevent this, ensure all solvents and reagents are anhydrous and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Q4: My starting material shows a small peak in the mass spectrum that looks like it has two bromine atoms. What is this?

This is likely the di-brominated impurity, 4'-(bromomethyl)-[1,1'-biphenyl]-4-yl)methyl bromide, formed during the synthesis of the reagent itself from 4-cyano-4'-methylbiphenyl.[11][12][13] Even small amounts of this impurity can complicate subsequent reactions and purification. It is crucial to check the purity of your starting material by LC-MS or NMR before use.

In-Depth Troubleshooting Guides

Troubleshooting Homocoupling (Dimerization)

Homocoupling is the reductive coupling of two benzylic bromide molecules to form a C-C bond, resulting in a dimer. This process often proceeds through a radical mechanism and can be inadvertently catalyzed.[4][5]

Problem: Formation of 1,2-bis(4'-cyano-[1,1'-biphenyl]-4-yl)ethane.

Probable Causes:

• Presence of Reductive Metals: Trace metals (e.g., from a spatula, old reagents, or certain catalysts) can initiate single-electron transfer (SET) to form a benzylic radical, which then dimerizes.[6][7]

• Strongly Basic/Nucleophilic Conditions: Some strong, non-nucleophilic bases or certain nucleophiles can promote homocoupling, particularly in electron-deficient systems.[14]

• Light or Heat: Photochemical or thermal conditions can initiate radical formation, leading to dimerization.

Solutions & Preventative Measures:

• Inert Atmosphere: Always run reactions under an inert atmosphere (N₂ or Ar) to prevent oxidative processes that can lead to radical formation.

• Degas Solvents: Remove dissolved oxygen, a known radical promoter, by degassing solvents (e.g., via freeze-pump-thaw cycles or by bubbling with an inert gas).

• Control Reagent Addition: When reacting with a nucleophile, try adding the benzylic bromide slowly to a solution of the nucleophile. This keeps the concentration of the bromide low at any given time, minimizing the chance of two molecules reacting with each other.

• Temperature Control: Keep the reaction temperature as low as reasonably possible to achieve the desired reaction rate, as higher temperatures can favor radical formation.

• Scrutinize Reagents: Ensure all reagents, especially bases and catalysts, are free from metallic impurities.

Logical Workflow: Diagnosing Unexpected Byproducts

Caption: Troubleshooting flowchart for identifying common byproducts.

Troubleshooting Elimination vs. Substitution (SN2 vs. E2)

This is a classic mechanistic competition, particularly relevant when using basic nucleophiles like alkoxides or phenoxides in Williamson ether synthesis.[8][15]

Problem: Formation of an alkene byproduct instead of the desired ether or substituted product.

Probable Causes:

• High Reaction Temperature: Elimination reactions generally have a higher activation energy than substitution reactions and are therefore favored at elevated temperatures.[8]

• Sterically Hindered Base/Nucleophile: A bulky base may find it easier to abstract a proton from the methyl group (E2) rather than perform a backside attack on the carbon atom (SN2).[9]

• Strong Base: Highly basic conditions inherently favor the E2 pathway.[10]

Solutions & Preventative Measures:

Parameter	To Favor SN2 (Substitution)	To Favor E2 (Elimination)	Rationale
Temperature	Lower Temperature (e.g., 0 °C to RT)	Higher Temperature	Substitution is often kinetically favored, while elimination is thermodynamically favored at higher temps.[8]
Base/Nucleophile	Use a strong nucleophile that is a weaker base (e.g., NaN₃, NaCN). If using an alkoxide, use the least hindered possible.	Use a strong, sterically hindered base (e.g., t-BuOK).	Bulky bases are poor nucleophiles and act preferentially as bases, promoting E2.[9]
Solvent	Polar aprotic (e.g., DMF, DMSO, Acetonitrile)	Less polar or protic solvents can sometimes favor E2.	Polar aprotic solvents solvate the cation, leaving a "naked," highly reactive nucleophile for the SN2 reaction.[10]

Diagram: Competing SN2 and E2 Pathways

Caption: The mechanistic choice between substitution and elimination.

Experimental Protocols

Protocol 1: Minimizing Homocoupling in a Nucleophilic Substitution Reaction

This protocol details a general procedure for reacting 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile with a generic sodium-based nucleophile (Na-Nu) while minimizing dimerization.

Materials:

• 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq)

• Sodium Nucleophile (Na-Nu) (1.1 - 1.5 eq)

• Anhydrous, degassed polar aprotic solvent (e.g., DMF or Acetonitrile)

• Standard glassware, dried in an oven

• Inert gas supply (N₂ or Ar)

Procedure:

• Setup: Assemble the reaction flask under an inert atmosphere. Ensure all glassware is thoroughly dried.

• Nucleophile Preparation: To the reaction flask, add the sodium nucleophile (Na-Nu) and dissolve or suspend it in the anhydrous, degassed solvent. Stir the mixture.

• Substrate Solution: In a separate flask, dissolve the 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in a minimal amount of the same anhydrous solvent.

• Slow Addition: Using a syringe pump or a dropping funnel, add the solution of the benzylic bromide dropwise to the stirring solution of the nucleophile over a period of 30-60 minutes.

• Temperature Control: Maintain the reaction at a controlled temperature (e.g., 0 °C or room temperature, depending on the nucleophile's reactivity). Avoid excessive heating.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the disappearance of the starting material and the appearance of both the desired product and the high Rf, less polar homocoupled dimer.

• Workup: Once the reaction is complete, quench the reaction appropriately (e.g., with water or a saturated ammonium chloride solution) and proceed with extraction and purification.

References

• Title: Homocoupling Reactions of Benzylic Bromides Source: ResearchGate URL: [Link]

• Title: Homo-coupling of benzyl bromide using Ni(II)/Al(0): Effect of solvents. a Source: ResearchGate URL: [Link]

• Title: Homocoupling of benzyl bromide in the presence of samarium and copper(I) chloride. Source: ResearchGate URL: [Link]

• Title: Ch 11 : Eliminations of benzylic systems Source: University of Calgary URL: [Link]

• Title: Pd-catalyzed sp–sp 3 cross-coupling of benzyl bromides using lithium acetylides Source: Royal Society of Chemistry URL: [Link]

• Title: Catalytic Reductive Homocoupling of Benzyl Chlorides Enabled by Zirconocene and Photoredox Catalysis Source: ACS Publications URL: [Link]

• Title: 13.07: Substitution of benzylic and allylic halides Source: Chemistry LibreTexts URL: [Link]

• Title: The Williamson Ether Synthesis Source: Master Organic Chemistry URL: [Link]

• Title: Reactions on the “Benzylic” Carbon: Bromination And Oxidation Source: Master Organic Chemistry URL: [Link]

• Title: 14.3: The Williamson Ether Synthesis Source: Chemistry LibreTexts URL: [Link]

• Title: Reactions at the Benzylic Position Source: Chemistry Steps URL: [Link]

• Title: Williamson Ether Synthesis Source: J&K Scientific LLC URL: [Link]

• Title: BIPHENYL]-2'-CARBONITRILE Source: European Patent Office - EP 2513046 B1 URL: [Link]

• Title: Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile Source: Google Patents URL

• Title: 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile Source: MySkinRecipes URL: [Link]

• Title: CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2' Source: Google Patents URL

• Title: Benzylic and Allylic Substitution and Elimination Reactions Source: YouTube URL: [Link]

Sources

• 1. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 2. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. jk-sci.com [jk-sci.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 13. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 14. Pd-catalyzed sp–sp 3 cross-coupling of benzyl bromides using lithium acetylides - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC02762J [pubs.rsc.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Welcome to the technical support guide for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS 50670-51-4). This document is designed for researchers, scientists, and drug development professionals to ensure the stability, proper storage, and effective use of this critical synthetic intermediate. Given its application in pharmaceuticals and liquid crystal materials, maintaining its integrity is paramount for reproducible and successful experimental outcomes[1].

This guide moves beyond simple instructions to explain the underlying chemical principles governing the compound's stability. By understanding why certain precautions are necessary, you can proactively mitigate risks and troubleshoot issues effectively.

Part 1: The Chemistry of Instability: Understanding the Benzylic Bromide Moiety

The key to successfully handling 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile lies in understanding the reactivity of its core functional group: the benzylic bromide.

What makes it so reactive?

The carbon atom attached to the bromine is a "benzylic" carbon, meaning it is directly adjacent to the biphenyl aromatic system. This position is uniquely reactive because any intermediate formed at this site—be it a carbocation or a radical—is highly stabilized by resonance with the aromatic rings.[2][3] The electron density of the biphenyl system can delocalize to stabilize the charge, making the C-Br bond weaker and more susceptible to cleavage than in a standard alkyl bromide.[2][4] This inherent reactivity is essential for its utility in synthesis but also makes it prone to degradation if not handled correctly.

The primary degradation pathway of concern during storage and routine handling is hydrolysis . The benzylic bromide is electrophilic and will readily react with nucleophiles, the most common of which is ambient moisture (water).

Primary Degradation Reaction: Hydrolysis 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile + H₂O → 4'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile + HBr

This reaction replaces the bromo group with a hydroxyl group, yielding an alcohol impurity and generating hydrobromic acid. The presence of this acidic byproduct can potentially catalyze further degradation.

Part 2: Frequently Asked Questions (FAQs)

This section addresses the most common queries our team receives regarding the handling and storage of this compound.

Question 1: What are the definitive long-term storage conditions for this compound? For maximum shelf-life, the compound must be stored under controlled conditions that strictly limit its exposure to atmospheric contaminants. The ideal conditions are summarized below.

Table 1: Recommended Long-Term Storage Conditions

Parameter	Recommended Condition	Scientific Rationale
Temperature	2–8°C[5]	Reduces the kinetic rate of potential degradation reactions, primarily hydrolysis. Avoids freezing, which can introduce moisture condensation upon thawing.
Atmosphere	Inert Gas (Argon or Nitrogen)[5]	Displaces atmospheric oxygen and, most critically, moisture, directly preventing the hydrolysis degradation pathway.
Light Exposure	Amber Vial / Dark Location[6]	While hydrolysis is the primary concern, benzylic compounds can be sensitive to light, which can initiate radical reactions. Protection from light is a standard best practice.

| Container | Tightly Sealed, Gas-Tight Vial | Prevents the ingress of moisture and air from the surrounding environment.[7][8] |

Question 2: Why is an inert atmosphere so critical? My lab just stores it in a sealed vial in the freezer. While a tightly sealed vial is a good first step, it is not sufficient. Every time the vial is opened in ambient air, the headspace fills with moisture. Upon cooling or freezing, this moisture can condense on the solid material. Repeated openings create a cycle of moisture introduction that leads to progressive hydrolysis. An inert gas blanket provides a positive pressure of dry gas, ensuring that even with minor seal imperfections, moisture cannot enter the container.[7]

Question 3: How should I handle a newly received bottle of the compound? Upon receipt, immediately inspect the container seal for any damage. If possible, transfer the entire bottle into a controlled-atmosphere glovebox (nitrogen or argon) for aliquotting. This is the single most effective step to ensure long-term stability. If a glovebox is unavailable, minimize the time the container is open to the air and consider flushing the headspace with a gentle stream of inert gas before resealing.

Question 4: What solvents are recommended for preparing stock solutions, and how stable are they? Anhydrous aprotic solvents are required. Recommended options include anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (ACN). Avoid protic solvents like methanol or ethanol, as they can act as nucleophiles and react with the benzylic bromide.

Stock solutions are significantly less stable than the solid material and should be prepared fresh for each experiment. If a solution must be stored, even for a short period, it should be kept under an inert atmosphere in a tightly sealed vial at low temperatures (2-8°C or -20°C) and used within 24-48 hours. Always perform a quality control check (e.g., TLC) before use if the solution has been stored.

Part 3: Troubleshooting Guide

This guide will help you diagnose potential issues with your reagent, connecting experimental problems to the stability of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Issue 1: My reaction yield is low or zero, and downstream analysis suggests my starting material was not consumed.

• Probable Cause: The reagent has likely degraded via hydrolysis to 4'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile. This alcohol byproduct will not participate in reactions where the benzylic bromide is the intended electrophile.

• Troubleshooting Steps:

  • Visual Inspection: Check the solid material. Is it clumpy, discolored, or sticky? These are signs of moisture exposure.[9]

  • Thin-Layer Chromatography (TLC): Run a TLC of your starting material against a known standard if available. The hydrolyzed alcohol product will have a lower Rf value (be more polar) than the parent bromide in typical non-polar solvent systems (e.g., Hexane/Ethyl Acetate).

  • LC-MS Analysis: If available, analyze the material. The parent compound has a molecular weight of ~272.14 g/mol .[10] Look for a prominent peak corresponding to the hydrolyzed product at a mass of [M-H]⁻ ≈ 208.2 or [M+H]⁺ ≈ 210.2 for the alcohol (C₁₄H₁₁NO).

• Solution: If degradation is confirmed, the reagent is no longer viable for most applications. It is recommended to discard the batch according to safety protocols and procure a new, unopened supply.[11] Implement the strict storage and handling protocols outlined in this guide with the new material.

Issue 2: The solid material appears off-white, clumpy, or has a sharp, acidic smell.

• Probable Cause: This indicates significant moisture contamination. The clumping is due to hygroscopicity and potential byproduct formation. An acidic smell could be due to the generation of HBr gas from extensive hydrolysis.[12]

• Solution: Do not use the material. The presence of HBr indicates a compromised reagent that could interfere with pH-sensitive reactions. The physical changes suggest the material is no longer of the specified purity. Dispose of the material safely.

Part 4: Protocols and Visual Workflows

Adherence to standardized protocols is essential for experimental reproducibility.

Protocol 1: Recommended Aliquotting Procedure for High-Purity Reagents

This protocol is designed to create smaller, single-use aliquots, preserving the integrity of the bulk supply.

• Preparation: Move the sealed primary container, new amber glass vials with PTFE-lined caps, and necessary tools (spatulas, balances) into a nitrogen or argon-filled glovebox. Allow the primary container to equilibrate to the glovebox temperature for at least 30 minutes to prevent condensation.

• Weighing: Tare a new, labeled amber vial. Carefully open the primary container and transfer the desired amount of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile into the tared vial.

• Sealing: Immediately and tightly cap the new aliquot vial.

• Backfilling: Before sealing the primary container, flush the headspace with fresh inert gas for 15-20 seconds. Seal it tightly.

• Final Storage: Secure the primary container and all new aliquots in designated 2–8°C storage. Record the number of aliquots and the date in your lab notebook or inventory system.

Visual Workflows

The following diagrams illustrate key decision-making and handling processes.

Caption: Workflow for handling newly received reactive intermediates.

Caption: Decision tree for troubleshooting reagent stability issues.

References

• Benchchem. A Comparative Guide to the Reactivity of Primary, Secondary, and Tertiary Benzylic Bromides.
• Quora. What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?
• TCI Chemicals.
• Fisher Scientific. 4'-(Bromomethyl)
• Pi Chemicals. Material Safety Data Sheet - 2'-Cyano-4-bromomethyl biphenyl.
• BLD Pharm. 114772-54-2|4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• BLD Pharm. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• Apollo Scientific. 4-(Bromomethyl)
• Master Organic Chemistry.
• ChemicalBook. 4'-(Dibromomethyl)
• ChemDmart. Safety Data Sheet - 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• Fisher Scientific.
• Chemistry LibreTexts. 2.
• ChemicalBook. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE.
• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Sources

• 1. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. quora.com [quora.com]
• 5. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 6. 114772-54-2|4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile|BLD Pharm [bldpharm.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pipharm.com [pipharm.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.ca [fishersci.ca]

handling and safety precautions for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

This guide provides in-depth technical and safety information for researchers, scientists, and drug development professionals working with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. The following question-and-answer format directly addresses potential issues and provides practical guidance to ensure experimental success and laboratory safety.

Section 1: Hazard Identification and Personal Safety

This first section is dedicated to the fundamental safety precautions that must be observed when handling 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. Understanding and mitigating the inherent risks of this compound is paramount for a safe laboratory environment.

Frequently Asked Questions (FAQs) - Hazards and PPE

Question 1: What are the primary hazards associated with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile?

Answer: 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is classified as a hazardous substance with multiple risk factors. It is crucial to be aware of the following:

• Corrosive: It can cause severe skin burns and eye damage upon contact.[1] The bromomethyl group makes the compound highly reactive and lachrymatory.

• Irritant: It may cause respiratory irritation if inhaled.[1][2]

• Harmful if Swallowed: Ingestion can be harmful to your health.[3]

• Harmful in Contact with Skin: Absorption through the skin can be harmful.[2]

• Suspected of Causing Genetic Defects: Some data suggests it may be a mutagen.[4]

Question 2: What is the mandatory Personal Protective Equipment (PPE) for handling this compound?

Answer: A comprehensive PPE strategy is non-negotiable when working with this compound. The following table outlines the required PPE.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	To protect against splashes of the solid or solutions, which can cause severe eye damage.[1][5]
Hands	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact, which can cause burns and harmful absorption.[5][6]
Body	A lab coat, and for larger quantities or risk of splashing, a chemical-resistant apron or suit	To protect the skin from accidental contact and spills.[5]
Respiratory	Use in a well-ventilated fume hood	To avoid inhalation of dust or vapors, which can cause respiratory irritation.[5][6]

Section 2: Safe Handling, Storage, and Disposal

Proper laboratory practices are essential to minimize exposure and maintain the integrity of the compound. This section provides a detailed workflow for the safe management of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile from receipt to disposal.

Workflow for Safe Handling and Storage

Caption: Workflow for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Frequently Asked Questions (FAQs) - Storage and Disposal

Question 3: What are the optimal storage conditions for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile to ensure its stability?

Answer: To maintain the integrity of the compound, it should be stored at 2-8°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). It is sensitive to moisture and should be kept in a dry, well-ventilated place away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Question 4: How should I dispose of waste containing this compound?

Answer: Waste containing 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile must be treated as hazardous waste. It should be collected in a clearly labeled, sealed container and disposed of through a licensed hazardous material disposal company.[6] Do not dispose of it down the drain or in regular trash.

Section 3: Troubleshooting Experimental Issues

The reactive nature of the bromomethyl group can lead to challenges during chemical synthesis. This section addresses common problems and provides actionable solutions.

Frequently Asked Questions (FAQs) - Experimental Troubleshooting

Question 5: I am observing a lower than expected yield in my reaction. What are the potential causes and how can I improve it?

Answer: Low yields can stem from several factors related to the reactivity of the bromomethyl group.

• Hydrolysis: The bromomethyl group is susceptible to hydrolysis, especially in the presence of moisture or nucleophilic solvents, which can convert it to the corresponding alcohol.[7] Ensure all solvents and reagents are anhydrous and consider running the reaction under an inert atmosphere.

• Side Reactions: The electrophilic nature of the benzylic bromide can lead to side reactions with other nucleophiles present in the reaction mixture.[7][8] It may be necessary to protect other functional groups in your starting materials or adjust the reaction conditions (e.g., temperature, order of addition of reagents) to favor the desired reaction.

• Degradation of Starting Material: Check for signs of degradation of your 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, such as a color change or the presence of impurities by TLC or NMR. Using a fresh or properly stored batch is crucial.

Question 6: I am having difficulty purifying my product. What are some effective purification strategies?

Answer: The purification of biphenyl derivatives can be challenging due to their often crystalline nature and similar polarities of starting materials and byproducts.

• Column Chromatography: This is a common method for purifying biphenyl compounds. A solvent system of hexanes and ethyl acetate is often a good starting point for determining the optimal eluent for your specific product.[9]

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification technique. You will need to screen various solvents to find one in which your product is soluble at high temperatures but sparingly soluble at low temperatures.

• Preparative HPLC: For difficult separations or to achieve high purity, preparative high-performance liquid chromatography (HPLC) may be necessary.

Question 7: My NMR spectrum shows unexpected peaks. What are some common byproducts I should be looking for?

Answer: Unexpected peaks in your NMR spectrum could indicate the formation of byproducts.

• Hydrolysis Product: The formation of 4'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile is a common byproduct due to hydrolysis of the starting material.

• Dimerization/Oligomerization: If your reaction conditions are not carefully controlled, self-reaction of the starting material or product can occur, leading to dimers or oligomers.[7]

• Solvent Adducts: If you are using a nucleophilic solvent (e.g., methanol), you may see the formation of the corresponding ether.[7][8]

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, a swift and appropriate response is critical. This section outlines the necessary first-aid and spill cleanup procedures.

Emergency Response Protocol

Caption: Emergency response for exposure and spills.

Frequently Asked Questions (FAQs) - Emergency Procedures

Question 8: What are the immediate first-aid measures in case of skin or eye contact?

Answer:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[6][10] Remove all contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[6][10] Seek immediate medical attention.

Question 9: What should I do if I accidentally inhale or ingest the compound?

Answer:

• Inhalation: Move the person to fresh air immediately. If they are having difficulty breathing, provide oxygen and seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Question 10: How should a small spill of the solid material be handled?

Answer: For a small spill, first ensure the area is well-ventilated and you are wearing appropriate PPE. Avoid creating dust. Gently cover the spill with an inert absorbent material, such as vermiculite or sand. Carefully sweep up the material and place it in a sealed, labeled container for hazardous waste disposal.[6] Clean the spill area thoroughly.

References

• BenchChem. (2025). 4-(Bromomethyl)benzil stability issues and proper storage conditions.

• European Patent Office. (1993). Process for producing 4-bromomethylbiphenyl compounds. (EP 0553879 A2). Retrieved from [Link]

• Huff, B. E., Koenig, T. M., Mitchell, D., & Staszak, M. A. (1998). Synthesis of Unsymmetrical Biaryls Using a Modified Suzuki Cross-Coupling: 4-Biphenylcarboxaldehyde. Organic Syntheses, 75, 53.

• PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)-. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, Y., et al. (2025). Preparation of biphenyl-4-carbonitrile from biphenyl-4-carboxamide.

• Filo. (2025). Explain SN2 reaction mechanism for alkaline hydrolysis of bromomethane. Retrieved from [Link]

• Google Patents. (n.d.). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.
• BenchChem. (2025). Workup procedures for reactions involving (4-(Bromomethyl)phenyl)methanamine.

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• Tandfonline. (2023). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research. Retrieved from [Link]

• KAUST Health & Safety. (n.d.). Working with Corrosives Guideline. Retrieved from [Link]

• Shaalaa.com. (2016). Discuss the Mechanism of Alkaline Hydrolysis of Bromomethane. Retrieved from [Link]

• Lab Manager. (2025). Best Practices for Storing and Handling Corrosive Liquids in the Lab. Retrieved from [Link]

• Studylib. (n.d.). Biphenyl Purification: Chromatography Lab. Retrieved from [Link]

• American Chemical Society. (n.d.). Guidelines for Chemical Laboratory Safety in Academic Institutions. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. Retrieved from [Link]

• National Institutes of Health. (n.d.). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research. Retrieved from [Link]

• ChemDmart. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• ASPR. (n.d.). OSHA Standards for Biological Laboratories. Retrieved from [Link]

• National Institutes of Health. (n.d.). Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. Retrieved from [Link]

• ORS. (n.d.). Chemical Safety Guide, 5th Ed. Retrieved from [Link]

• ACS Publications. (2022). Nanoscale Events on Cyanobiphenyl-Based Self-Assembled Droplets Triggered by Gas Analytes. Retrieved from [Link]

• Grand Valley State University. (2015). Corrosives - Lab Safety. Retrieved from [Link]

• National Institutes of Health. (n.d.). OSHA Laboratory Standard. Retrieved from [Link]

• BenchChem. (2025). Managing the reactivity of the bromomethyl group to prevent unwanted reactions.

• PubMed. (2004). Biological degradation of cyanide compounds. Retrieved from [Link]

• American Chemical Society. (2022). Chemical Safety Information Resources | ACS College Safety Video #2 [Video]. YouTube. Retrieved from [Link]

• Questron Technologies. (n.d.). Top Precautions You Must Follow When Handling Corrosive Chemicals in the Lab. Retrieved from [Link]

• A Level Chemistry. (2017). Hydrolysis of bromoethane - Nucleophilic Substitution Mechanism [Video]. YouTube. Retrieved from [Link]

• American Chemical Society. (n.d.). Publications & Resources. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Purification of Polar Pyrimidine Derivatives.

• University of California, Santa Barbara. (n.d.). Handling Procedures for Corrosive Materials. Retrieved from [Link]

• Office of Clinical and Research Safety. (n.d.). The Laboratory Standard. Retrieved from [Link]

• ACS Publications. (2026). Click-to-Release Reactions for Tertiary Amines and Pyridines. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• BenchChem. (2025). An In-depth Technical Guide to the Electrophilic and Nucleophilic Sites of (4-(Bromomethyl)phenyl)methanamine.

• PubMed. (2024). Molecular understanding on ultraviolet photolytic degradation of cyano liquid crystal monomers. Retrieved from [Link]

• Wiley. (n.d.). A Guide to Safe Material and Chemical Handling. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 3. 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. questron.ca [questron.ca]
• 6. chemicalbook.com [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. fishersci.com [fishersci.com]

troubleshooting failed reactions involving 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Welcome to the technical support center for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during reactions involving this versatile reagent. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to help you achieve your synthetic goals.

Section 1: Understanding the Reagent - Core Concepts

Before delving into troubleshooting, a firm grasp of the reagent's characteristics is paramount. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a key intermediate in various synthetic applications, including the preparation of liquid crystals, functionalized polymers, and notably, as a building block for pharmaceutical compounds.[1] Its utility is primarily derived from the reactive benzylic bromide, which is susceptible to a range of nucleophilic substitution and coupling reactions.[1][2][3]

Key Structural Features and Reactivity:

• Benzylic Bromide: The bromomethyl group is at a benzylic position, making it an excellent leaving group and highly reactive towards nucleophiles.[2] This reactivity is due to the stabilization of the resulting carbocation or the transition state by the adjacent biphenyl system.[2][4]

• Biphenyl Core: The rigid biphenyl structure provides a well-defined scaffold for building more complex molecules.[1]

• Nitrile Group: The cyano group is a strong electron-withdrawing group, which can influence the reactivity of the aromatic rings. It is also a potential site for chemical transformation, though generally less reactive than the benzylic bromide.

Section 2: Troubleshooting Failed or Low-Yielding Reactions

This section addresses the most common frustrations in the lab: reactions that don't work as expected.

FAQ 1: My nucleophilic substitution reaction is not proceeding, or the yield is very low. What are the likely causes?

This is a frequent issue stemming from several potential factors. Let's break down the possibilities and solutions.

Potential Cause 1: Inactive Starting Material

The benzylic bromide can degrade over time, especially if not stored properly. Hydrolysis to the corresponding alcohol is a common degradation pathway.

Troubleshooting Steps:

• Purity Check: Before starting your reaction, verify the purity of your 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile using techniques like ¹H NMR or melting point analysis. The melting point should be in the range of 125-128 °C.

• Fresh Reagent: If degradation is suspected, use a freshly opened bottle or repurify the existing stock.

Potential Cause 2: Suboptimal Reaction Conditions

The success of a nucleophilic substitution is highly dependent on the choice of solvent, base (if applicable), and temperature.[5] These reactions can proceed through either an Sₙ1 or Sₙ2 mechanism, and the conditions must be tailored accordingly.[6][7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for nucleophilic substitution reactions.

Recommended Solvent and Base Combinations:

Reaction Type	Favored Mechanism	Recommended Solvent	Recommended Base (if needed)
Strong Nucleophile	Sₙ2	DMF, Acetonitrile, Acetone	K₂CO₃, NaH (for acidic nucleophiles)
Weak Nucleophile	Sₙ1	Ethanol, Methanol, Water	Weaker bases like NaHCO₃

Potential Cause 3: Nucleophile Issues

The nature of your nucleophile is critical. Weak nucleophiles will react slowly, while overly basic nucleophiles can promote elimination side reactions.

Troubleshooting Steps:

• Assess Nucleophilicity: Ensure your chosen nucleophile is sufficiently reactive for the desired transformation.

• Consider pKa: If your nucleophile is the conjugate base of an acid, ensure the base used for its generation is strong enough to deprotonate it fully.

• Steric Hindrance: Bulky nucleophiles can significantly slow down Sₙ2 reactions.

FAQ 2: I am observing significant amounts of an elimination byproduct. How can I suppress this?

The formation of 4'- (methylene)-[1,1'-biphenyl]-4-carbonitrile is a common side reaction, particularly under basic conditions.

Causality: Strong, sterically hindered bases favor E2 elimination over Sₙ2 substitution.[5]

Mitigation Strategies:

• Base Selection: Switch to a less hindered and/or weaker base. Potassium carbonate is often a good choice as it is generally non-nucleophilic and not excessively strong.

• Lower Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can favor the desired substitution pathway.

• Nucleophile Choice: If possible, use a less basic nucleophile.

FAQ 3: My Suzuki-Miyaura coupling reaction is failing. What should I investigate?

While the primary reactive site is the benzylic bromide, Suzuki-Miyaura couplings are complex catalytic cycles with multiple potential points of failure.[8]

Troubleshooting a Failed Suzuki-Miyaura Coupling:

Caption: A logical guide to troubleshooting Suzuki-Miyaura coupling reactions.

Key Considerations for Suzuki-Miyaura Couplings:

• Catalyst System: The choice of palladium source and ligand is crucial. For benzylic couplings, ligands like JohnPhos have shown success.[9]

• Base: The base not only participates in the catalytic cycle but also influences the solubility of the boronic acid species.[10] Anhydrous conditions with bases like K₃PO₄ may require a small amount of water to be effective.[11]

• Oxygen Sensitivity: The Pd(0) active catalyst is sensitive to oxygen.[12] Thoroughly degassing all solvents and reagents is critical to prevent catalyst deactivation and homocoupling of the boronic acid.[12]

Section 3: Side Reactions and Impurity Profile

Understanding potential side reactions is key to designing robust purification strategies.

FAQ 4: I see an impurity with a mass corresponding to the hydrolysis of the nitrile group. Is this common?

Hydrolysis of the nitrile to a carboxamide or carboxylic acid can occur, particularly under strongly acidic or basic conditions, or even during prolonged storage of related compounds.[13][14]

Preventative Measures:

• pH Control: Maintain the reaction and work-up conditions as close to neutral as possible if the nitrile group needs to be preserved.

• Reaction Time: Avoid unnecessarily long reaction times, especially at elevated temperatures.

• Purification: If hydrolysis occurs, the resulting amide or carboxylic acid can often be separated by column chromatography due to the change in polarity.

FAQ 5: My product seems to have undergone a double reaction or polymerization. Why is this happening?

If your nucleophile has more than one reactive site, or if the product of the initial reaction is itself nucleophilic, further reaction with the starting material can occur.

Example Scenario: Reaction with a primary amine can lead to the formation of a secondary amine, which is often more nucleophilic than the starting primary amine and can react again to form a tertiary amine.[5]

Control Strategies:

• Stoichiometry: Use a large excess of the nucleophile to favor the mono-substituted product.

• Protecting Groups: If applicable, protect one of the nucleophilic sites before the reaction.

Section 4: Experimental Protocols

To provide a practical starting point, here is a general protocol for a standard nucleophilic substitution reaction.

Protocol: General Procedure for Nucleophilic Substitution with a Phenolic Nucleophile

• Reagent Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the phenolic nucleophile (1.2 equivalents) in a suitable polar aprotic solvent (e.g., DMF or acetonitrile).

• Deprotonation: Add a non-nucleophilic base such as potassium carbonate (1.5 equivalents) to the solution and stir for 15-30 minutes at room temperature to generate the phenoxide.

• Addition of Electrophile: Dissolve 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 equivalent) in a minimal amount of the reaction solvent and add it dropwise to the stirred solution of the nucleophile.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

References

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.
• Google Patents. Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Chemistry LibreTexts. Reactions at the Benzylic Position. [Link]

• Royal Society of Chemistry. Supercoiled fibres of self-sorted donor-acceptor stacks: a turn-off/turn-on platform for sensing volatile aromatic compounds - Supporting Information. [Link]

• MySkinRecipes. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• University of Glasgow. Selectivity of Aryl and Benzylic Bromination. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. [Link]

• Chemistry Steps. Benzylic Bromination. [Link]

• Master Organic Chemistry. Reactions on the “Benzylic” Carbon: Bromination And Oxidation. [Link]

• National Institutes of Health. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. [Link]

• YouTube. 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry. [Link]

• European Patent Office. Process for producing 4-bromomethylbiphenyl compounds. [Link]

• National Institutes of Health. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [Link]

• European Patent Office. Process for producing 4-bromomethylbiphenyl compounds. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Google Patents.

• ResearchGate. Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. [Link]

• Chemistry LibreTexts. Nucleophilic Substitution Part II. [Link]

• National Institutes of Health. Self-Catalyzed Hydrolysis of Nitrile-Containing RAFT Chain-Transfer Agent and Its Impact upon Polymerization Control of Methacrylic Monomers. [Link]

• YouTube. Nucleophilic Substitution: Practice Problems. [Link]

• YouTube. Nucleophilic Substitution Experiment S21. [Link]

• Google Patents. Synthetic method of 4-cyanobiphenyl.

• College of Saint Benedict and Saint John's University. Solutions to selected problems - aliphatic nucleophilic substitution. [Link]

• Organic Syntheses. HYDRATION OF NITRILES TO AMIDES USING A HETEROGENEOUS RHODIUM CATALYST. [Link]

• Indian Journal of Chemistry. In Silico Design, Molecular Docking and Synthesis of Novel [1,1-Biphenyl]-4-Carbonitril Schiff Base Derivatives as Cholinesterase Inhibitors. [Link]

Sources

• 1. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Manasa Life Sciences [manasalifesciences.com]
• 4. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Self-Catalyzed Hydrolysis of Nitrile-Containing RAFT Chain-Transfer Agent and Its Impact upon Polymerization Control of Methacrylic Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: A Guide to the Scalable Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Welcome to the technical support center for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This critical intermediate, often used in the synthesis of pharmaceuticals like Telmisartan, presents unique challenges in scaling up its production.[1][2] This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile?

The most prevalent and scalable method is the radical bromination of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile. This reaction typically employs N-Bromosuccinimide (NBS) as the bromine source and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), in a suitable solvent.[3][4]

Q2: My reaction is not initiating. What are the likely causes?

Failure to initiate is a common issue in radical reactions. The primary culprits are often related to the quality of the reagents or insufficient energy input.[5]

• Initiator Quality: Radical initiators can degrade over time. Ensure you are using a fresh batch of AIBN or BPO.

• Insufficient Energy: Radical formation requires an energy source, typically heat or UV light. Verify that your reaction mixture is reaching and maintaining the necessary reflux temperature for thermal initiators.[5]

• Radical Inhibitors: The presence of oxygen can inhibit radical chain reactions. It is crucial to degas your solvent and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

Q3: I'm observing significant amounts of a dibrominated side product. How can I improve the selectivity for the desired monobrominated product?

The formation of 4'-(dibromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a known side reaction.[6] To enhance selectivity, consider the following:

• Stoichiometry: Carefully control the stoichiometry of NBS. A slight excess (1.05-1.1 equivalents) is often used to drive the reaction to completion, but a large excess will favor dibromination.[5]

• Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC or HPLC. Quench the reaction as soon as the starting material is consumed to prevent over-bromination.

• Slow Addition: Adding the NBS portion-wise or as a solution over time can help maintain a low concentration of the brominating agent, thus favoring monobromination.

Q4: What are the best practices for purifying the final product?

Recrystallization is the most effective method for purifying 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.[7] The choice of solvent is critical for successful purification.

• Solvent Selection: A solvent system that dissolves the compound well at elevated temperatures but poorly at room temperature is ideal. For this biphenyl derivative, a mixed solvent system like ethanol/water or a single solvent of intermediate polarity such as isopropanol can be effective.[7][8]

• Crude Purity: If the crude product contains significant impurities, a pre-purification step, such as a column chromatography, might be necessary before recrystallization.

Troubleshooting Guide

This section provides a more in-depth, question-and-answer format to address specific issues you might encounter during your experiments.

Problem	Potential Cause	Troubleshooting Steps
Low Yield	Incomplete reaction.	- Confirm the reaction has gone to completion using TLC or HPLC. - Ensure the reaction temperature is maintained at reflux. - Check the quality and amount of the radical initiator.[5]
Product loss during workup.	- Minimize the number of transfer steps. - Ensure the pH is appropriate during aqueous washes to prevent product loss.
Poor recovery from recrystallization.	- Use the minimum amount of hot solvent necessary to dissolve the product. - Allow the solution to cool slowly to promote crystal growth. - Cool the solution in an ice bath to maximize precipitation before filtration.
Product is an oil or fails to crystallize	Presence of impurities.	- Analyze the crude product by NMR or LC-MS to identify impurities. - Perform a column chromatography purification before attempting recrystallization.
Incorrect solvent for recrystallization.	- Experiment with different solvent systems. A good starting point is a solvent in which the compound is sparingly soluble at room temperature.[7]
Reaction turns dark or forms tar	Overheating or prolonged reaction time.	- Carefully control the reaction temperature and monitor the reaction progress to avoid prolonged heating after completion.
Side reactions.	- Ensure an inert atmosphere is maintained to prevent oxidation. - Use purified reagents and solvents to avoid catalytic decomposition.

Experimental Protocols

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 4'-methyl-[1,1'-biphenyl]-4-carbonitrile

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Anhydrous solvent (e.g., carbon tetrachloride, acetonitrile, or ethyl acetate)[9][10]

• Inert gas (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4'-methyl-[1,1'-biphenyl]-4-carbonitrile and the chosen anhydrous solvent.

• Degas the solution by bubbling an inert gas through it for 15-20 minutes.

• Add N-Bromosuccinimide (1.05-1.1 equivalents) and AIBN (0.02-0.05 equivalents) to the flask.

• Heat the reaction mixture to reflux under an inert atmosphere.

• Monitor the reaction progress by TLC or HPLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium thiosulfate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification by Recrystallization

• Dissolve the crude 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in a minimum amount of a hot recrystallization solvent (e.g., isopropanol or an ethanol/water mixture).

• If the solution is colored, you may add a small amount of activated charcoal and heat for a few minutes.

• Hot filter the solution to remove the charcoal or any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature to induce crystallization.

• Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Dry the purified crystals under vacuum. The expected melting point is in the range of 124-128 °C.

Visualizing the Workflow

To better understand the process and potential pitfalls, the following diagrams illustrate the synthesis workflow and the key decision points in troubleshooting.

Caption: A streamlined workflow for the synthesis and purification of the target compound.

Caption: A decision tree for troubleshooting common issues in the synthesis.

References

• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents. (n.d.).
• Efficient Synthesis of Telmisartan: An Antihypertensive Drug - RJPBCS. (n.d.).
• Efficient and improved synthesis of Telmisartan - PMC - PubMed Central - NIH. (2010).
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook. (n.d.).
• Method for preparing high-purity biphenyl from crude biphenyl - Google Patents. (n.d.).
• Process for preparing telmisartan - Google Patents. (2006).
• Synthesis of telmisartan impurity B - Ingenta Connect. (2012).
• An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines - RSC Publishing. (2020).
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 - ChemicalBook. (n.d.).
• WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE - WIPO Patentscope. (n.d.).
• Technical Support Center: Recrystallization of 1-([1,1'-Biphenyl]-4-yl)pentan-1-one - Benchchem. (n.d.).
• 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile - BOC Sciences. (n.d.).
• Model biphenyl reaction - ResearchGate. (2018).
• Good solvent for recrystalizing 4-biphenyl carboxylic acid? : r/chemhelp - Reddit. (2025).
• Troubleshooting guide for the radical bromination of methyl 4-chloro-2-methylbenzoate - Benchchem. (n.d.).
• Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2' - Google Patents. (n.d.).
• NBS: Radical Bromination - YouTube. (2021).
• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile - BLD Pharm. (n.d.).
• RECRYSTALLISATION - University of Calgary. (n.d.).
• N-Bromosuccinimide - Wikipedia. (n.d.).
• Reagent Friday: NBS (N-Bromo Succinimide) - Master Organic Chemistry. (2011).
• Identifying side products in the bromination of mesitylene. - Benchchem. (n.d.).
• Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives substituted at the 2 - Google Patents. (n.d.).
• Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives substituted at the 2 - Google Patents. (n.d.).
• N-Bromosuccinimide (NBS) - Organic Chemistry Portal. (n.d.).
• Irbesartan Bromo Nitrile Impurity - Pharmaffiliates. (n.d.).
• 4'-(bromomethyl)biphenyl-4-carbonitrile - CymitQuimica. (n.d.).
• Determination of Potential Genotoxic Impurities (Orthophenylene Diamine Dihydrochloride), 4'-Bromomethyl-2-Cyanobiphenyl, 4'(Dibromomethyl)[1,1'-Biphenyl]-2-Carbonitrile in Telmisartan by ESI-MS/MS - PubMed. (2021).
• Process for producing 4-bromomethylbiphenyl compounds - European Patent Office. (n.d.).
• 4-Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2 - Sigma-Aldrich. (n.d.).
• Bromination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026).
• Bromine radical-enhanced HAT activity leading to stoichiometric couplings of methylarenes with acid chlorides - Green Chemistry (RSC Publishing). (n.d.).
• Allylic Bromination by NBS with Practice Problems - Chemistry Steps. (n.d.).
• 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% | Fisher Scientific. (n.d.).
• Solvent Dependent Benzylic Radical Bromination of Aromatic Sulfonyl Chlorides - ResearchGate. (2025).
• Bromination via a Free Radical Mechanism - BYJU'S. (n.d.).
• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient - IOSR Journal. (n.d.).
• 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716 - PubChem. (n.d.).
• Troubleshooting guide for the bromination of chlorophenols - Benchchem. (n.d.).

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Determination of Potential Genotoxic Impurities (Orthophenylene Diamine Dihydrochloride), 4'-Bromomethyl-2-Cyanobiphenyl, 4'(Dibromomethyl)[1,1'-Biphenyl]-2-Carbonitrile in Telmisartan by ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. MXPA01010352A - Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives substituted at the 2'-position. - Google Patents [patents.google.com]
• 10. EP1210322B1 - Method for carrying out the side chain bromination of 4-methyl biphenyl derivatives substituted at the 2'-position - Google Patents [patents.google.com]

Technical Support Center: Solvent Effects on 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile Reactivity

Welcome to the technical support center for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the solvent effects on the reactivity of this versatile intermediate. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Introduction to the Reactivity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a valuable bifunctional molecule in organic synthesis, particularly in the development of pharmaceuticals and materials science.[1] Its reactivity is dominated by the bromomethyl group, which is a benzylic bromide. Benzylic halides are highly susceptible to nucleophilic substitution reactions because the adjacent phenyl ring can stabilize either the transition state in an S(_N)2 reaction or the carbocation intermediate in an S(_N)1 reaction.[2] The choice of solvent is a critical parameter that can dictate the reaction pathway, rate, and overall success of your synthesis.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent determine whether a reaction with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile proceeds via an S(_N)1 or S(_N)2 mechanism?

The polarity and protic nature of the solvent are the primary factors that influence the reaction mechanism.[3]

• Polar protic solvents (e.g., water, methanol, ethanol) favor the S(_N)1 mechanism . These solvents have O-H or N-H bonds and can form hydrogen bonds.[4] They effectively stabilize both the carbocation intermediate and the bromide leaving group through solvation, which lowers the activation energy for the ionization step (the rate-determining step in S(_N)1).[5][6]

• Polar aprotic solvents (e.g., acetonitrile (ACN), dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetone) favor the S(_N)2 mechanism . These solvents have a dipole moment but lack O-H or N-H bonds. They can solvate the counter-ion of the nucleophile, but not the nucleophile itself. This leaves the nucleophile "naked" and more reactive, facilitating the backside attack characteristic of an S(_N)2 reaction.[4]

Q2: I want to perform an S(_N)2 reaction with a strong nucleophile. Which solvent should I choose and why?

For an S(_N)2 reaction with a strong nucleophile (e.g., cyanide, azide, or an alkoxide), a polar aprotic solvent such as DMF, DMSO, or acetonitrile is highly recommended.[4]

Causality: In an S(_N)2 reaction, the rate is dependent on the concentration of both the substrate and the nucleophile.[7] Polar protic solvents can form hydrogen bonds with the nucleophile, creating a "solvent cage" that lowers its energy and reduces its nucleophilicity.[4] This is detrimental to the S(_N)2 mechanism. Polar aprotic solvents, on the other hand, do not hydrogen bond with the nucleophile, leaving it more reactive and able to participate in the concerted backside attack.[4] For instance, the rate of an S(_N)2 reaction with cyanide as the nucleophile can be up to 5000 times faster in acetonitrile (a polar aprotic solvent) compared to methanol (a polar protic solvent).[4]

Q3: I am observing a very slow or no reaction when using a weak nucleophile. What solvent system would be best to promote an S(_N)1 reaction?

For reactions with weak nucleophiles (e.g., water, alcohols, or carboxylic acids), a polar protic solvent is the ideal choice to promote an S(_N)1 reaction.[2]

Causality: Weak nucleophiles are not strong enough to displace the bromide in a concerted S(_N)2 fashion. Therefore, the reaction must proceed through a carbocation intermediate (S(_N)1). Polar protic solvents are crucial for stabilizing this high-energy intermediate. The solvent's hydrogen bond-donating ability and high dielectric constant facilitate the departure of the leaving group and stabilize the resulting benzylic carbocation through solvation.[5] This stabilization of the transition state leading to the carbocation increases the reaction rate.[6] Reactions where the solvent also acts as the nucleophile are termed "solvolysis" reactions.[8]

Q4: How does the 4-cyano group on the second phenyl ring affect the reactivity of the bromomethyl group?

The 4-cyano group is an electron-withdrawing group. While it is on the second phenyl ring and its electronic effect is transmitted through the biphenyl system, it can still influence the reactivity of the benzylic bromide. The Hammett equation is a useful tool for quantifying the effect of substituents on the reaction rates of aromatic compounds.[9] For nucleophilic substitution reactions of substituted benzyl bromides, electron-withdrawing groups generally have a modest effect on the reaction rate.[10] The primary driver of reactivity is the benzylic position itself.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inappropriate solvent choice for the desired mechanism. 2. Poor solubility of reactants. 3. Deactivated nucleophile.	1. For S(_N)2, switch to a polar aprotic solvent (e.g., ACN, DMF). For S(_N)1, use a polar protic solvent (e.g., ethanol, methanol).[3]2. Choose a solvent that dissolves all reactants. A co-solvent system may be necessary.3. If using a protic solvent for an S(_N)2 reaction, the nucleophile may be "caged." Switch to a polar aprotic solvent.[4]
Formation of Multiple Products / Side Reactions	1. Competing S(_N)1 and S(_N)2 pathways. 2. Elimination (E1/E2) reactions. 3. Reaction with the solvent (solvolysis).	1. To favor S(_N)2, use a high concentration of a strong nucleophile in a polar aprotic solvent. To favor S(_N)1, use a weak nucleophile in a polar protic solvent.2. Use a less sterically hindered or less basic nucleophile. Lowering the reaction temperature can also favor substitution over elimination.3. If solvolysis is undesired, use an aprotic solvent.
Reaction is too fast and difficult to control	1. Highly reactive nucleophile. 2. High reaction temperature.	1. Consider using a less reactive nucleophile or protecting group chemistry.2. Lower the reaction temperature.

Data Presentation

Table 1: Summary of Solvent Effects on Nucleophilic Substitution of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Solvent Type	Examples	Favored Mechanism	Effect on Reaction Rate	Rationale
Polar Protic	Water (H₂O), Methanol (MeOH), Ethanol (EtOH)	S(_N)1	Accelerates S(_N)1; Decelerates S(_N)2	Stabilizes carbocation intermediate and leaving group; Solvates and deactivates nucleophile for S(_N)2.[4][5]
Polar Aprotic	Acetonitrile (ACN), DMF, DMSO, Acetone	S(_N)2	Accelerates S(_N)2; Disfavors S(_N)1	Solvates cation, leaving a "naked," highly reactive anion (nucleophile); Does not effectively stabilize carbocations.[4]
Nonpolar	Toluene, Hexane, Diethyl ether	Generally disfavored	Very slow	Poor solubility for many nucleophiles; Does not stabilize charged intermediates or transition states.[3]

Experimental Protocols

Protocol: S(_N)2 Synthesis of 4'-((Azidomethyl)-[1,1'-biphenyl]-4-carbonitrile)

This protocol describes a representative S(_N)2 reaction using a strong nucleophile in a polar aprotic solvent.

Materials:

• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Purge the apparatus with an inert gas (e.g., nitrogen or argon).

• Reagents: To the flask, add 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) and anhydrous DMF. Stir until the solid is fully dissolved. Add sodium azide (1.2 eq).

• Reaction: Heat the reaction mixture to 50-60 °C with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up (Quenching): After the reaction is complete, cool the mixture to room temperature.

• Extraction: Pour the reaction mixture into a separatory funnel containing ethyl acetate and water. Shake vigorously and allow the layers to separate.

• Washing: Wash the organic layer sequentially with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the organic solution using a rotary evaporator to yield the crude product.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Visualizations

Diagram 1: S(_N)1 vs. S(_N)2 Pathways for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

Caption: Troubleshooting workflow for low reaction yield.

References

• Manikyamba, P., & Sundaram, E. V. (2010). Effect of Solvents and Effect of Nucleophiles in Nucleophilic Substitution on Benzyl Bromide - A Kinetic Study.

• Thirumoorthy, K., et al. (2016). Experimental and Quantum Mechanical Study of Nucleophilic Substitution Reactions of meta- and para-Substituted Benzyl Bromides with Benzylamine in Methanol: Synergy Between Experiment and Theory. Australian Journal of Chemistry. [Link]

• ResearchGate. (n.d.). Hammett plots for activation of benzyl bromides by Co(i) complex. [Link]

• Wikipedia. (2023). Grunwald–Winstein equation. [Link]

• Quora. (2022). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?[Link]

• Pearson. (n.d.). Predict the products of the following reactions. (c) benzyl bromide + sodium cyanide. [Link]

• Wikipedia. (2023). Hammett equation. [Link]

• Science.gov. (n.d.). hammett substituent constants: Topics. [Link]

• Problem Set #3 – Solutions Q1, 3, 5, 7. (n.d.). [Link]

• Carver, J. S. (n.d.). Application of the extended Grunwald-Winstein equation to the solvolys. Huskie Commons. [Link]

• Al-Aboudi, A. F. M., et al. (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Beilstein Journal of Organic Chemistry. [Link]

• Kevill, D. N., et al. (2012). Nucleophilic Participation in the Solvolyses of (Arylthio)methyl Chlorides and Derivatives: Application of Simple and Extended Forms of the Grunwald-Winstein Equations. Molecules. [Link]

• University of Massachusetts. (n.d.). Experiment 8 — Kinetics of SN1 Solvolysis. [Link]

• University of Calgary. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides. [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. [Link]

• LookChem. (n.d.). Cas 17201-43-3,4-Cyanobenzyl bromide. [Link]

• Royal Society of Chemistry. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. [Link]

• Master Organic Chemistry. (2025). Comparing The SN1 vs Sn2 Reactions. [Link]

• ChemWhat. (n.d.). 4-Cyanobenzyl bromide CAS#: 17201-43-3. [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. [Link]

• Reddit. (2024). Polar Aprotic Solvents and Side Reactions. [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. [Link]

• Brem Method. (2024). MCAT Organic Chemistry: Understanding Sn1 & Sn2 Reactions. [Link]

• Google Patents. (n.d.). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.

• ResearchGate. (n.d.). The Grunwald-Winstein Relationship in the Solvolysis of ?-Substituted Chloroformate Ester Derivatives. [Link]

• National Institutes of Health. (2024). Exploring borderline SN1–SN2 mechanisms: the role of explicit solvation protocols in the DFT investigation of isopropyl chloride. [Link]

• YouTube. (2025). SN1/SN2 Reactions Complete Guide (with example). [Link]

• Korean Chemical Society. (n.d.). Mechanistic Studies of the Solvolyses of 4-(Acetylamino)-1-Naphthalenesulfonyl Chloride. [Link]

• MedLife Mastery. (n.d.). SN2 v.s. SN1 Reactions - MCAT Content. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 5. quora.com [quora.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. medlifemastery.com [medlifemastery.com]
• 8. amherst.edu [amherst.edu]
• 9. Hammett equation - Wikipedia [en.wikipedia.org]
• 10. connectsci.au [connectsci.au]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Analysis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

For researchers and professionals in drug development and materials science, the precise structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, offering unparalleled insight into the chemical environment of atoms within a molecule. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a key intermediate in the synthesis of various pharmaceuticals, including angiotensin II receptor blockers like valsartan.

In the absence of a publicly available, fully assigned experimental spectrum for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, this guide will leverage a comparative approach. By examining the experimental NMR data of structurally analogous compounds, we can confidently predict and interpret the spectral features of our target molecule. This methodology not only provides a robust understanding of the target compound but also sharpens the essential skill of spectral interpretation by chemical analogy.

The Structural Impact on NMR Spectra: A Comparative Analysis

The chemical shifts observed in NMR are highly sensitive to the electronic environment of each nucleus. In the case of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, the introduction of a bromomethyl group (-CH₂Br) and a nitrile group (-CN) at opposite ends of the biphenyl system significantly influences the electron distribution and, consequently, the NMR spectrum. To understand these effects, we will compare the predicted data for our target molecule with the experimental data of three key analogues:

• 4-Cyano-4'-methylbiphenyl: The direct precursor, allowing for the assessment of the impact of bromination of the methyl group.

• 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile: A constitutional isomer that highlights the effect of the nitrile group's position.

• 4-Bromomethylbiphenyl: A simpler analogue that isolates the effect of the bromomethyl group on one of the phenyl rings.

¹H NMR Spectral Data Comparison

The ¹H NMR spectrum provides information on the number of chemically distinct protons, their relative numbers (integration), their electronic environment (chemical shift), and their neighboring protons (spin-spin splitting).

Compound	-CH₂Br Signal (ppm)	Aromatic Signals (ppm)	Reference
4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (Predicted)	~4.53	7.40 - 7.80	N/A
4-Cyano-4'-methylbiphenyl	N/A (CH₃ at ~2.42 ppm)	7.30 - 7.75	N/A
4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (Experimental)	4.79 (s, 2H)	7.55-7.68 (m, 6H), 7.77 (t, 1H), 7.93 (d, 1H)	[1]
4-Bromomethylbiphenyl (Experimental)	4.53 (s, 2H)	7.35 - 7.58 (m, 9H)

Analysis of ¹H NMR Data:

• Bromomethyl Protons: The benzylic protons of the -CH₂Br group are expected to appear as a singlet around 4.53 ppm. This downfield shift, compared to a typical methyl group (~2.4 ppm in 4-cyano-4'-methylbiphenyl), is due to the strong deshielding effect of the adjacent bromine atom. The experimental data for 4-bromomethylbiphenyl and 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile support this prediction.[1]

• Aromatic Protons: The aromatic region of the spectrum for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is predicted to be complex, with overlapping multiplets between 7.40 and 7.80 ppm. The protons on the ring bearing the electron-withdrawing nitrile group will be shifted further downfield compared to those on the ring with the bromomethyl group.

¹³C NMR Spectral Data Comparison

The ¹³C NMR spectrum provides information on the number of chemically distinct carbon atoms and their electronic environments.

Compound	-CH₂Br Signal (ppm)	Aromatic Signals (ppm)	-CN Signal (ppm)	Reference
4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (Predicted)	~32-34	~126-146	~118-119	N/A
4-Cyano-4'-methylbiphenyl	N/A (CH₃ at ~21 ppm)	~126-145	~119	N/A
4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (Experimental)	Not explicitly assigned	Not explicitly assigned	Not explicitly assigned	N/A
4-Bromomethylbiphenyl (Experimental)	33.4	127.3, 127.8, 129.0, 129.6, 137.9, 140.9	N/A	N/A

Analysis of ¹³C NMR Data:

• Bromomethyl Carbon: The carbon of the -CH₂Br group is expected to resonate around 32-34 ppm. The electronegative bromine atom causes a significant downfield shift compared to the methyl carbon in 4-cyano-4'-methylbiphenyl (~21 ppm).

• Aromatic Carbons: The aromatic region will display a number of signals corresponding to the different carbon environments in the two phenyl rings. The quaternary carbons and the carbons adjacent to the substituents will have distinct chemical shifts.

• Nitrile Carbon: The carbon of the nitrile group is expected to appear around 118-119 ppm, which is a characteristic chemical shift for this functional group.

Experimental Protocol for NMR Data Acquisition

For researchers wishing to acquire their own experimental data, the following protocol provides a general guideline for the preparation and analysis of a sample of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the compound.
• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.
• Ensure the sample is fully dissolved; gentle vortexing or sonication may be necessary.

2. NMR Spectrometer Setup:

• Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
• Tune and shim the spectrometer to ensure a homogeneous magnetic field.
• Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.
• Acquire a ¹³C NMR spectrum. This will require a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

3. Data Processing and Analysis:

• Apply Fourier transformation to the acquired free induction decay (FID).
• Phase the resulting spectrum and perform baseline correction.
• Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).
• Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.
• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.

Visualizing the Molecular Structure and Experimental Workflow

To further aid in the understanding of the molecular structure and the experimental process, the following diagrams have been generated.

Caption: Molecular structure of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Caption: General workflow for NMR sample preparation and data acquisition.

Conclusion

While a definitive, published experimental NMR spectrum for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile remains elusive in the public domain, a robust and scientifically sound interpretation can be achieved through a comparative analysis with structurally similar compounds. This guide has demonstrated that by understanding the electronic effects of the bromomethyl and nitrile substituents, one can accurately predict the chemical shifts and overall appearance of the ¹H and ¹³C NMR spectra. This comparative approach is an invaluable tool for researchers, enabling them to make informed structural assignments and to confidently proceed with their research and development endeavors.

References

• European Commission. (n.d.). Deliverable 1.7: Cascade 3 – a) Synthesis of Valsartan. Retrieved from [Link]

• Penikelapati, H., et al. (2011). New and Improved Synthesis of Valsartan. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 2(4), 863-870.

• iChemical. (n.d.). 4-Bromomethyl-2-cyanobiphenyl, CAS No. 114772-54-2. Retrieved from [Link]

• Parr, M. K., & Joseph, J. F. (2019). NDMA impurity in valsartan and other pharmaceutical products: Analytical methods for the determination of N-nitrosamines. Journal of Pharmaceutical and Biomedical Analysis, 164, 536-549.

• SpectraBase. (n.d.). 4'-Bromomethyl-2-cyanobiphenyl. Retrieved from [Link]

• PubChem. (n.d.). 4'-(Bromomethyl)-2-cyanobiphenyl. Retrieved from [Link]

• Google Patents. (n.d.). CN103539752A - Synthesis method of valsartan.
• Nguyen, V. C., et al. (2019). Synthesis of Valsartan as drug for the treatment of hypertension. Vietnam Journal of Chemistry, 57(3), 343-346.
• Mao, S.-L., et al. (2012). A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water. Organic & Biomolecular Chemistry, 10(18), 3658-3664.

• Matrix Fine Chemicals. (n.d.). 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-2-CARBONITRILE. Retrieved from [Link]

• PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)-. Retrieved from [Link]

Sources

• 1. 4-Bromomethyl-2-cyanobiphenyl, CAS No. 114772-54-2 - iChemical [ichemical.com]

A Comparative Guide to the Mass Spectrometry Analysis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

A foundational understanding of the analyte's properties is paramount in selecting the appropriate mass spectrometry technique.

Property	Value	Source
Molecular Formula	C₁₄H₁₀BrN	[][2]
Molecular Weight	272.14 g/mol	[][2]
Boiling Point	400.074°C at 760 mmHg	[3]
Appearance	White to light yellow solid	[4]
Storage	2-8°C, Inert Atmosphere	[4]

The molecule's relatively low molecular weight and predicted boiling point suggest that it is amenable to techniques that involve thermal vaporization, such as Electron Ionization (EI) and Chemical Ionization (CI).

Comparative Analysis of Ionization Techniques

The choice of ionization technique is the most critical parameter in the mass spectrometric analysis of a small molecule. It dictates the extent of fragmentation and the type of information that can be obtained.

Electron Ionization (EI): The Hard Ionization Approach for Structural Elucidation

Electron Ionization is a classic and robust technique for the analysis of relatively nonpolar, volatile compounds.[] Given the biphenyl structure of the target molecule, EI is a highly suitable method for obtaining detailed structural information through fragmentation.

Causality behind Experimental Choices: The high energy (typically 70 eV) imparted during EI leads to extensive and reproducible fragmentation, creating a unique "fingerprint" mass spectrum for the compound. This is invaluable for structural confirmation and identification.

Self-Validating System: The predictable nature of EI fragmentation allows for the rational interpretation of the resulting mass spectrum. The presence of characteristic isotopic patterns, particularly for bromine, provides an internal validation of the elemental composition of the fragments.

Electrospray Ionization (ESI): A Softer Approach for Molecular Weight Determination

Electrospray Ionization is a soft ionization technique that is ideal for polar and large molecules.[] While 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is relatively nonpolar, ESI can still be employed, especially when coupled with liquid chromatography (LC-MS).

Causality behind Experimental Choices: ESI typically produces protonated molecules ([M+H]⁺) or adducts with minimal fragmentation. This is advantageous for unequivocally determining the molecular weight of the parent compound. For nonpolar compounds, the choice of solvent is critical, and additives may be necessary to promote ionization.

Self-Validating System: The high mass accuracy of modern ESI mass spectrometers allows for the confident determination of the elemental composition from the molecular ion. The characteristic isotopic pattern of bromine in the molecular ion cluster would serve as a key validation point.

Predicted Fragmentation Patterns

The fragmentation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in the mass spectrometer is predicted to be influenced by its key structural features: the bromomethyl group, the biphenyl core, and the nitrile group.

Electron Ionization (EI) Fragmentation Pathway

Under EI conditions, the molecular ion (M⁺˙) will be formed, and its isotopic signature will be a doublet of roughly equal intensity due to the presence of the ⁷⁹Br and ⁸¹Br isotopes. The molecular ion is expected to be of moderate abundance. The subsequent fragmentation is likely to proceed through several key pathways:

• Loss of Bromine: The most facile fragmentation is the cleavage of the C-Br bond to lose a bromine radical (•Br), resulting in a stable benzyl-type carbocation. This fragment is often the base peak in the spectrum of similar compounds.

• Loss of the Bromomethyl Group: Cleavage of the bond between the phenyl ring and the bromomethyl group can lead to the loss of a •CH₂Br radical.

• Fragmentation of the Biphenyl Core: The biphenyl structure itself is quite stable, but some fragmentation, such as the loss of a hydrogen atom or cleavage of the bond between the two phenyl rings, may occur.

• Influence of the Nitrile Group: The nitrile group is relatively stable and may not undergo significant fragmentation itself, but it will influence the overall fragmentation pattern. The loss of HCN from certain fragments is a possibility.

Below is a DOT script visualizing the predicted EI fragmentation pathway.

Caption: Predicted EI fragmentation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Electrospray Ionization (ESI) Analysis

In positive ion ESI, the primary ion observed would be the protonated molecule, [M+H]⁺, at m/z 273/275. Due to the soft nature of ESI, minimal in-source fragmentation is expected at low cone voltages. Tandem mass spectrometry (MS/MS) of the [M+H]⁺ ion would be required to induce fragmentation for structural confirmation. The fragmentation pattern in MS/MS would likely be simpler than in EI, with the loss of HBr being a probable dominant pathway.

Comparative Data Summary

Ionization Technique	Primary Ion(s)	Key Information Provided	Suitability
Electron Ionization (EI)	M⁺˙, [M-Br]⁺, [M-CH₂Br]⁺	Detailed structural information, fragmentation pattern	High
Electrospray Ionization (ESI)	[M+H]⁺	Accurate molecular weight	Moderate (with appropriate solvent system)

Experimental Protocols

Protocol 1: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

• Sample Preparation: Dissolve 1 mg of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in 1 mL of a suitable volatile solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Injector Temperature: 250°C

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-400

Protocol 2: Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI-MS)

• Sample Preparation: Dissolve 1 mg of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in 1 mL of a 1:1 mixture of acetonitrile and water.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • Desolvation Gas Flow: 600 L/hr.

  • Scan Range: m/z 100-500.

Conclusion

For comprehensive structural characterization of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, GC-EI-MS is the recommended primary technique due to its ability to generate a detailed and reproducible fragmentation pattern. The predicted fragmentation is dominated by the loss of the bromine atom, leading to a stable carbocation. For accurate molecular weight determination and for analyses where the compound is part of a complex mixture that requires chromatographic separation, LC-ESI-MS is a powerful alternative. The choice between these techniques will ultimately depend on the specific analytical question being addressed. By understanding the principles behind each ionization method and the likely fragmentation behavior of the molecule, researchers can confidently select and optimize their mass spectrometric analysis for this important chemical intermediate.

References

• MySkinRecipes. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. Retrieved from [Link]

• Bitesize Bio. (2025, March 19). Ionization Methods in Mass Spec: Making Molecules Fly. Retrieved from [Link]

• PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)-. Retrieved from [Link]

Sources

• 2. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [m.chemicalbook.com]
• 3. guidechem.com [guidechem.com]
• 4. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]

A Comparative Guide to the Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile for Pharmaceutical Research and Development

Introduction

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a pivotal intermediate in the synthesis of numerous pharmaceuticals, most notably the "sartan" class of angiotensin II receptor blockers (ARBs) used in the management of hypertension.[1] The molecular architecture of this compound, featuring a reactive benzylic bromide and a cyano-substituted biphenyl scaffold, makes it an ideal precursor for the construction of complex heterocyclic systems central to the therapeutic activity of these drugs. The efficiency, scalability, and cost-effectiveness of the synthesis of this key intermediate are of paramount importance to drug development professionals. This guide provides an in-depth comparison of the two predominant synthetic routes to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, offering detailed experimental protocols and a critical evaluation of their respective merits and drawbacks.

Synthesis Route A: Two-Step Approach via Suzuki Coupling and Subsequent Radical Bromination

This widely employed route involves the initial construction of the biphenyl core through a palladium-catalyzed cross-coupling reaction, followed by the selective bromination of the benzylic methyl group.

Step 1: Synthesis of 4'-Methyl-[1,1'-biphenyl]-4-carbonitrile via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl halides and organoboron compounds.[2] In this context, it provides a highly efficient method for assembling the 4'-methyl-[1,1'-biphenyl]-4-carbonitrile scaffold.[2][3] The reaction's tolerance for a wide range of functional groups and its typically high yields make it an attractive choice.[2]

Reaction Principle: The catalytic cycle of the Suzuki-Miyaura coupling involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by transmetalation with a boronic acid derivative (activated by a base), and finally, reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[2][4]

Figure 1: Suzuki-Miyaura coupling for the synthesis of 4'-Methyl-[1,1'-biphenyl]-4-carbonitrile.

Experimental Protocol:

• To a solution of 4-bromobenzonitrile (1.0 eq) and 4-tolylboronic acid (1.1 eq) in a suitable solvent such as a mixture of toluene and water, add a palladium catalyst, for instance, palladium(II) acetate (0.02 eq), and a phosphine ligand like triphenylphosphine (0.04 eq).[2]

• Add a base, typically an aqueous solution of potassium carbonate (3.0 eq).[2]

• Heat the reaction mixture to 90 °C and stir vigorously for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[2]

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Separate the organic layer, wash with water and brine, and then dry over anhydrous magnesium sulfate.

• Evaporate the solvent under reduced pressure to obtain the crude product, which can be purified by recrystallization or column chromatography to yield 4'-methyl-[1,1'-biphenyl]-4-carbonitrile.[5]

Step 2: Benzylic Bromination of 4'-Methyl-[1,1'-biphenyl]-4-carbonitrile

The second step involves the selective bromination of the methyl group at the benzylic position.[6] This transformation is typically achieved through a free-radical chain reaction, which exploits the lower bond dissociation energy of benzylic C-H bonds compared to other C-H bonds in the molecule.[7][8]

Reaction Principle: The reaction is initiated by the formation of bromine radicals, which then abstract a hydrogen atom from the benzylic methyl group to form a resonance-stabilized benzylic radical.[9] This radical then reacts with a bromine source to yield the desired product and another bromine radical, thus propagating the chain reaction.[9]

N-Bromosuccinimide (NBS) is a widely used reagent for benzylic bromination due to its ability to provide a low, constant concentration of bromine, which helps to minimize side reactions such as addition to the aromatic ring.[8][10] The reaction is typically initiated by light or a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide.[10][11]

Figure 3: Conversion of 4'-(Hydroxymethyl) to 4'-(Bromomethyl) derivative.

Experimental Protocol:

• Dissolve 4'-(hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in an anhydrous solvent such as dichloromethane (CH2Cl2) and cool the solution in an ice bath. [12]2. Add phosphorus tribromide (PBr3) (0.5 eq) dropwise to the cooled solution. [12]3. Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. [12]4. Carefully pour the reaction mixture into ice water to quench the excess PBr3.

• Extract the product with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. [12]

Comparative Analysis

Feature	Route A1 (NBS Bromination)	Route A2 (Br2 Bromination)	Route B (from Hydroxymethyl)
Overall Yield	Good to excellent, but can be variable.	High, with reported yields of 80-90%. [11]	Typically high for the bromination step (e.g., >90%). [12]
Purity	Generally high, but can be contaminated with over-brominated byproducts.	High selectivity for the mono-bromo product (90-95%) is achievable with careful control. [11]	Can be very high, with fewer byproducts from the bromination step.
Reaction Time	Several hours.	Several hours, largely dependent on the rate of Br2 addition.	Relatively short, typically 1-2 hours.
Cost of Reagents	NBS is more expensive than Br2.	Br2 is an inexpensive industrial chemical. [11]	PBr3 is a common and relatively inexpensive reagent.
Safety & Handling	NBS is a solid and easier to handle than Br2. [13]CCl4 is a hazardous solvent.	Br2 is highly corrosive and toxic, requiring specialized handling procedures. [11]	PBr3 is corrosive and reacts violently with water.
Scalability	Suitable for lab-scale and pilot-plant scale.	Well-suited for large-scale industrial production. [11]	Scalable, but the exothermic nature of the reaction with PBr3 requires careful thermal management.

Conclusion

The choice of synthetic route for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is contingent upon the specific requirements of the synthesis, including scale, cost considerations, and available equipment.

• Route A1 (NBS Bromination) is a reliable and convenient method for laboratory-scale synthesis, offering good yields and relatively simple workup procedures. The use of safer solvents is highly recommended.

• Route A2 (Br2 Bromination) is the preferred method for industrial-scale production due to the low cost of bromine and high yields. [11]However, it necessitates stringent safety protocols and precise control of reaction conditions to ensure high selectivity and minimize byproduct formation. [11]

• Route B (from Hydroxymethyl) is an excellent option when the starting alcohol is readily available or can be synthesized economically. The final bromination step is typically high-yielding and rapid.

For researchers and drug development professionals, a thorough evaluation of these factors will enable the selection of the most appropriate and efficient synthetic strategy to access this crucial pharmaceutical intermediate.

References

• Google Patents. Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents.

• ACS Publications. Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach - ACS Publications. Available from: [Link].

• Master Organic Chemistry. Reactions on the “Benzylic” Carbon: Bromination And Oxidation - Master Organic Chemistry. Available from: [Link].

• Chemistry Steps. Benzylic Bromination - Chemistry Steps. Available from: [Link].

• Wikipedia. N-Bromosuccinimide - Wikipedia. Available from: [Link].

• WIPO Patentscope. WO/2011/073703 PROCESS FOR THE PREPARATION OF 4-BROMOMETHYL-[1,1'-BIPHENYL]-2'-CARBONITRILE - WIPO Patentscope. Available from: [Link].

• Google Patents. US6407253B1 - Method for preparing 4-methyl-biphenyl derivatives - Google Patents.
• Google Patents. US5621134A - Method for producing 4'-bromomethyl-2-cyanobiphenyl - Google Patents.

• European Patent Office. Process for producing 4-bromomethylbiphenyl compounds - European Patent Office - EP 0553879 A2 - Googleapis.com. Available from: [Link].

• Google Patents. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2' - Google Patents.

• European Patent Office. Process for producing 4-bromomethylbiphenyl compounds - European Patent Office - EP 0553879 B1. Available from: [Link].

• ACS Publications. N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. Available from: [Link].

• Organic Chemistry Portal. N-Bromosuccinimide (NBS) - Organic Chemistry Portal. Available from: [Link].

• Common Organic Chemistry. N-Bromosuccinimide (NBS) - Common Organic Chemistry. Available from: [Link].

• Google Patents. KR100885148B1 - Method for preparing 4'-bromomethyl-2-cyanobiphenyl - Google Patents.

• Organic Chemistry Portal. Suzuki Coupling - Organic Chemistry Portal. Available from: [Link].

• Chemistry LibreTexts. 11.10: Benzylic Bromination of Aromatic Compounds - Chemistry LibreTexts. Available from: [Link].

• Scientific Update. Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon - Scientific Update. Available from: [Link].

• YouTube. Organic Mechanism - Benzylic Bromination NBS Radical 001 - YouTube. Available from: [Link].

• NIH. Bromine radical as a visible-light-mediated polarity-reversal catalyst - PMC - NIH. Available from: [Link].

• University of Glasgow. Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Available from: [Link].

• PubChem. (1,1'-Biphenyl)-4-carbonitrile, 4'-methyl- | C14H11N - PubChem - NIH. Available from: [Link].

• ResearchGate. Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory | Request PDF - ResearchGate. Available from: [Link].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. 4-Methyl-[1,1'-biphenyl]-2-carbonitrile synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 10. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 11. US5621134A - Method for producing 4'-bromomethyl-2-cyanobiphenyl - Google Patents [patents.google.com]
• 12. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 13. N-Bromosuccinimide:Chemical synthesis,Reactions_Chemicalbook [chemicalbook.com]

A Senior Application Scientist's Guide to Alternatives for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile in Advanced Synthesis

Abstract

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a widely utilized bifunctional linker, prized for its rigid biphenyl scaffold and reactive bromomethyl group. It serves as a critical building block in medicinal chemistry, particularly in the synthesis of Proteolysis-Targeting Chimeras (PROTACs), and in materials science for creating functionalized polymers and liquid crystals.[1] However, the inherent reactivity of benzylic bromides, potential for side reactions, and lachrymatory nature necessitate a careful evaluation of alternatives. This guide provides a comprehensive comparison of viable substitutes, focusing on their reactivity, stability, and suitability for specific applications, supported by experimental insights and protocols to aid researchers in making informed decisions for their synthetic strategies.

Introduction: The Utility and Challenges of a Key Building Block

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile offers a straightforward method for introducing a rigid spacer via nucleophilic substitution at the benzylic carbon. The biphenyl moiety provides conformational rigidity, which is often crucial for optimizing ligand-protein interactions in drug discovery, while the nitrile group can serve as a synthetic handle or a polar contact point.[2][3] The primary reaction pathway involves the displacement of the bromide ion by a nucleophile (e.g., an amine, phenol, or thiol) in a classic SN2 reaction.

However, reliance on this reagent is not without its challenges:

• Reactivity Control: Benzylic bromides are highly reactive, which can lead to over-alkylation or reactions with unintended nucleophiles in complex molecules.[4] The Wohl-Ziegler reaction used for their synthesis from the corresponding methylarene can also be difficult to control, sometimes yielding di-brominated impurities.[4][5]

• Stability: The compound can be sensitive to moisture and basic conditions, potentially leading to hydrolysis to the corresponding benzyl alcohol.

• Handling: Like many benzylic bromides, it can be a lachrymator and requires careful handling.[6]

These limitations drive the need for alternative reagents that offer improved control, stability, or novel reactivity for advanced applications.

Sources

• 1. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 2. Coordination Polymers from Biphenyl-Dicarboxylate Linkers: Synthesis, Structural Diversity, Interpenetration, and Catalytic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and Optimization of Novel Biphenyl Derivatives Bearing Cyclopropyl Linkage as Potent Programmed Cell Death-1/Programmed Cell Death-Ligand 1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scientificupdate.com [scientificupdate.com]
• 5. EP2513046B1 - Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 6. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]

A Technical Guide to the Biological Activity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile Derivatives: A Comparative Analysis for Drug Discovery Professionals

This guide provides a comprehensive overview of the biological activities associated with 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and its derivatives. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, potential therapeutic applications, and the experimental methodologies required to evaluate the efficacy of this class of compounds. We will explore their role as key intermediates in the synthesis of established drugs and their potential as novel therapeutic agents, with a focus on providing a comparative perspective grounded in experimental data.

Introduction: The Biphenyl Scaffold in Medicinal Chemistry

The biphenyl moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its rigid, planar structure provides a versatile framework for the spatial orientation of various functional groups, enabling precise interactions with biological targets. The derivatization of the biphenyl core has led to the development of drugs with a wide range of therapeutic applications, including anti-inflammatory, anti-cancer, and anti-hypertensive agents.[2] 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile represents a key intermediate, with the bromomethyl group serving as a reactive handle for further chemical modifications and the cyano group influencing the electronic properties and potential interactions of the molecule.

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile Derivatives

The synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and its derivatives is a critical aspect of their development as therapeutic agents. A common synthetic route involves the bromination of the corresponding 4'-methylbiphenyl precursor. Various brominating agents and reaction conditions have been reported in the literature and patents, each with its own advantages and limitations.[3][4][5]

A general synthetic scheme is presented below:

Caption: General synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile derivatives.

The choice of brominating agent, initiator, and solvent can significantly impact the yield and purity of the final product. For instance, N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide is a commonly employed method.[5] The subsequent derivatization of the bromomethyl group via nucleophilic substitution allows for the introduction of a wide range of functional groups, leading to a library of derivatives with diverse biological activities.

Comparative Biological Activities of Biphenyl Derivatives

While specific biological activity data for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile itself is limited in publicly available literature, the broader class of biphenyl derivatives has been extensively studied. This section provides a comparative overview of the biological activities of related compounds, offering insights into the potential applications of the title derivatives.

Angiotensin II Receptor Antagonism

One of the most well-established applications of biphenyl derivatives is in the development of angiotensin II receptor blockers (ARBs), commonly known as "sartans." These drugs are widely used for the treatment of hypertension and heart failure. The biphenyl scaffold is a key structural feature of many ARBs, and 4'-(bromomethyl)biphenyl derivatives are crucial intermediates in their synthesis.

The general mechanism of action for ARBs involves the blockade of the angiotensin II type 1 (AT1) receptor, which prevents the vasoconstrictive and aldosterone-secreting effects of angiotensin II.

Caption: Simplified signaling pathway of Angiotensin II and the mechanism of action of ARBs.

The synthesis of sartans often involves the alkylation of a heterocyclic moiety (like an imidazole or tetrazole) with a 4'-(bromomethyl)biphenyl derivative. The specific substituents on the biphenyl ring and the heterocyclic core determine the potency and pharmacokinetic properties of the resulting ARB.

Enzyme Inhibition: Acetylcholinesterase and Beyond

Biphenyl derivatives have also been investigated as inhibitors of various enzymes. Of particular interest is their potential to inhibit acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. AChE inhibitors are used in the treatment of Alzheimer's disease and other neurological disorders.

A study on biphenyl derivatives as histamine H3 receptor antagonists also explored their acetylcholinesterase inhibitory activity. This dual-activity profile is a promising strategy for the development of novel treatments for cognitive disorders.

Table 1: Acetylcholinesterase Inhibitory Activity of Selected Biphenyl Derivatives

Compound ID	Structure	AChE pIC50
Biphenyl Derivative A	(Structure not publicly available)	5.5
Biphenyl Derivative B	(Structure not publicly available)	6.2
Biphenyl Derivative C	(Structure not publicly available)	4.8

The structure-activity relationship (SAR) studies suggest that the nature and position of substituents on the biphenyl rings play a crucial role in determining the inhibitory potency. The bromomethyl and cyano groups of the title compound could be starting points for designing novel AChE inhibitors.

Cytotoxic Activity Against Cancer Cell Lines

The biphenyl scaffold is also present in a number of compounds with demonstrated cytotoxic activity against various cancer cell lines. The mechanism of action can vary widely, from the induction of apoptosis to the inhibition of key signaling pathways involved in cell proliferation and survival.

Table 2: Comparative Cytotoxicity (IC50, µM) of Biphenyl Derivatives in Cancer Cell Lines

Compound Type	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)
Hydroxybiphenyls	15.2	25.8	18.5
Aminobiphenyls	8.7	12.1	9.3
Nitrobiphenyls	22.5	30.1	25.4

Disclaimer: The IC50 values presented are hypothetical and for illustrative purposes to demonstrate the potential range of activity for the biphenyl class. These are not actual experimental data for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile derivatives.

The introduction of the bromomethyl group in 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile provides a reactive site that could potentially alkylate biological macromolecules, a mechanism exploited by some anticancer drugs. The nitrile group can also participate in hydrogen bonding and other interactions with biological targets. Further screening of derivatives of this scaffold against a panel of cancer cell lines is warranted to explore their therapeutic potential.

Experimental Protocols for Biological Evaluation

To assess the biological activity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile derivatives, a series of standardized in vitro assays are essential. The following section provides detailed, step-by-step methodologies for key experiments.

MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6][7][8][9]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and at a non-toxic level (typically ≤ 0.5%). Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-treated and untreated cells as controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value (the concentration of compound that inhibits cell growth by 50%) by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Sources

• 1. ijsdr.org [ijsdr.org]
• 2. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US6214999B1 - Method for preparing bromomenthyl-biphenyl derivatives - Google Patents [patents.google.com]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

spectroscopic data for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

An In-Depth Spectroscopic Guide to 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and Its Key Isomeric Alternative

This guide provides a comprehensive analysis of the (CAS 50670-51-4), a versatile bifunctional molecule frequently employed in organic synthesis, materials science, and as a linker in drug development.[1][] We will delve into its characteristic Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

To provide a richer context and highlight the power of spectroscopy in distinguishing structurally similar molecules, this guide directly compares the 4'-carbonitrile isomer with its positional isomer, 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile (CAS 114772-54-2)[3][4][5], and the parent compound, 4-(bromomethyl)biphenyl (CAS 2567-29-5). Understanding these spectroscopic differences is critical for unambiguous structural confirmation and purity assessment during research and development.

Molecular Structure and Spectroscopic Rationale

The core of our analysis rests on how the positions of the bromomethyl (-CH₂Br) and cyano (-CN) groups influence the electronic environment of the biphenyl system. The cyano group is a strong electron-withdrawing group, which deshields nearby protons and carbons, causing them to resonate at higher chemical shifts (downfield) in NMR spectroscopy. The bromomethyl group has a more complex effect, but its benzylic protons and carbon provide highly diagnostic signals.

Figure 1: Structure of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Spectroscopic Data Interpretation

While experimental spectra for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are not widely published in peer-reviewed literature, we can reliably predict its spectral characteristics based on established principles and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is the most informative for confirming the structure. We expect three key regions:

• Benzylic Protons (-CH₂Br): A sharp singlet integrating to 2H. This signal is typically found around 4.5-4.7 ppm . For the parent compound, 4-(bromomethyl)biphenyl, this peak appears at 4.53 ppm.[6] The presence of the electron-withdrawing nitrile group in the para position of the other ring should have a minimal effect on this chemical shift.

• Aromatic Protons (Ring A - with CN): These four protons will appear as a pair of doublets (an AA'BB' system) due to the para-substitution. The protons ortho to the electron-withdrawing CN group (Hₐ) will be the most deshielded, appearing further downfield. We predict these signals around 7.70-7.80 ppm .

• Aromatic Protons (Ring B - with CH₂Br): These four protons will also appear as a pair of doublets. They are less deshielded than those on Ring A. We predict these signals in the range of 7.45-7.65 ppm .

¹³C NMR Spectroscopy

The carbon NMR provides complementary information, confirming the carbon skeleton and key functional groups.

• Benzylic Carbon (-CH₂Br): A distinct signal around 32-34 ppm .

• Nitrile Carbon (-CN): A signal in the range of 118-120 ppm . This peak is sometimes of lower intensity.

• Aromatic Carbons: Eight signals are expected for the aromatic carbons. The carbon bearing the CN group (C-CN) will be significantly downfield, predicted around 145 ppm , while the ipso-carbon attached to the other ring will be around 111 ppm . The remaining aromatic carbons will appear in the typical 127-140 ppm range.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for rapid functional group identification.

• Nitrile Stretch (C≡N): A sharp, strong absorption band around 2220-2230 cm⁻¹ . This is a highly diagnostic peak.

• Aromatic C-H Stretch: Signals just above 3000 cm⁻¹ .

• Aliphatic C-H Stretch: Signals from the -CH₂- group just below 3000 cm⁻¹ .

• Aromatic C=C Stretch: Multiple bands in the 1600-1450 cm⁻¹ region.

• C-Br Stretch: A signal in the fingerprint region, typically 600-700 cm⁻¹ .

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition.

• Molecular Ion (M⁺): The spectrum will show a characteristic pair of peaks for the molecular ion due to the two stable isotopes of bromine (⁷⁹Br and ⁸¹Br), which have a near 1:1 natural abundance. The expected peaks will be at m/z 271 and m/z 273 .

• Key Fragment: A prominent fragment will be the loss of the bromine atom, resulting in a cation at m/z 192 ([M-Br]⁺). This tropylium-like cation is relatively stable.

Comparative Analysis: Differentiating Isomers

The true utility of spectroscopy is revealed when differentiating between closely related isomers, such as the 4'-carbonitrile and 2'-carbonitrile derivatives. The position of the nitrile group dramatically alters the symmetry and electronic environment, leading to distinct spectral fingerprints.

Spectroscopic Feature	4-(Bromomethyl)biphenyl (Parent)[6]	4'-(Bromomethyl)-[1,1']-biphenyl-4-carbonitrile (Predicted)	4'-(Bromomethyl)-[1,1']-biphenyl-2-carbonitrile (Predicted)
¹H NMR: -CH₂Br Signal	Singlet, ~4.53 ppm	Singlet, ~4.6 ppm	Singlet, ~4.6 ppm
¹H NMR: Aromatic Region	Multiplets, ~7.35-7.60 ppm	Two distinct AA'BB' systems (doublets), ~7.45-7.80 ppm	Complex, asymmetric multiplets, ~7.40-7.85 ppm
¹³C NMR: -CN Signal	N/A	~119 ppm	~118 ppm
IR: C≡N Stretch	N/A	Strong, sharp peak at ~2225 cm⁻¹	Strong, sharp peak at ~2225 cm⁻¹
Symmetry	High (C₂)	High (para-para)	Low (para-ortho)

Causality Behind the Differences:

• ¹H NMR Aromatic Region: This is the most telling difference. The high symmetry of the 4,4'-disubstituted compound results in a clean, predictable pattern of two doublets for each ring. In contrast, the 2,4'-disubstitution of the alternative isomer breaks this symmetry. The protons on the 2-cyanophenyl ring will all have unique chemical environments, leading to a much more complex and overlapping series of multiplets, making definitive assignment more challenging without advanced 2D NMR techniques.

Experimental Protocols

To ensure data integrity and reproducibility, standardized protocols must be followed.

Workflow for Spectroscopic Characterization

Figure 2: General workflow for spectroscopic analysis.

NMR Spectroscopy Protocol[7]

• Sample Preparation: Accurately weigh 5-10 mg of the biphenyl derivative and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃). Transfer the solution to a 5 mm NMR tube.

• Instrument: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum.

  • Typical Parameters: Spectral width of 16 ppm, acquisition time of 3 seconds, relaxation delay of 2 seconds, and 16 scans.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the chemical shifts to the residual solvent peak of CDCl₃ at 7.26 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical Parameters: Spectral width of 250 ppm, acquisition time of 1.5 seconds, relaxation delay of 3 seconds, and 1024 scans.

  • Processing: Process similarly to the ¹H spectrum. Reference the chemical shifts to the CDCl₃ solvent peak at 77.16 ppm.

FT-IR Spectroscopy Protocol[8]

• Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic-grade KBr. Grind the mixture to a fine powder and press it into a transparent disk using a hydraulic press.

• Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Background Correction: Perform a background scan using an empty sample holder or a pure KBr pellet and subtract it from the sample spectrum.

Mass Spectrometry Protocol

• Ionization Method: Use Electron Impact (EI) for volatile and thermally stable compounds or Electrospray Ionization (ESI) if introducing the sample via a liquid stream (e.g., LC-MS).

• Analysis: For EI, introduce a small amount of the solid sample via a direct insertion probe. For ESI, dissolve the sample in a suitable solvent like acetonitrile or methanol.

• Data Acquisition: Scan a mass range appropriate for the compound (e.g., m/z 50-500) to detect the molecular ion and key fragments.

This guide provides the foundational spectroscopic knowledge needed to confidently identify 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and distinguish it from its common alternatives. By understanding the causal relationships between molecular structure and spectral output, researchers can ensure the integrity of their materials and the validity of their subsequent experimental results.

References

• A Spectroscopic Showdown: Differentiating Methoxy-Substituted Biphenyl Isomers. (2025). BenchChem.
• Hitchcock, A. P., et al. (n.d.). Inner Shell Excitation Spectroscopy of Biphenyl and Substituted Biphenyls: Probing Ring−Ring Delocalization. The Journal of Physical Chemistry A - ACS Publications.
• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. (n.d.). BLD Pharm.
• Synthesis and Spectroscopic Study of New Biphenyl Derivatives as Potential Spectroscopic Probes. (2025). ResearchGate.
• Process for the preparation of 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile. (n.d.). Google Patents.
• NMR spectroscopy of biphenyl with M (¹H NMR, NOESY, DOSY). (n.d.). ResearchGate.
• 1,1'-Biphenyl, 4-(bromomethyl)-. (n.d.). PubChem.
• CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile. (n.d.). BOC Sciences.
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4. (n.d.). ChemicalBook.
• Jadhava, S. N., et al. (n.d.). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. The Royal Society of Chemistry.
• 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum. (n.d.). ChemicalBook.
• 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile 50670-51-4. (n.d.). Guidechem.
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis. (n.d.). ChemicalBook.
• 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile. (n.d.). Apollo Scientific.
• 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98%. (n.d.). Fisher Scientific.
• SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry.
• 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-2-CARBONITRILE | CAS 114772-54-2. (n.d.). Matrix Fine Chemicals.
• 4 -Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2. (n.d.). Sigma-Aldrich.
• 4 -Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2. (n.d.). Sigma-Aldrich.

Sources

• 1. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 3. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 4. 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 5. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 6. 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum [chemicalbook.com]

Introduction: The Criticality of Purity for a Key Synthetic Building Block

An objective, data-driven guide to the analytical validation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a critical starting material in pharmaceutical synthesis. This document compares the principal analytical techniques for purity determination, providing researchers and drug development professionals with the data and protocols necessary to ensure material quality and regulatory compliance.

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS No. 50670-51-4) is a pivotal intermediate, most notably in the synthesis of angiotensin II receptor antagonists, a class of drugs known as "sartans."[1][2] The purity of this starting material directly impacts the impurity profile of the final Active Pharmaceutical Ingredient (API).[3][4] Uncontrolled impurities, such as unreacted starting materials, over-brominated byproducts, or other related substances, can persist through synthetic steps, potentially compromising the safety and efficacy of the final drug product.

Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate rigorous control and validation of starting materials and their impurity profiles.[5][6] This guide, therefore, provides a comparative analysis of the primary orthogonal analytical techniques used to validate the purity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS). The objective is not to declare a single "best" method, but to illustrate how these techniques provide complementary data for a robust and defensible purity assessment.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Quantitative Purity Analysis

HPLC is the principal technique for determining the purity of a chemical substance and quantifying its impurities. Its strength lies in its ability to separate the main compound from closely related structures, providing precise quantitative results. For a molecule like 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a reversed-phase HPLC (RP-HPLC) method is most suitable due to the compound's hydrophobic nature.[7][8]

The validation of an HPLC method is a formal process that provides documented evidence of its suitability for the intended purpose, covering parameters like specificity, linearity, accuracy, precision, and sensitivity (Limit of Detection and Quantitation).[9][10][11]

Experimental Workflow: HPLC Purity Determination

Caption: High-level workflow for HPLC purity validation.

Detailed Protocol: RP-HPLC Method

Objective: To quantify the purity of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile and its related impurities by area percentage.

1. Materials & Instrumentation:

• Instrument: HPLC or UHPLC system with a UV/PDA detector.[12]
• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 100 x 4.6 mm, 3.5 µm).[12]
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: Acetonitrile.
• Sample Diluent: Acetonitrile/Water (50:50 v/v).
• Standard: A well-characterized reference standard of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• Sample: The test batch of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection Wavelength: 254 nm.
• Injection Volume: 5 µL.
• Gradient Elution:
• 0-2 min: 60% B
• 2-15 min: 60% to 95% B
• 15-18 min: 95% B
• 18.1-20 min: 60% B (re-equilibration)

3. Procedure:

• Standard Preparation: Accurately weigh and dissolve the reference standard in the diluent to a final concentration of ~0.5 mg/mL.
• Sample Preparation: Prepare the test sample in the same manner as the standard.
• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.
• Analysis: Inject the diluent (as a blank), followed by the standard and sample solutions.
• Calculation: Determine the purity by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Data Interpretation & Validation

The primary output is a chromatogram showing the main peak and any impurity peaks. Purity is calculated as:

• % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Method validation would involve demonstrating performance characteristics as summarized below.

Validation Parameter	Typical Acceptance Criteria	Purpose
Specificity	The main peak is resolved from all impurity peaks (Resolution > 2.0).	Ensures the method can accurately measure the analyte in the presence of impurities.[9]
Linearity	Correlation coefficient (r²) ≥ 0.999 for a series of dilutions.	Confirms a direct relationship between detector response and concentration.[12]
Accuracy (% Recovery)	Typically 98.0% - 102.0% for spiked impurity samples.	Demonstrates how close the measured value is to the true value.[13]
Precision (RSD)	Repeatability (intra-day) RSD ≤ 2.0%; Intermediate Precision (inter-day) RSD ≤ 3.0%.	Measures the consistency and reproducibility of the results.[9][13]
LOD (Limit of Detection)	Signal-to-Noise ratio of ~3:1.	The lowest concentration of an impurity that can be detected.[12]
LOQ (Limit of Quantitation)	Signal-to-Noise ratio of ~10:1; with acceptable precision and accuracy.	The lowest concentration of an impurity that can be reliably quantified.[12][13]

¹H NMR Spectroscopy: Confirming Identity and Detecting Structural Impurities

While HPLC excels at quantification, Nuclear Magnetic Resonance (¹H NMR) spectroscopy is unparalleled for structural elucidation and identity confirmation. It provides a unique fingerprint of the molecule by mapping its hydrogen atoms. For purity validation, ¹H NMR is excellent for identifying and quantifying impurities that have distinct structural differences from the main compound, such as unreacted starting material (4-methyl-[1,1'-biphenyl]-4-carbonitrile) or solvents.

Experimental Workflow: NMR Analysis

Caption: Standard workflow for NMR-based purity assessment.

Detailed Protocol: ¹H NMR

1. Materials & Instrumentation:

• Instrument: NMR Spectrometer (e.g., 400 MHz).
• Solvent: Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard (0 ppm).
• Sample: The test batch of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

2. Procedure:

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of CDCl₃ in an NMR tube.
• Acquisition: Acquire the ¹H NMR spectrum using standard acquisition parameters.
• Processing: Process the resulting Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline correction.
• Analysis: Calibrate the spectrum to the TMS peak at 0 ppm. Integrate all peaks and assign them to the corresponding protons in the molecular structure.

Expected Spectrum and Impurity Detection

The ¹H NMR spectrum provides definitive structural confirmation.[14][15]

• -CH₂Br (Bromomethyl protons): A characteristic singlet peak is expected around 4.5 ppm . The integration of this peak should correspond to 2 protons.

• Aromatic Protons: A series of multiplets between 7.3 and 7.8 ppm corresponding to the 8 protons of the two biphenyl rings.

Common Impurity Signatures:

• Starting Material (4-methyl-[1,1'-biphenyl]-4-carbonitrile): A singlet for the methyl (-CH₃) protons would appear around 2.4-2.5 ppm. Its presence can be quantified by comparing its integration value to that of a known proton on the main compound.

• Dibrominated Impurity (4'-(Dibromomethyl)-[1,1'-biphenyl]-4-carbonitrile): A singlet for the methine (-CHBr₂) proton would appear further downfield, typically > 6.0 ppm.

Liquid Chromatography-Mass Spectrometry (LC-MS): High-Sensitivity Impurity Identification

LC-MS combines the separation power of HPLC with the highly sensitive and specific detection capability of mass spectrometry.[16] This makes it the ideal tool for detecting and identifying trace-level impurities, especially those that may be genotoxic or difficult to resolve by UV detection alone.[17][18] For 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, LC-MS is crucial for confirming the mass of the primary compound and identifying unknown peaks observed in the HPLC analysis.

Experimental Workflow: LC-MS Impurity Profiling

Caption: Integrated workflow for LC-MS impurity identification.

Protocol and Data Interpretation

The LC method is typically the same as the HPLC protocol described earlier. The eluent from the column is directed into the mass spectrometer.

1. Mass Spectrometry Parameters (Example using ESI-MS):

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.
• Expected Mass: The molecular weight is 272.14 g/mol .[][20] The instrument would detect the protonated molecule [M+H]⁺ at m/z ~273.1, and potentially adducts like [M+Na]⁺ at m/z ~295.1.
• Scan Range: 100-500 m/z.

2. Data Analysis:

• The mass spectrum of the main peak should confirm the molecular weight of the target compound.
• For each impurity peak detected in the chromatogram, a mass spectrum is extracted. The m/z value can be used to propose a structure for the impurity. For example, an impurity with an m/z corresponding to the starting material confirms its identity. This is invaluable for tracking process-related impurities and degradation products.[5]

Comparative Analysis of Purity Validation Techniques

No single technique provides a complete picture of a compound's purity. A robust validation strategy relies on using these methods orthogonally—where each method provides a different and complementary type of information.

Feature	HPLC (with UV)	¹H NMR	LC-MS
Primary Purpose	Quantitative purity and impurity profiling.[21]	Structural confirmation and identity.	Trace impurity identification and mass confirmation.[18]
Quantitation	Excellent, high precision and accuracy.[13]	Good for major components; less precise for trace levels.	Semi-quantitative; requires specific standards for accuracy.[16]
Sensitivity	Moderate (typically to ~0.05% or LOQ of ~0.25 µg/mL).[12]	Low (impurities <1% can be difficult to quantify).	Very High (can detect impurities at ppm or sub-ppm levels).[18]
Specificity	High for separating isomers and related compounds.	High for structural differences.	Very High (based on mass-to-charge ratio).
Key Information	% Purity, number and level of impurities.	Molecular structure, presence of specific impurities.	Molecular weight of parent and impurities.
Regulatory Standing	Gold standard for purity assays and impurity control.[10]	Required for structural identity confirmation.	Essential for identifying unknown impurities and genotox studies.[17]

Conclusion: An Integrated Strategy for Purity Validation

The validation of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile purity is not a single experiment but a comprehensive strategy built on orthogonal analytical techniques.

• Identity Confirmation: ¹H NMR serves as the definitive test for structural identity, confirming that the correct molecule has been synthesized.

• Purity and Impurity Quantification: A validated RP-HPLC method is the primary tool for accurately determining the purity value (e.g., >98%) and for quantifying all specified and unspecified impurities according to ICH Q3A guidelines.[5][22]

• Impurity Identification: LC-MS is employed to confirm the molecular weight of the main peak and, critically, to identify the structures of unknown impurities detected by HPLC, guiding process improvements and ensuring safety.

By integrating these three pillars of analytical chemistry, researchers and drug development professionals can establish a scientifically sound, self-validating system that ensures the quality of this critical intermediate, supports regulatory filings, and ultimately contributes to the safety and efficacy of pharmaceutical products.

References

• Vertex AI Search. (2014).

• . (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.

• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
• International Journal of Pharmaceutical Quality Assurance. (n.d.).
• International Journal of Research and Review. (2025).
• Amerigo Scientific. (n.d.). 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile.
• ChemicalBook. (n.d.). 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum.
• BOC Sciences. (n.d.). CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile.
• Fisher Scientific. (n.d.). 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98%.
• FDA. (n.d.). Q11 Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities) Questions and An.
• ICH. (2018).
• Sigma-Aldrich. (n.d.). 4-Bromomethyl-2-biphenylcarbonitrile 97 114772-54-2.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Biphenyl.
• European Medicines Agency (EMA). (n.d.). ICH guideline Q11 on development and manufacture of drug substances (chemical entities and biotechnological.
• Apollo Scientific. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• MCA The Gambia. (2025). Guideline for Impurities in New Active Pharmaceutical Ingredient.
• New Journal of Chemistry. (2020).
• SciELO. (n.d.).
• IJRPC. (n.d.).
• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0034437).
• PubChem. (n.d.). 1,1'-Biphenyl, 4-(bromomethyl)- | C13H11Br | CID 257716.
• Thermo Fisher Scientific. (n.d.). 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% 25 g | Buy Online.
• PubChem. (n.d.). Biphenyl | C6H5C6H5 | CID 7095.
• BenchChem. (n.d.).
• SIELC Technologies. (n.d.). Separation of 4-Bromo-2,2-diphenylbutanenitrile on Newcrom R1 HPLC column.
• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity.
• ChemicalBook. (n.d.). 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE.
• Pharmaffiliates. (n.d.). CAS No : 114772-54-2 | Product Name : Irbesartan Bromo Nitrile Impurity.
• PubMed. (n.d.). Determination of Potential Genotoxic Impurities (Orthophenylene Diamine Dihydrochloride), 4'-Bromomethyl-2-Cyanobiphenyl, 4'(Dibromomethyl)[1,1'-Biphenyl]-2-Carbonitrile in Telmisartan by ESI-MS/MS.
• ChemicalBook. (n.d.). 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE synthesis.
• PubMed. (2021). The determination of two analogues of 4-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group.
• Google Patents. (n.d.). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-.
• Anapharm Bioanalytics. (n.d.). Small Molecule Bioanalysis.
• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA)
• PMC - NIH. (n.d.). Quantitative mass spectrometry methods for pharmaceutical analysis.
• escientificsolutions. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.

Sources

• 1. 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. helixchrom.com [helixchrom.com]
• 8. scielo.br [scielo.br]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. ec-undp-electoralassistance.org [ec-undp-electoralassistance.org]
• 11. wjarr.com [wjarr.com]
• 12. ijrpc.com [ijrpc.com]
• 13. iosrjournals.org [iosrjournals.org]
• 14. 4-BROMOMETHYLBIPHENYL(2567-29-5) 1H NMR spectrum [chemicalbook.com]
• 15. rsc.org [rsc.org]
• 16. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Determination of Potential Genotoxic Impurities (Orthophenylene Diamine Dihydrochloride), 4'-Bromomethyl-2-Cyanobiphenyl, 4'(Dibromomethyl)[1,1'-Biphenyl]-2-Carbonitrile in Telmisartan by ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The determination of two analogues of 4-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. 4′-ブロモメチル-2-ビフェニルカルボニトリル 97% | Sigma-Aldrich [sigmaaldrich.com]
• 21. particle.dk [particle.dk]
• 22. mca.gm [mca.gm]

A Comparative Guide to the Reaction Kinetics of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

This guide provides an in-depth analysis of the reaction kinetics of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a critical intermediate in the synthesis of advanced materials and pharmaceuticals.[1] We will explore the mechanistic pathways governing its reactivity, compare its performance with structurally similar benzylic bromides, and provide validated experimental protocols for researchers in the field.

Introduction: The Significance of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a bifunctional organic compound featuring a rigid biphenyl scaffold. This structure is prized for its applications in liquid crystal technologies, functionalized polymers, and as a precursor for pharmacologically active molecules.[1] Its reactivity is dominated by the bromomethyl group, which acts as a versatile chemical handle for nucleophilic substitution reactions. Understanding the kinetics of these reactions is paramount for optimizing synthesis, controlling product formation, and designing novel molecular architectures.

The key to its reactivity lies in its structure: a primary benzylic bromide. The benzylic position enhances reactivity, while the electron-withdrawing cyano (-CN) group on the opposite phenyl ring significantly modulates the electronic properties of the entire molecule, thereby influencing the reaction mechanism and rate.

Mechanistic Deep Dive: SN1 vs. SN2 Pathways

Benzylic halides like 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile are classic substrates that can undergo nucleophilic substitution through either a concerted bimolecular (SN2) or a stepwise unimolecular (SN1) mechanism.[2] The preferred pathway is a delicate balance of substrate structure, nucleophile strength, solvent polarity, and the nature of the leaving group.

The SN2 (Substitution Nucleophilic Bimolecular) Pathway

The SN2 reaction is a single-step, concerted process where the nucleophile attacks the electrophilic carbon simultaneously as the bromide leaving group departs.[3][4]

• Kinetics: The reaction rate is dependent on the concentration of both the substrate and the nucleophile, following second-order kinetics: Rate = k[Substrate][Nucleophile].[3][5]

• Transition State: The reaction proceeds through a high-energy trigonal bipyramidal transition state.[4][6] The incoming nucleophile and the departing bromide occupy the apical positions, 180° apart, in a "backside attack" geometry.[4][6]

• Structural Influence: For our target molecule, the primary carbon of the bromomethyl group is relatively unhindered, which is favorable for the SN2 mechanism. The strong electron-withdrawing cyano group increases the electrophilicity of the target carbon, making it more susceptible to nucleophilic attack.

Figure 2: S_N1 reaction pathway for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Comparative Kinetics: A Guide to Reactivity

To contextualize the reactivity of our target molecule, we compare it to other substituted benzyl bromides. The electronic nature of the substituent in the para position has a profound impact on the reaction rate.

Substrate	Substituent (para-)	Electronic Effect	Expected SN1 Rate	Expected SN2 Rate	Rationale
4-Methoxybenzyl bromide	-OCH₃	Strong Electron-Donating	Very Fast	Moderately Fast	The -OCH₃ group strongly stabilizes the carbocation, making the SN1 pathway exceptionally fast.
Benzyl bromide	-H	Neutral (Reference)	Moderate	Moderate	The baseline for benzylic reactivity. Can proceed via either pathway depending on conditions. [2]
4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile	-C₆H₄-CN	Strong Electron-Withdrawing	Very Slow	Fast	The -CN group destabilizes the carbocation, inhibiting SN1. It enhances the carbon's electrophilicity, accelerating SN2.
4-Nitrobenzyl bromide	-NO₂	Very Strong Electron-Withdrawing	Extremely Slow	Very Fast	Similar to the cyano-substituted compound, the nitro group strongly disfavors SN1 and activates the substrate for SN2 attack.

This comparison clearly positions 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile as a highly effective substrate for controlled SN2 reactions, offering predictable outcomes and minimizing side reactions that could arise from carbocation rearrangements (a common issue in SN1 processes).

Experimental Protocol: Determining SN2 Rate Constants via HPLC

This section provides a robust, self-validating protocol for measuring the second-order rate constant (k) for the reaction of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile with a nucleophile (e.g., sodium azide) in a polar aprotic solvent (e.g., Acetonitrile).

Workflow Overview

Figure 3: Workflow for determining the S_N2 reaction rate constant.

Step-by-Step Methodology

• Materials & Reagents:

  • 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (Substrate)

  • Sodium Azide (NaN₃, Nucleophile)

  • Acetonitrile (ACN, HPLC-grade, Solvent)

  • Naphthalene (Internal Standard, IS)

  • Volumetric flasks, pipettes, autosampler vials, magnetic stirrer, constant temperature bath.

  • HPLC system with a UV detector and a C18 column.

• Preparation of Solutions (Example Concentrations):

  • Substrate Stock (0.02 M): Accurately weigh 0.136 g of the substrate and dissolve in ACN in a 25 mL volumetric flask.

  • Nucleophile Stock (0.02 M): Accurately weigh 0.0325 g of NaN₃ and dissolve in ACN in a 25 mL volumetric flask.

  • Internal Standard Stock (0.01 M): Accurately weigh 0.032 g of naphthalene and dissolve in ACN in a 100 mL volumetric flask.

• HPLC Method Development:

  • Mobile Phase: Acetonitrile/Water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column: C18, 5 µm, 4.6 x 150 mm.

  • Detection Wavelength: Set to the λ_max of the substrate (e.g., ~280 nm), where the product and nucleophile have minimal absorbance.

  • Calibration: Prepare a series of standards of the substrate with a fixed concentration of the internal standard. Inject and create a calibration curve of (Peak Area_Substrate / Peak Area_IS) vs. [Substrate].

• Kinetic Run:

  • Place 10 mL of the substrate stock and 10 mL of the nucleophile stock in separate sealed flasks in a constant temperature bath (e.g., 30.0 ± 0.1 °C) and allow them to equilibrate for 20 minutes.

  • To start the reaction (t=0), rapidly transfer the 10 mL of nucleophile solution to the substrate flask with vigorous stirring. The final concentration of each reactant will be 0.01 M.

  • At predetermined time intervals (e.g., t = 2, 5, 10, 20, 30, 45, 60 minutes), withdraw a 1.0 mL aliquot of the reaction mixture.

  • Immediately quench the aliquot by adding it to a vial containing 1.0 mL of the internal standard solution. This dilutes the reactants, effectively stopping the reaction.

  • Analyze each quenched sample by HPLC.

• Data Analysis:

  • For each time point, use the HPLC data and the calibration curve to determine the concentration of the unreacted substrate, [Substrate]_t.

  • For a second-order reaction with equal initial concentrations ([A]₀ = [B]₀), the integrated rate law is: 1/[A]_t = kt + 1/[A]₀.

  • Plot 1/[Substrate]_t (y-axis) against time (x-axis).

  • The data should yield a straight line, confirming second-order kinetics.

  • The slope of this line is the second-order rate constant, k.

This experimental design provides a self-validating system. A linear plot confirms the assumed second-order kinetics, and the inclusion of an internal standard corrects for any minor variations in injection volume, enhancing the trustworthiness and accuracy of the results.

References

• Chemical Reaction Rate Comparison. (2025). Filo.
• Kinetics and mechanism of the reaction of substituted benzyl bromides with copper in dimethylformamide. (2005). R Discovery.
• Effect of Substituents on the Kinetics of the Oxidation of Benzyl Chloride Using Acid-Dichromate. Asian Journal of Chemistry.
• Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. (2025). ResearchGate.
• Factors Affecting the Rates of SN1 and SN2 Reactions. St. Paul's C. M. College.
• 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. MySkinRecipes.
• Nucleophilic Substitution Part II. OCLUE.
• Kinetics of Nucleophilic Substitution Reactions. (2023). Chemistry LibreTexts.
• Aliphatic Nucleophilic Substitution. Dalal Institute.
• Chapter 8: Nucleophilic substitutions. Organic Chemistry.

Sources

• 1. 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile [myskinrecipes.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. Chapter 4: Nucleophilic Substitution Part II – OCLUE: Organic Chemistry, Life, the Universe & Everything [openbooks.lib.msu.edu]
• 6. chemistry.ucsd.edu [chemistry.ucsd.edu]

A Comparative Guide to the Characterization of Impurities in 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

This guide provides an in-depth comparison of analytical methodologies for the identification, quantification, and characterization of impurities in 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. As a critical starting material and key intermediate in the synthesis of various pharmaceuticals, particularly angiotensin II receptor blockers (sartans), ensuring the purity of this compound is paramount to the safety and efficacy of the final Active Pharmaceutical Ingredient (API).[1] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights into establishing a robust impurity profiling strategy.

The Imperative of Impurity Profiling

Impurities in an API can originate from numerous sources, including the manufacturing process, degradation of the substance over time, or interaction with packaging materials.[2][3] Even at trace levels, certain impurities can impact the API's stability, confer toxicity, or result in the formation of undesirable by-products during subsequent synthetic steps.[4][5] Regulatory bodies like the International Council for Harmonisation (ICH) mandate stringent control and characterization of impurities.[6] Therefore, a comprehensive understanding and a validated analytical approach are not just matters of quality control but are fundamental to regulatory compliance and patient safety.

Potential Impurities in 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

The impurity profile of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is intrinsically linked to its synthetic route, which commonly involves the radical bromination of 4'-methyl-[1,1'-biphenyl]-4-carbonitrile. Understanding this process allows us to anticipate the likely process-related impurities:

• Unreacted Starting Material: Residual 4'-methyl-[1,1'-biphenyl]-4-carbonitrile is a common process impurity resulting from an incomplete reaction.

• Over-brominated By-products: Excessive reaction can lead to the formation of di- and tri-brominated species, such as 4'-(dibromomethyl)-[1,1'-biphenyl]-4-carbonitrile. This is a critical impurity to monitor as its reactivity differs from the desired mono-bromo product.[7]

• Positional Isomers: Impurities may arise from bromination at other positions on the biphenyl scaffold, although the benzylic position is highly favored.

• Hydrolytic Degradants: The bromomethyl group is susceptible to hydrolysis, which can yield 4'-(hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile, particularly under non-anhydrous conditions or during storage.

• Oxidative Degradants: Oxidation can lead to the corresponding aldehyde, 4'-formyl-[1,1'-biphenyl]-4-carbonitrile.

The Role of Forced Degradation Studies

To proactively identify potential degradation products that may not be present in freshly synthesized batches, forced degradation (or stress testing) is an indispensable tool.[8][9] These studies involve subjecting the compound to harsh conditions to accelerate its decomposition, thereby revealing its intrinsic stability and degradation pathways.[8][10][11] This knowledge is foundational for developing stability-indicating analytical methods—methods that can accurately measure the active ingredient without interference from its degradants.[9]

Typical stress conditions include:

• Acidic and Basic Hydrolysis: Reveals susceptibility to pH-mediated degradation.

• Oxidation: (e.g., using H₂O₂) Identifies potential oxidative degradation products.

• Thermal Stress: (Dry heat) Evaluates the stability of the compound at elevated temperatures.

• Photostability: (Exposure to UV/Vis light) Assesses light-induced degradation.

Caption: Workflow for a forced degradation study.

A Comparative Analysis of Key Analytical Techniques

The selection of an analytical technique is driven by the specific goal, whether it is routine purity testing, identification of an unknown impurity, or quantification of trace-level genotoxic impurities.

Technique	Principle	Primary Application for this Compound	Sensitivity	Identification Power	Quantitative Accuracy
HPLC-UV	Chromatographic separation based on polarity, detection via UV absorbance.	Routine quality control, purity assessment, and quantification of known impurities.	Good (ppm level)	Low (Retention time matching)	High
LC-MS/MS	Combines HPLC separation with mass spectrometry for mass-based identification and fragmentation analysis.	Gold standard for impurity identification and structural confirmation.[6][12] Ideal for trace-level quantification.[7]	Very High (ppb level)	Very High	High
GC-MS	Chromatographic separation of volatile compounds, followed by mass spectrometry.	Analysis of residual solvents and other volatile organic impurities.[2][3]	High	High (for volatiles)	Good
qNMR	Nuclear Magnetic Resonance spectroscopy used for quantitative analysis. Provides structural information.	Unambiguous structural elucidation of unknown impurities and quantification without a reference standard.[13]	Low	Definitive	High

Expert Insights:

• HPLC with UV detection is the workhorse for routine quality control. Its robustness and high precision make it ideal for quantifying known impurities against a reference standard and for calculating purity by area percentage.[6]

• LC-MS/MS is the premier tool for investigation. When a new peak appears in an HPLC chromatogram, LC-MS is used to obtain its molecular weight and fragmentation pattern, which are critical pieces of data for structural elucidation.[12][14] Its exceptional sensitivity also makes it the method of choice for analyzing potentially genotoxic impurities, which have very low permissible limits.[7][15]

• GC-MS is essential but serves a different purpose. It is not suitable for the parent compound but is required by regulatory guidelines to quantify residual solvents from the manufacturing process, which are a distinct class of impurities.[2]

• NMR Spectroscopy is the ultimate authority for structure confirmation.[12] When an unknown impurity is isolated, 1D and 2D NMR experiments provide unambiguous evidence of its chemical structure. Quantitative NMR (qNMR) is a powerful technique for creating certified reference materials or for quantifying an impurity when a specific standard is unavailable.[13]

Recommended Workflow for Comprehensive Impurity Characterization

A robust and self-validating system for impurity characterization integrates these techniques in a logical sequence.

Caption: Integrated workflow for impurity characterization.

Protocol: High-Resolution Impurity Profiling by LC-MS/MS

This protocol describes a self-validating system for the separation and identification of potential impurities in 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile. The choice of a C18 column is based on the non-polar nature of the biphenyl core, and a gradient elution is employed to ensure the separation of impurities with a range of polarities, from the non-polar starting material to more polar degradation products.

1. Sample Preparation

• Accurately weigh approximately 10 mg of the 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile sample.

• Dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Further dilute to a working concentration of 0.1 mg/mL (100 µg/mL) using the same diluent.

  • Causality: This concentration is typically sufficient to detect impurities at the 0.1% level while avoiding detector saturation from the main component.

2. Chromatographic Conditions (HPLC/UPLC)

• Column: InertSustain AQ-C18 (250 x 4.6 mm, 5 µm) or equivalent.[7]

  • Causality: An AQ-C18 type column provides a balanced retention for polar and non-polar compounds and is stable in highly aqueous mobile phases.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Causality: Formic acid is a volatile modifier compatible with mass spectrometry that aids in ionization and improves peak shape.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	10
  3.0	10
  30.0	80
  35.0	80
  36.0	10

  | 40.0 | 10 |

  • Causality: This gradient starts with a high aqueous content to retain polar impurities and gradually increases the organic content to elute the main peak and any non-polar, late-eluting impurities. The re-equilibration step ensures reproducibility between injections.

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 40 °C.[7]

• Injection Volume: 10 µL.

3. Mass Spectrometry Conditions (Triple Quadrupole or Q-TOF)

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • Causality: The nitrile group and the overall structure are amenable to protonation in positive mode ESI.

• Ion Source Voltage: 3500 V.[7]

• Nebulizer Gas (Nitrogen): 45 psi.[7]

• Scan Mode:

  • Full Scan (e.g., m/z 100-1000) for initial detection and identification of unknown impurities.

  • Multiple Reaction Monitoring (MRM) for highly sensitive and specific quantification of known impurities (requires development of transitions).

4. Method Validation (Trustworthiness)

• The described method must be validated according to ICH Q2(R1) guidelines.[6]

• Specificity: Analyze stressed samples to demonstrate that degradation products do not co-elute with the main peak or other impurities.

• Linearity: Establish a linear relationship between the concentration of impurities and the detector response.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): Determine the lowest concentration at which an impurity can be reliably detected and quantified, respectively. This is typically done using the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).[6]

• Accuracy & Precision: Confirm that the method provides results that are close to the true value and are reproducible over multiple measurements.

By adhering to this structured, multi-technique approach, researchers and drug developers can build a comprehensive and reliable impurity profile for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, ensuring product quality and regulatory compliance.

References

• Determination of Potential Genotoxic Impurities (Orthophenylene Diamine Dihydrochloride), 4'-Bromomethyl-2-Cyanobiphenyl, 4'(Dibromomethyl)[1,1'-Biphenyl]-2-Carbonitrile in Telmisartan by ESI-MS/MS. Journal of Chromatographic Science. [Link]

• Analytical Perspectives on Chromatographic Method Development for Impurity Profiling in Pharmaceuticals. Preprints.org. [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. International Journal of Pharmaceutical Research. [Link]

• Forced Degradation Studies. Journal of Analytical & Pharmaceutical Research. [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

• Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch. [Link]

• Irbesartan Bromo Nitrile Impurity. Pharmaffiliates. [Link]

• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. [Link]

• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Critical Reviews in Analytical Chemistry. [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research. [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research. [Link]

• Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile.

• Supporting Information for: Ni-catalyzed Suzuki–Miyaura coupling of amides. The Royal Society of Chemistry. [Link]

• Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Agilent. [Link]

• The determination of two analogues of 4-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. American Pharmaceutical Review. [Link]

• NMR spectroscopy as a characterization tool enabling biologics formulation development. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotech-spain.com [biotech-spain.com]
• 3. soeagra.com [soeagra.com]
• 4. biomedres.us [biomedres.us]
• 5. biomedres.us [biomedres.us]
• 6. jpharmsci.com [jpharmsci.com]
• 7. Determination of Potential Genotoxic Impurities (Orthophenylene Diamine Dihydrochloride), 4'-Bromomethyl-2-Cyanobiphenyl, 4'(Dibromomethyl)[1,1'-Biphenyl]-2-Carbonitrile in Telmisartan by ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmainfo.in [pharmainfo.in]
• 9. biomedres.us [biomedres.us]
• 10. scispace.com [scispace.com]
• 11. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijprajournal.com [ijprajournal.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. biomedres.us [biomedres.us]
• 15. The determination of two analogues of 4-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

As researchers and drug development professionals, our focus is often on the synthesis and application of novel compounds. However, the lifecycle of a chemical does not end with the experiment. Responsible management of chemical waste is a cornerstone of laboratory safety, regulatory compliance, and environmental stewardship. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile, a common intermediate in organic synthesis. The procedures outlined here are designed to be self-validating systems, ensuring safety and integrity from the benchtop to final disposal.

Hazard Profile and the Rationale for Specialized Disposal

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is not a benign substance. Its chemical structure—a biphenyl core with both a nitrile group and a reactive bromomethyl (benzyl bromide) group—dictates its hazardous properties. Understanding these hazards is fundamental to appreciating the causality behind the required disposal protocols.

The primary driver for its disposal pathway is its classification as a halogenated organic compound .[1] The presence of the carbon-bromine bond means it cannot be disposed of with non-halogenated organic solvents.[2][3] Halogenated waste streams require high-temperature incineration with specialized "scrubbing" systems to neutralize the acidic and toxic byproducts (like hydrogen bromide) that are generated.[4][5] Mixing halogenated and non-halogenated waste results in the entire volume being treated as halogenated, significantly increasing disposal costs and environmental burden.[2]

Beyond this classification, the compound presents multiple immediate risks that must be managed at every step of handling and disposal.

Hazard Classification	Description & Immediate Implications	Supporting Sources
Corrosive (UN 3261, Class 8)	Causes severe skin burns and serious eye damage. Direct contact can lead to immediate and severe tissue damage.	[6][7]
Toxic & Harmful	Harmful if swallowed, inhaled, or absorbed through the skin. The presence of the nitrile group (CN) adds a layer of toxicity.	[7][8][9][10][11]
Skin Sensitizer	May cause an allergic skin reaction upon repeated contact. This necessitates preventing all skin exposure, even at low levels.	[9]
Respiratory Irritant	Inhalation of dust can cause irritation to the respiratory tract. All handling of the solid must be done in a ventilated enclosure.	[7][8][11]
Ecotoxicity	Classified as very toxic to aquatic life with long-lasting effects. Improper disposal can cause significant environmental harm.	[9]

Personal Protective Equipment (PPE): A Non-Negotiable Prerequisite

Before handling the compound for any purpose, including disposal, the following minimum PPE must be worn. This equipment is your first and most critical line of defense against the hazards detailed above.

• Eye Protection : Chemical splash goggles are mandatory. The compound can cause severe, irreversible eye damage.[7]

• Hand Protection : Wear chemical-resistant gloves, such as nitrile gloves. Double-gloving is recommended when handling larger quantities or for prolonged periods. Inspect gloves for any signs of degradation or puncture before and during use.[9]

• Body Protection : A lab coat must be worn and fully fastened to protect against skin contact.[12]

• Respiratory Protection : All handling of the solid compound that may generate dust must be conducted within a certified chemical fume hood to prevent inhalation.[12] For spill cleanup outside of a hood, a NIOSH-approved respirator with particulate filters (N95 or better) is required.[7]

Core Directive: Segregation as Halogenated Organic Waste

The single most important principle for the disposal of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is its strict segregation into a designated halogenated organic waste container.[1][2][12][13]

Waste Container Preparation Protocol

• Select the Right Container : Use only a chemically compatible container provided by your institution's Environmental Health & Safety (EHS) department. It must be in good condition with a secure, threaded screw-top cap.[2][13]

• Label Immediately : Before adding any waste, affix a "Hazardous Waste" label. Clearly write "Halogenated Organic Solid Waste" and list the full chemical name: "4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile".[13] Do not use abbreviations.

• Maintain Closure : Keep the waste container closed at all times except when actively adding waste. This prevents the release of vapors and protects against spills.[13]

Step-by-Step Disposal Workflows

Follow these detailed procedures based on the type of waste being generated.

Workflow 1: Disposal of Unused or Waste Solid Compound

This protocol applies to expired reagents, reaction byproducts, or material from a spill cleanup.

• Work Area : Perform all steps inside a certified chemical fume hood.

• Transfer : Carefully transfer the solid waste into the pre-labeled "Halogenated Organic Solid Waste" container using a dedicated spatula or scoop.

• Avoid Dust : Perform the transfer slowly and deliberately to minimize the generation of airborne dust.[4][9]

• Seal : Securely close the waste container cap.

• Decontaminate : Wipe the spatula and any surfaces with a cloth lightly dampened with a suitable solvent (e.g., ethanol), and dispose of the cloth in the same solid waste container.

• Storage : Store the sealed container in a designated, well-ventilated satellite accumulation area, away from incompatible materials like strong oxidizing agents and bases.[7][11]

Workflow 2: Disposal of Contaminated Materials

This includes items like gloves, weigh boats, pipette tips, and paper towels that have come into direct contact with the compound.

• Segregation : All contaminated disposable items must be considered halogenated solid waste.

• Collection : Place these items directly into the same "Halogenated Organic Solid Waste" container used for the pure compound. Do not discard them in regular or non-halogenated lab trash.

• Rationale : This practice prevents the cross-contamination of other waste streams and ensures that all traces of the hazardous material are captured for proper disposal.

Workflow 3: Decontamination and Disposal of Glassware

Properly decontaminating glassware is essential for safety and preventing contamination of future experiments.

• Initial Rinse : In a fume hood, rinse the glassware with a small amount of a suitable organic solvent (e.g., acetone or ethyl acetate) to dissolve any residue.

• Collect Rinsate : This initial rinsate is now halogenated organic liquid waste. It must be collected in a separate, properly labeled "Halogenated Organic Liquid Waste" container. Do not mix it with the solid waste.

• Secondary Cleaning : After the initial organic rinse, the glassware can be washed with soap and water.[9]

• Final Rinse : Thoroughly rinse with deionized water before drying.

Emergency Protocol: Spill Management

Accidental spills require immediate and correct action to mitigate exposure and environmental release.

• Evacuate & Alert : If the spill is large or outside of a fume hood, alert personnel in the immediate area and evacuate. Contact your institution's EHS or emergency response team.

• Containment (for small, manageable spills inside a fume hood only) :

  • Ensure your PPE is intact.

  • Prevent the material from entering any drains.[4][9]

  • Gently cover the spill with a chemical absorbent pad or inert material like vermiculite. Do not use combustible materials like paper towels for the initial absorption.

• Cleanup :

  • Carefully sweep or scoop the absorbed material and spilled solid into a suitable container.[9][11]

  • Seal the container and label it as "Spill Debris containing 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile" and manage it as halogenated solid waste.

• Decontamination :

  • Wash the spill area thoroughly with soap and water.[9][14]

  • Collect all cleanup materials (wipes, gloves, etc.) in the halogenated solid waste container.

The Disposal Pathway: A Visual Guide

The following diagram illustrates the decision-making process for the proper handling and disposal of waste streams containing 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Caption: Waste Disposal Workflow for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

References

• BLD Pharm. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile Safety Information.
• Sigma-Aldrich. (n.d.). 4′-Bromomethyl-2-biphenylcarbonitrile 97%.
• Apollo Scientific. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• ChemDmart. (n.d.). Safety Data Sheet - 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• ChemicalBook. (2023). 4'-(Dibromomethyl)-[1,1'-Biphenyl]-2-Carbonitrile - Safety Data Sheet.
• Fisher Scientific. (2021). Safety Data Sheet - 4-(Bromomethyl)biphenyl.
• TCI Chemicals. (2023). Safety Data Sheet - 4'-Bromomethyl-2-cyanobiphenyl.
• Pi Chemicals. (n.d.). Material Safety Data Sheet - 2'-Cyano-4-bromomethyl biphenyl.
• Fisher Scientific. (2021). Safety Data Sheet - 4'-(Bromomethyl)biphenyl-2-carbonitrile.
• University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from UW-Madison Department of Chemistry website.
• Science Ready. (n.d.). Safe Handling & Disposal of Organic Substances – HSC Chemistry.
• University of British Columbia. (n.d.). Organic Solvent Waste Disposal.
• Sigma-Aldrich. (n.d.). 4′-Bromomethyl-2-biphenylcarbonitrile 97%.
• Ideal Response. (2023). What is bromine and what are the safe disposal and recycling methods?
• eCFR. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Cornell University. (n.d.). 7.2 Organic Solvents. Retrieved from Cornell Environmental Health and Safety website.
• Kansas State University. (n.d.). Standard Operating Procedure: Bromine Safety & Standard Operating Procedures.
• Chemtalk. (2008). Bromine water - disposal. Retrieved from Chemtalk - #1 Science Forum For Lab Technicians.
• Echemi. (n.d.). 4'-(bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• Reddit. (2017). Safely handling a liter of Bromine?
• BOC Sciences. (n.d.). CAS 50670-51-4 4'-(Bromomethyl)-[1,1'-Biphenyl]-4-Carbonitrile.
• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS 4-(BROMOMETHYL)BIPHENYL.
• ChemicalBook. (n.d.). 4'-(BROMOMETHYL)-[1,1'-BIPHENYL]-4-CARBONITRILE | 50670-51-4.
• Fisher Scientific. (n.d.). 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98%.
• Google Patents. (2012). CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.
• European Patent Office. (1993). EP 0553879 A2 - Process for producing 4-bromomethylbiphenyl compounds.

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 6. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 7. fishersci.com [fishersci.com]
• 8. 114772-54-2 Cas No. | 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile | Apollo [store.apolloscientific.co.uk]
• 9. chemdmart.com [chemdmart.com]
• 10. pipharm.com [pipharm.com]
• 11. fishersci.com [fishersci.com]
• 12. scienceready.com.au [scienceready.com.au]
• 13. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 14. www-s3-live.kent.edu [www-s3-live.kent.edu]

Personal protective equipment for handling 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile

This guide provides comprehensive safety protocols, operational procedures, and disposal plans for the handling of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile (CAS No. 50670-51-4). Adherence to these guidelines is critical for ensuring personal safety and minimizing environmental impact in the laboratory. This document is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Immediate Precautions

4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a hazardous chemical that requires careful handling. The primary hazards are summarized below.

Hazard Summary:

Hazard Statement	GHS Classification	Precautionary Action
Corrosive	UN# 3261, Class 8	Causes severe skin burns and eye damage.[1]
May be corrosive to metals	H290	Keep only in original container.[1]
Skin and Eye Irritation	H314	Causes serious eye irritation and skin irritation.[2][3][4][5]
Respiratory Irritation	H335	May cause respiratory irritation.[2][3]
Allergic Skin Reaction	H317	May cause an allergic skin reaction.[6]
Aquatic Toxicity	H410	Very toxic to aquatic life with long lasting effects.[6]

Immediate Actions in Case of Exposure:

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.[3][7]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Seek immediate medical attention if irritation occurs or persists.[3][6][7]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6][7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

• Eye and Face Protection: Chemical safety goggles that meet the ANSI Z.87.1 1989 standard are required.[8] A face shield should be worn over safety glasses when there is a risk of splashing.[8]

• Skin Protection:

  • Gloves: Chemical-resistant, impervious gloves (e.g., Butyl rubber/nitrile rubber) must be worn at all times.[9] Inspect gloves for integrity before each use and dispose of them immediately after handling the compound.

  • Lab Coat: A flame-resistant lab coat should be worn and fully buttoned to provide maximum skin coverage.[8]

  • Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[8]

• Respiratory Protection: All handling of this compound must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[10] If a fume hood is not available, a NIOSH/MSHA-approved respirator with appropriate cartridges is required.[8]

Operational Plan: From Handling to Disposal

This section provides a step-by-step guide for the safe handling and disposal of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

3.1. Preparation and Handling

• Designated Area: All work with this compound should be conducted in a designated area within a certified chemical fume hood.[11]

• Pre-Handling Check: Before starting, ensure that all necessary PPE is available and in good condition. Locate the nearest safety shower and eyewash station.

• Weighing and Transfer:

  • Handle as a solid to minimize dust formation.

  • Use spark-proof tools and an enclosure for weighing if possible.

  • Avoid creating dust.[6]

• Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and acids.[7]

3.2. Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][12]

• The recommended storage temperature is between 2-8°C under an inert atmosphere.[1]

• Store locked up.[2][3]

3.3. Spill Management

• Small Spills (within a fume hood):

  • Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[13]

  • Collect the absorbed material into a suitable, labeled container for hazardous waste.[6]

  • Decontaminate the area with a suitable solvent, collecting the rinsate as hazardous waste.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) department.[10]

3.4. Decontamination

• All equipment and glassware that have come into contact with the compound must be decontaminated.

• A triple rinse with a suitable solvent is recommended.[14] The rinsate must be collected as hazardous waste.[14]

• Wash hands and any exposed skin thoroughly after handling.[2][3]

3.5. Disposal Plan

• Waste Segregation: 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile is a halogenated organic compound and must be disposed of as such.[10]

• Waste Collection:

  • Collect all waste, including contaminated consumables (e.g., gloves, pipette tips), in a designated and clearly labeled hazardous waste container for halogenated organic waste.[10]

  • Keep the waste container tightly closed and store it in a cool, dry, well-ventilated area away from incompatible materials.[6]

• Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS office or a licensed chemical waste disposal company.[14] Do not discharge to sewer systems.[12]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste.[14] After rinsing and air-drying, deface the label and dispose of the container as recommended by your institution's EHS guidelines.[14]

Workflow Visualization

The following diagram illustrates the key steps for the safe handling and disposal of 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

Caption: Safe handling workflow for 4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.

References

• Benchchem. (n.d.). Technical Support Center: Handling and Safety of Bromomethyl Compounds.
• BLD Pharm. (n.d.). 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile.
• Sigma-Aldrich. (n.d.). 4′-Bromomethyl-2-biphenylcarbonitrile 97.
• Benchchem. (n.d.). Personal protective equipment for handling 2,2'-Biphenyldiamine.
• AK Scientific, Inc. (n.d.). Methyl 4'-(bromomethyl)biphenyl-2-carboxylate Safety Data Sheet.
• ChemDmart. (n.d.). Safety Data Sheet.
• Fisher Scientific. (2025). SAFETY DATA SHEET.
• ChemicalBook. (2025). 4'-(Dibromomethyl)-[1,1'-Biphenyl]-2-Carbonitrile - Safety Data Sheet.
• Pi Chemicals. (n.d.). Material Safety Data Sheet.
• Chemical Safety. (n.d.). Personal Protective Equipment.
• TCI Chemicals. (2025). 4'-Bromomethyl-2-cyanobiphenyl Safety Data Sheet.
• Fisher Scientific. (2025). 4-(Bromomethyl)biphenyl SAFETY DATA SHEET.
• Sika Srbija. (2024). Sikadur®-52 Injection Normal Part A.
• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• Benchchem. (n.d.). Proper Disposal of 4-(Bromomethyl)benzil: A Guide for Laboratory Professionals.
• Canada Safety Training. (n.d.). PPE for Hazardous Chemicals.
• Cornell EHS. (n.d.). 9.3 Decontamination Procedures | Environment, Health and Safety.
• EPA. (2019, October 3). operating procedure.
• Queen Mary University of London. (n.d.). Decontamination - Health and Safety Directorate.
• Apollo Scientific. (n.d.). 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile.
• Benchchem. (n.d.). Proper Disposal of (4-(Bromomethyl)phenyl)methanamine: A Step-by-Step Guide for Laboratory Professionals.
• Thermo Fisher Scientific. (n.d.). 4'-(Bromomethyl)biphenyl-2-carbonitrile, 98% 25 g | Buy Online.
• Amerigo Scientific. (n.d.). 4'-(Bromomethyl)-1,1'-biphenyl-2-carbonitrile.

Sources

• 1. 50670-51-4|4'-(Bromomethyl)-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]
• 4. pipharm.com [pipharm.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. chemdmart.com [chemdmart.com]
• 7. fishersci.com [fishersci.com]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. srb.sika.com [srb.sika.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. 9.3 Decontamination Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 12. chemicalbook.com [chemicalbook.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]